Cyclopentylisopropylamine hydrochloride

• CAS: 1170802-25-1

Core Science & Biosynthesis

Cyclopentylisopropylamine hydrochloride CAS 52703-17-0 properties

An In-Depth Technical Guide to Cyclopentylisopropylamine Hydrochloride (CAS 52703-17-0)[1]

CAS 52703-17-0 | N-Isopropylcyclopentanamine HCl[1][2]

Executive Summary

Cyclopentylisopropylamine hydrochloride (CAS 52703-17-0) is a secondary amine salt featuring a sterically demanding N-alkyl motif. Structurally composed of a cyclopentyl ring and an isopropyl group bound to a central nitrogen, this compound serves as a critical building block in medicinal chemistry. It is primarily utilized to introduce lipophilic bulk and conformational constraints into drug candidates, particularly within the fields of G-Protein Coupled Receptor (GPCR) modulation and ion channel inhibition.

This guide provides a comprehensive technical analysis of the compound’s physicochemical properties, validated synthesis protocols, analytical characterization, and strategic applications in pharmaceutical development.

Physicochemical Identity

The compound exists as a hydrochloride salt, which confers stability and water solubility compared to its volatile free base form.

Table 1: Core Chemical Specifications

Property	Specification
Chemical Name	N-Isopropylcyclopentanamine hydrochloride
Synonyms	Cyclopentyl-isopropyl-amine HCl; N-(Propan-2-yl)cyclopentanamine HCl
CAS Number	52703-17-0
Molecular Formula	C₈H₁₇N[1][2][3][4][5][6][7] · HCl
Molecular Weight	163.69 g/mol (Salt); 127.23 g/mol (Free Base)
Appearance	White to off-white crystalline solid
Solubility	Soluble in water, methanol, ethanol, DMSO; Insoluble in hexane, Et₂O
pKa (Calculated)	~10.5–11.0 (Conjugate acid)
H-Bond Donors	2 (Ammonium form)
H-Bond Acceptors	0 (Salt form)

Synthesis & Manufacturing Methodologies

To ensure high purity and scalability, the Reductive Amination pathway is the industry standard. This method minimizes the formation of tertiary amine byproducts and avoids the elimination side-reactions common with alkyl halide substitution.

Mechanism of Action

• Imine Formation: Condensation of cyclopentanone with isopropylamine generates an unstable imine (Schiff base).

• Reduction: In situ reduction of the imine using a hydride donor (e.g., Sodium triacetoxyborohydride) yields the secondary amine.

• Salt Formation: Treatment with anhydrous HCl precipitates the stable hydrochloride salt.

Protocol: Reductive Amination (Standard Bench Scale)

• Reagents: Cyclopentanone (1.0 eq), Isopropylamine (1.2 eq), NaBH(OAc)₃ (1.5 eq), DCE (Dichloroethane) or DCM, Acetic Acid (cat.), 4M HCl in Dioxane.

• Workflow:

  • Dissolve cyclopentanone in DCE under N₂ atmosphere.

  • Add isopropylamine and catalytic acetic acid; stir for 30 min to promote imine formation.

  • Cool to 0°C and add NaBH(OAc)₃ portion-wise (exothermic).

  • Stir at Room Temperature (RT) for 12–16 hours.

  • Quench: Add sat. NaHCO₃ solution. Extract with DCM.

  • Salt Formation: Dry organic layer (MgSO₄), filter, and add 4M HCl in Dioxane dropwise at 0°C.

  • Isolation: Filter the white precipitate and wash with cold diethyl ether.

Visualization: Synthesis Pathway

Caption: Figure 1. One-pot reductive amination pathway for the synthesis of CAS 52703-17-0.

Analytical Characterization

Verification of the structure requires a combination of NMR and Mass Spectrometry. Below are the expected spectral signatures for the hydrochloride salt.

Nuclear Magnetic Resonance (¹H NMR)

Solvent: DMSO-d₆ or D₂O

Proton Environment	Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
NH₂⁺	8.5 – 9.5	Broad Singlet	2H	Ammonium protons (visible in DMSO)
CH (Isopropyl)	3.2 – 3.4	Multiplet (Septet)	1H	Methine adjacent to N
CH (Cyclopentyl)	3.2 – 3.4	Multiplet	1H	Methine adjacent to N
CH₂ (Ring)	1.8 – 2.1	Multiplet	2H	β-protons of cyclopentyl
CH₂ (Ring)	1.5 – 1.7	Multiplet	6H	γ-protons of cyclopentyl
CH₃ (Isopropyl)	1.2 – 1.3	Doublet	6H	Methyl groups

Mass Spectrometry (LC-MS)

• Ionization: ESI+ (Electrospray Ionization)

• Parent Ion [M+H]⁺: m/z 128.14 (Calculated for C₈H₁₈N⁺)

• Fragmentation: Loss of isopropyl group (m/z ~85) or cyclopentyl ring cleavage may be observed at high collision energies.

Applications in Drug Development

Cyclopentylisopropylamine is not merely a passive linker; it is a functional scaffold used to optimize the pharmacokinetic (PK) and pharmacodynamic (PD) profiles of lead compounds.

A. Lipophilicity & Metabolic Stability

• LogP Modulation: The combination of a cycloalkyl ring and a branched alkyl chain provides significant lipophilicity without aromaticity. This is crucial for crossing the Blood-Brain Barrier (BBB) in CNS drug discovery.

• Metabolic Blockade: The branching at the nitrogen (secondary amine) and the steric bulk of the isopropyl group reduce susceptibility to N-dealkylation by Cytochrome P450 enzymes compared to linear alkyl chains (e.g., n-propyl).

B. Pharmacophore Utility

This moiety is frequently encountered in:

• Calcium Channel Blockers: Analogous to the bulky amine side chains in Lomerizine-type derivatives.

• Chemokine Receptor Antagonists (CCR5/CCR2): Used to fill hydrophobic pockets in the receptor binding site.

• Sigma Receptor Ligands: The steric bulk aids in selectivity between Sigma-1 and Sigma-2 receptors.

Visualization: Strategic Utility

Caption: Figure 2. Pharmacokinetic and Pharmacodynamic utility of the scaffold in drug design.

Handling, Stability, and Safety

Storage Protocols

• Hygroscopicity: Amine hydrochlorides are often hygroscopic. Store in a tightly sealed container, preferably within a desiccator.

• Temperature: Store at Room Temperature (RT) or 2–8°C for long-term stability.

• Incompatibility: Strong oxidizing agents and strong bases (liberates the volatile free amine).

Safety Profile (GHS Classification)

• Signal Word: Warning

• H315: Causes skin irritation.[1]

• H319: Causes serious eye irritation.[1]

• H335: May cause respiratory irritation.[1]

• PPE: Wear nitrile gloves, safety goggles, and use a dust mask or fume hood during weighing to prevent inhalation of fine particulates.

References

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 17750361, N-(propan-2-yl)cyclopentanamine hydrochloride. Retrieved from [Link]

• Abdel-Magid, A. F., et al. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. Journal of Organic Chemistry. [Link]

• ECHA (European Chemicals Agency). Registration Dossier: Amines, N-C1-4-alkylcyclopentyl-. Retrieved from [Link][1]

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• 1. N-(propan-2-yl)cyclopentanamine hydrochloride | C8H18ClN | CID 17750361 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. N-(propan-2-yl)cyclopentanamine hydrochloride | C8H18ClN | CID 17750361 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. spectrabase.com [spectrabase.com]
• 4. 17-Methyl-androsta-2,4-dieno(2,3-d)isoxazol-17-ol, (17beta)- | C21H29NO2 | CID 11954115 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. N-propylcyclopentanamine hydrochloride | C8H18ClN | CID 16641265 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. CN106631827B - The synthetic method of one kind (1- cyclopropyl -1- methyl) ethylamine and its hydrochloride - Google Patents [patents.google.com]
• 7. US20210395185A1 - Scalable synthesis of optically active 1-cyclopropylalkyl-1-amines - Google Patents [patents.google.com]

N-Isopropylcyclopentanamine Hydrochloride: Structural Profiling & Synthetic Utility

The following technical guide details the structural profile, synthetic pathways, and application logic for N-isopropylcyclopentanamine hydrochloride , a secondary amine building block critical in medicinal chemistry for modulating lipophilicity and steric bulk.

Executive Summary

N-isopropylcyclopentanamine hydrochloride (CAS: 52703-17-0) is a secondary amine salt widely utilized as a pharmacophore scaffold in drug discovery. Its structural significance lies in the N-isopropyl-N-cyclopentyl motif, which offers a unique balance of steric obstruction and lipophilic surface area. This guide provides a comprehensive analysis of its physicochemical properties, validated synthetic protocols via reductive amination, and its strategic role in structure-activity relationship (SAR) studies.

Chemical Identity & Structural Analysis[1][2][3][4][5][6][7]

Core Identifiers

Parameter	Detail
IUPAC Name	N-(Propan-2-yl)cyclopentanamine hydrochloride
Common Synonyms	Isopropylcyclopentylamine HCl; Cyclopentanamine, N-(1-methylethyl)-, hydrochloride; N-Isopropyl-N-cyclopentylamine HCl
CAS Number	52703-17-0 (HCl Salt); Note: 177503-62-1 refers to the free base.[1]
Molecular Formula	C₈H₁₈ClN (Salt) / C₈H₁₇N (Free Base)
Molecular Weight	163.69 g/mol (Salt) / 127.23 g/mol (Free Base)
SMILES	CC(C)NC1CCCC1.Cl
InChI Key	LZAPWTFBZLJWDP-UHFFFAOYSA-N

Structural Logic

The compound consists of a cyclopentyl ring fused to an isopropyl group via a secondary nitrogen.

• Steric Bulk: The isopropyl group adjacent to the nitrogen provides significant steric hindrance, protecting the amine from rapid metabolic dealkylation compared to n-propyl analogs.

• Conformational Flexibility: The cyclopentane ring adopts a "pucker" or "envelope" conformation, providing a distinct spatial vector compared to cyclohexyl (chair) or cyclobutyl (pucker/planar) analogs.

Figure 1: Component analysis of the N-isopropylcyclopentanamine scaffold.

Physicochemical Profile

Understanding the physical state is crucial for handling and stoichiometry calculations.

Property	Value / Observation
Appearance	White to off-white crystalline solid (Hygroscopic).
Melting Point	Typically >150°C (Decomposition often observed >200°C). Note: Exact MP varies by crystal habit and residual solvent.
Solubility	High: Water, Methanol, DMSO. Low: Diethyl ether, Hexanes (Free base is soluble in organics; Salt is not).
Acidity (pKa)	~10.5–11.0 (Calculated for conjugate acid).
Hygroscopicity	Moderate. Store in a desiccator.

Synthetic Pathways & Protocols

The most robust method for synthesizing N-isopropylcyclopentanamine is Reductive Amination . This can be approached from two directions:

• Route A (Preferred): Cyclopentanone + Isopropylamine.

• Route B: Cyclopentylamine + Acetone.

Route A is generally preferred due to the availability and low cost of cyclopentanone.

Validated Protocol: Reductive Amination (Route A)

Objective: Synthesis of N-isopropylcyclopentanamine HCl on a 10g scale.

Reagents:

• Cyclopentanone (1.0 eq)

• Isopropylamine (1.2 eq)

• Sodium Triacetoxyborohydride (STAB) (1.4 eq)

• Acetic Acid (AcOH) (1.0 eq - catalytic/pH adjustment)

• Dichloromethane (DCM) or 1,2-Dichloroethane (DCE) (Solvent)

Step-by-Step Methodology:

• Imine Formation (In Situ):

  • To a flame-dried round-bottom flask under N₂ atmosphere, add Cyclopentanone (10.0 g, 119 mmol) and DCM (120 mL).

  • Cool to 0°C. Add Isopropylamine (8.4 g, 142 mmol) dropwise.

  • Add Acetic Acid (7.1 g, 119 mmol). Stir at 0°C for 30 minutes, then warm to Room Temperature (RT) for 1 hour. Mechanism: Acid catalysis promotes iminium ion formation.

• Reduction:

  • Cool the mixture back to 0°C.

  • Add Sodium Triacetoxyborohydride (STAB) (35.3 g, 166 mmol) in portions over 20 minutes. Caution: Mild exotherm and gas evolution.

  • Allow the reaction to warm to RT and stir overnight (12–16 hours).

• Quench & Workup:

  • Quench carefully with saturated aqueous NaHCO₃ (100 mL). Stir vigorously for 30 minutes until gas evolution ceases.

  • Separate the organic layer. Extract the aqueous layer with DCM (2 x 50 mL).

  • Combine organics, wash with Brine, and dry over anhydrous Na₂SO₄.

  • Concentrate in vacuo to yield the crude Free Base (Oil).

• Salt Formation (HCl):

  • Dissolve the crude oil in minimal diethyl ether or ethanol.

  • Cool to 0°C. Add 4M HCl in Dioxane (or HCl gas bubbled into ether) dropwise until pH < 2.

  • A white precipitate should form immediately.

  • Filter the solid, wash with cold ether, and dry under high vacuum.

Figure 2: Step-by-step synthetic workflow for the hydrochloride salt.

Analytical Characterization

To validate the identity of the synthesized compound, the following spectral data should be obtained.

¹H NMR Expectations (DMSO-d₆ or D₂O)

• δ 8.5–9.5 ppm (br s, 2H): Ammonium protons (NH₂⁺) – Disappears in D₂O shake.

• δ 3.3–3.5 ppm (m, 1H): Methine proton on the cyclopentyl ring (CH-N).

• δ 3.1–3.3 ppm (m, 1H): Methine proton on the isopropyl group (CH-N).

• δ 1.9–2.1 ppm (m, 2H): Cyclopentyl ring protons (α to amine).

• δ 1.5–1.8 ppm (m, 6H): Remaining cyclopentyl ring protons.

• δ 1.2–1.3 ppm (d, 6H): Isopropyl methyl groups (CH₃)₂.

Mass Spectrometry (ESI-MS)

• Positive Mode (M+H): Expect a peak at m/z 128.15 (corresponding to the protonated free base C₈H₁₈N⁺).

Applications in Drug Development

Medicinal Chemistry Scaffold

The N-isopropylcyclopentyl group is a classic "lipophilic spacer."

• Lipophilicity Tuning: Replacing a simple alkyl chain (like n-butyl) with this moiety increases lipophilicity (LogP) and metabolic stability due to branching.

• Receptor Fit: Commonly found in antagonists for GPCRs (e.g., Chemokine receptors) where filling a hydrophobic pocket is required without adding aromaticity.

C-H Activation Substrate

Recent literature highlights this amine as a substrate for Iridium-catalyzed C(sp³)–H silylation . The bulky isopropyl group directs silylation to the β-position of the ring, allowing for the rapid generation of complex silapyrrolidines.

Safety & Handling (MSDS Highlights)

Hazard Class	GHS Code	Description
Skin Irritation	H315	Causes skin irritation.[2]
Eye Irritation	H319	Causes serious eye irritation.[2]
STOT-SE	H335	May cause respiratory irritation.[2]

Handling Protocol:

• PPE: Nitrile gloves, safety goggles, and lab coat are mandatory.

• Inhalation: Handle the dry powder in a fume hood to avoid inhaling dust.

• Storage: Store in a cool, dry place. The HCl salt is stable but should be kept away from strong oxidizing agents and strong bases.

References

• PubChem. (2025).[2] N-Isopropylcyclopentanamine hydrochloride (CID 17750361). National Library of Medicine. Available at: [Link]

• Organic Syntheses. (2014). Preparation of Cyclopentanone. Org. Synth. Coll. Vol. 1, p.192. Available at: [Link] (Cited for starting material properties).

• Su, B., et al. (2015). Iridium-Catalyzed β-Selective C(sp3)–H Silylation of Aliphatic Amines. Journal of the American Chemical Society.

Sources

• 1. 55611-39-7|N-Allylcyclopentanamine|BLD Pharm [bldpharm.com]
• 2. N-methylcyclopentanamine hydrochloride | C6H14ClN | CID 43810760 - PubChem [pubchem.ncbi.nlm.nih.gov]

Molecular weight and formula of Cyclopentylisopropylamine HCl

The following technical guide details the molecular characteristics, synthesis, and applications of Cyclopentylisopropylamine Hydrochloride.

Executive Summary

Cyclopentylisopropylamine Hydrochloride (CAS: 52703-17-0) is a secondary amine salt widely utilized as a pharmacophore in medicinal chemistry.[1][2] Structurally characterized by a cyclopentyl ring and an isopropyl group bound to a central nitrogen atom, it serves as a critical intermediate in the synthesis of central nervous system (CNS) active agents. Its structural homology to cycloalkyl-analogs of amphetamines makes it a valuable probe in Structure-Activity Relationship (SAR) studies targeting monoamine transporters.

Part 1: Physicochemical Characterization

The compound exists as a stable hydrochloride salt, enhancing its solubility in aqueous media compared to its free base oil form.

Table 1: Core Chemical Specifications

Property	Specification
IUPAC Name	N-(Propan-2-yl)cyclopentanamine hydrochloride
Common Name	Cyclopentylisopropylamine HCl
CAS Number	52703-17-0 (HCl Salt) | 1003-03-8 (Precursor Amine)
Molecular Formula	C₈H₁₈ClN (Salt) | C₈H₁₇N (Free Base)
Molecular Weight	163.69 g/mol (HCl Salt) | 127.23 g/mol (Free Base)
Appearance	White to off-white crystalline solid
Solubility	Soluble in water, methanol, DMSO; sparingly soluble in non-polar solvents.
Exact Mass	127.1361 (Free Base cation)

Structural Visualization

The following diagram illustrates the connectivity of the molecule, highlighting the steric bulk of the cyclopentyl and isopropyl groups flanking the secondary amine.

Part 2: Synthesis & Manufacturing Protocols

The most robust route for synthesizing high-purity Cyclopentylisopropylamine is Reductive Amination . This method is preferred over direct alkylation due to the suppression of over-alkylation (quaternary salt formation) and milder reaction conditions.

Reaction Pathway

The synthesis involves the condensation of Cyclopentylamine with Acetone (in excess) to form an imine intermediate, which is reduced in situ by a hydride donor.

Experimental Protocol

Note: All steps should be performed in a fume hood due to the volatility of amines and solvents.

Reagents:

• Cyclopentylamine (1.0 equiv)

• Acetone (1.2 - 1.5 equiv)

• Sodium Triacetoxyborohydride (STAB) (1.4 equiv)

• Dichloromethane (DCM) or 1,2-Dichloroethane (DCE) (Solvent)

• Acetic Acid (catalytic, 1 equiv)

Step-by-Step Methodology:

• Imine Formation: In a round-bottom flask, dissolve Cyclopentylamine (e.g., 10 mmol) in DCE (30 mL). Add Acetone (12 mmol) and Acetic Acid (10 mmol). Stir at room temperature for 30 minutes to facilitate imine formation.

• Reduction: Cool the mixture to 0°C. Add Sodium Triacetoxyborohydride (14 mmol) portion-wise over 15 minutes. Expert Insight: STAB is preferred over NaBH₄ because it is less likely to reduce the ketone before it reacts with the amine.

• Reaction: Allow the mixture to warm to room temperature and stir for 12–16 hours under nitrogen atmosphere.

• Quench & Workup: Quench the reaction with saturated aqueous NaHCO₃. Extract the aqueous layer with DCM (3 x 20 mL).

• Purification: Combine organic layers, dry over anhydrous Na₂SO₄, and concentrate in vacuo to yield the crude free base oil.

• Salt Formation: Dissolve the crude oil in a minimal amount of diethyl ether. Add 4M HCl in Dioxane dropwise at 0°C. The white precipitate (Cyclopentylisopropylamine HCl) is filtered, washed with cold ether, and dried under vacuum.

Part 3: Analytical Validation

To ensure scientific integrity, the synthesized compound must be validated using the following spectral parameters.

1. Proton NMR (¹H-NMR)

Solvent: DMSO-d₆ or CDCl₃

• δ 9.10 (br s, 2H): Ammonium protons (NH₂⁺). Indicates successful salt formation.

• δ 3.35 (m, 1H): Methine proton of the Cyclopentyl ring (deshielded by Nitrogen).

• δ 3.20 (sept, 1H): Methine proton of the Isopropyl group.

• δ 1.90 – 1.50 (m, 8H): Methylene protons of the cyclopentyl ring.

• δ 1.25 (d, 6H): Methyl protons of the isopropyl group.

2. Mass Spectrometry (ESI-MS)

• Mode: Positive Ion Mode (ESI+)

• Target Peak: m/z 128.14 [M+H]⁺

• Interpretation: The instrument detects the protonated free base. The chloride counterion is not observed in the positive mode spectrum but confirms the mass balance.

Part 4: Pharmaceutical Applications

1. CNS Stimulation & SAR Studies Cyclopentylisopropylamine is a structural analog of propylhexedrine and amphetamines. Research indicates it possesses moderate central stimulating effects, approximately 1/10th the potency of amphetamine [1].[3] In drug discovery, it is used to probe the steric tolerance of monoamine transporter binding pockets.

2. Building Block for Secondary Amines The steric bulk of the cyclopentyl group makes this amine a useful "protecting-group-like" scaffold or a lipophilic spacer in larger drug molecules. It is frequently employed in the synthesis of herbicides and fungicides where lipophilicity (LogP) modulation is required.

References

• Van der Schoot, J. B., et al. "Central stimulating phenylethylamines." Radboud University Repository. Accessed March 2026.

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 17750361, N-(Propan-2-yl)cyclopentanamine hydrochloride." PubChem. Accessed March 2026.

• Abdel-Magid, A. F., et al. "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." Journal of Organic Chemistry, 1996, 61(11), 3849-3862.

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Physicochemical Profiling of N-Isopropylcyclopentanamine Hydrochloride: A Technical Guide to pKa and logP Determination

Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals Perspective: Senior Application Scientist

Executive Summary

In preclinical drug development and synthetic chemistry, secondary aliphatic amines like N-isopropylcyclopentanamine serve as critical building blocks and pharmacophores. Understanding the physicochemical behavior of its hydrochloride salt (CAS: 52703-17-0) is paramount for predicting its absorption, distribution, metabolism, and excretion (ADME) profile.

As a Senior Application Scientist, I approach physicochemical profiling not merely as data collection, but as a framework for understanding molecular behavior. This whitepaper provides an in-depth analysis of the pKa and logP values of N-isopropylcyclopentanamine hydrochloride[1], detailing the structural causality behind these metrics and outlining self-validating experimental protocols for their precise determination.

Molecular Architecture & Physicochemical Data

The core structure of N-isopropylcyclopentanamine features a secondary amine flanked by a cyclopentyl ring and an isopropyl group. This steric bulk provides metabolic stability, while the electron-donating nature of these alkyl groups significantly influences the electron density on the nitrogen atom.

Table 1: Key Physicochemical Parameters

Data synthesized from and .

Parameter	Value	Analytical Significance
Molecular Formula	C₈H₁₈ClN (Salt) / C₈H₁₇N (Base)	Determines mass spectrometric transitions.
Molecular Weight	163.69 g/mol (Salt)	Low MW indicates high ligand efficiency potential.
pKa (Predicted)	10.94 ± 0.20	Indicates a highly basic secondary amine.
logP (Computed)	1.90 (XLogP3)	Optimal lipophilicity for oral bioavailability.
Topological Polar Surface Area	12.0 Ų	Highly favorable for blood-brain barrier (BBB) penetration.
H-Bond Donors / Acceptors	2 (Salt) / 1 (Base)	Conforms strictly to Lipinski’s Rule of Five.

Mechanistic Insights: The Causality of pKa and logP

The Basicity (pKa ~10.94)

The predicted pKa of 10.94 is characteristic of sterically hindered secondary aliphatic amines. The causality behind this high basicity lies in the inductive effect (+I) . Both the isopropyl and cyclopentyl groups are electron-donating, pushing electron density toward the nitrogen atom. This stabilizes the protonated ammonium state (BH⁺), requiring a highly alkaline environment to strip the proton away.

The Lipophilicity (logP ~1.90)

The logP value of 1.90 reflects the intrinsic lipophilicity of the un-ionized free base. The hydrocarbon bulk of the eight carbon atoms drives the molecule into the lipid phase, while the single polar amine nitrogen anchors it slightly to the aqueous phase. A logP of 1.90 is considered optimal for balancing aqueous solubility with lipid membrane permeability.

ADME Implications at Physiological pH

Using the Henderson-Hasselbalch equation, we can determine the ionization state at physiological pH (7.4): pH = pKa + log([Base]/[Acid]) 7.4 = 10.94 + log([B]/[BH⁺]) [B]/[BH⁺] ≈ 0.00028

At pH 7.4, the molecule is >99.9% protonated . Consequently, its distribution coefficient (logD) at pH 7.4 will drop significantly to approximately -1.64 . This tells a drug developer that while the free base is lipophilic, the drug in vivo will be highly soluble but may require active transport mechanisms or paracellular routes to cross lipid bilayers efficiently.

Caption: pH-dependent protonation equilibrium of N-isopropylcyclopentanamine.

Experimental Methodologies: Self-Validating Protocols

To move from predictive data to empirical certainty, rigorous analytical protocols are required. Because N-isopropylcyclopentanamine lacks a strong UV chromophore (no aromatic rings), standard UV-metric titrations are ineffective. We must rely on potentiometry and mass spectrometry.

Protocol A: High-Precision Potentiometric pKa Determination

Causality for Method Choice: Potentiometry measures the direct change in hydrogen ion activity, making it the gold standard for aliphatic amines lacking UV absorbance.

Step-by-Step Workflow:

• Sample Preparation: Dissolve 2.0 mM of N-isopropylcyclopentanamine hydrochloride in a 0.15 M KCl aqueous solution. Causality: The 0.15 M KCl matrix maintains a constant ionic strength, ensuring that activity coefficients remain stable throughout the titration.

• Atmospheric Purge: Submerge an Argon gas line into the solution and purge for 10 minutes. Causality: Highly basic amines readily absorb atmospheric CO₂, forming carbonic acid which artificially buffers the solution and skews the basic region of the titration curve.

• Titration Execution: Using an automated titrator equipped with a high-alkalinity glass electrode, titrate with standardized 0.1 M NaOH from pH 3.0 to 12.0.

• Data Analysis: Generate a Bjerrum plot to calculate the exact pKa at the half-equivalence point.

• Self-Validation Step: Run a concurrent titration of a known reference standard (e.g., Diisopropylamine, known pKa 11.05) to validate electrode linearity at high pH extremes.

Caption: Workflow for the potentiometric determination of N-isopropylcyclopentanamine pKa.

Protocol B: Shake-Flask LC-MS/MS Method for logP

Causality for Method Choice: The classic shake-flask method remains the most accurate representation of thermodynamic partitioning. LC-MS/MS is utilized for quantification due to the molecule's lack of UV absorbance.

Step-by-Step Workflow:

• Phase Mutual Saturation: Vigorously stir equal volumes of 1-octanol and highly purified water for 24 hours. Causality: Octanol absorbs ~2.3 M water, and water absorbs ~4.5 mM octanol. Pre-saturation prevents volume shifts during the actual experiment.

• Solute Addition: Dissolve the free base of N-isopropylcyclopentanamine in the pre-saturated octanol phase to a concentration of 100 µg/mL.

• Equilibration: Combine the spiked octanol with pre-saturated water in a glass vial. Shake mechanically at 25.0 ± 0.1 °C for 60 minutes.

• Phase Separation: Centrifuge the vials at 3000 rpm for 15 minutes. Causality: Mechanical shaking creates micro-emulsions of octanol in water, which would falsely elevate the aqueous concentration reading if not strictly separated.

• LC-MS/MS Quantification: Extract aliquots from both phases. Dilute appropriately and analyze via LC-MS/MS in Multiple Reaction Monitoring (MRM) mode.

• Self-Validation (Mass Balance): Calculate the total mass recovered from both phases. It must equal 95-105% of the initial mass added. Causality: A failed mass balance indicates the compound was lost to glass adsorption or volatility, invalidating the logP calculation.

Caption: Shake-flask methodology for determining the logP/logD of the target compound.

Conclusion

N-isopropylcyclopentanamine hydrochloride is a highly basic (pKa ~10.94), moderately lipophilic (logP ~1.90) compound. While its intrinsic lipophilicity is ideal for drug-like space, its high pKa ensures it remains almost entirely ionized at physiological pH, drastically altering its effective lipophilicity (logD). By employing rigorous, self-validating protocols like Argon-purged potentiometry and mass-balance-verified LC-MS/MS shake-flask methods, researchers can establish reliable physicochemical profiles critical for downstream formulation and pharmacokinetic modeling.

References

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 17750361, N-(propan-2-yl)cyclopentanamine hydrochloride" PubChem,[Link]

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 17750362, N-Isopropylcyclopentanamine" PubChem,[Link]

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• 1. 52703-17-0 N-(1-methylethyl)cyclopentanamine hydrochloride - CAS数据库 [cheman.chemnet.com]

Structural and Pharmacological Divergence: A Comparative Analysis of Cyclopentylisopropylamine and Cyclopentamine

Executive Summary

In the landscape of sympathomimetic amines, the architectural nuances of a molecule dictate its pharmacodynamic fate. Cyclopentylisopropylamine (commonly known as isocyclamine) and Cyclopentamine represent two closely related alicyclic homologues of amphetamine and methamphetamine, respectively[1],[2]. While they share a core cyclopentane ring substituted for the traditional aromatic phenyl ring, their divergence lies in a single structural modification: the presence or absence of an N-methyl group. This technical whitepaper dissects the physicochemical, synthetic, and pharmacological distinctions between these two compounds, providing a comprehensive guide for researchers and drug development professionals.

Chemical Architecture: The Impact of Alicyclic Substitution

The fundamental structural difference between the two compounds is their amine classification. Cyclopentylisopropylamine is a primary amine (the N-desmethyl analogue), whereas cyclopentamine is a secondary amine featuring an N-methyl group[1],[3].

By replacing the planar, electron-rich phenyl ring of traditional amphetamines with a puckered, sp3-hybridized cyclopentyl ring, these molecules lose the ability to form critical π-π and cation-π stacking interactions with aromatic residues (e.g., Phe320) within the binding pockets of monoamine transporters[2]. Consequently, these alicyclic analogues exhibit a markedly lower binding affinity and reduced maximal efficacy compared to their unsaturated counterparts[2],[4].

Physicochemical Profiling

The quantitative distinctions between the two compounds are summarized below:

Property	Cyclopentylisopropylamine (Isocyclamine)	Cyclopentamine
IUPAC Name	1-cyclopentylpropan-2-amine	1-cyclopentyl-N-methylpropan-2-amine
Amine Classification	Primary Amine	Secondary Amine
Chemical Formula	C8H17N	C9H19N
Molecular Weight	127.23 g/mol	141.26 g/mol
PubChem CID	7743	7608
Aromatic Homologue	Amphetamine	Methamphetamine
Historical Indication	Investigational / Research	OTC Nasal Decongestant (Discontinued)

Pharmacodynamics & Receptor Interaction

Both compounds function as substrate-type releasing agents of catecholamine neurotransmitters, primarily dopamine (DA) and norepinephrine (NE)[2],[5].

Mechanism of Action: Rather than merely blocking reuptake, these amines act as substrates for the Dopamine Transporter (DAT) and Norepinephrine Transporter (NET). Upon internalization into the presynaptic terminal, they interact with the Vesicular Monoamine Transporter 2 (VMAT2), collapsing the vesicular proton gradient. This causes an accumulation of monoamines in the cytosol, which subsequently triggers reverse transport (efflux) through DAT and NET into the synaptic cleft[2],[6].

The Role of N-Methylation: The addition of the N-methyl group in cyclopentamine increases the molecule's lipophilicity. This enhances passive diffusion across the blood-brain barrier (BBB) and shifts the transporter affinity ratio, typically increasing selectivity for DAT and NET over the serotonin transporter (SERT). However, due to the alicyclic ring, the maximal efficacy ceiling of both compounds remains significantly lower than that of amphetamine, functioning essentially as weaker stimulants[4].

Fig 1. Monoamine efflux signaling cascade induced by alicyclic sympathomimetic amines.

Experimental Pharmacology: In Vitro Monoamine Efflux Assay

To quantify the releasing efficacy of these alicyclic amines, a radiometric in vitro efflux assay is required. This protocol measures direct reverse transport rather than simple reuptake inhibition.

Step-by-Step Methodology:

• Cell Preparation: Plate HEK293 cells stably expressing human DAT (hDAT) or NET (hNET) in 96-well poly-D-lysine coated plates. Grow to 80% confluence.

• Radioligand Loading: Incubate the cells with 20 nM [3H]dopamine or [3H]norepinephrine in Krebs-Ringer HEPES (KRH) buffer for 30 minutes at 37°C. Causality: This allows the transporters to internalize the radioligand into vesicular stores, creating the necessary intracellular gradient for efflux.

• Washing: Rapidly wash the cells three times with ice-cold KRH buffer to remove all extracellular, unbound radioligand.

• Compound Exposure: Add varying concentrations (10⁻⁹ to 10⁻⁴ M) of cyclopentamine or cyclopentylisopropylamine. Incubate for 15 minutes at 37°C.

• Scintillation Counting: Collect the extracellular buffer (efflux fraction). Lyse the cells with 1% SDS to collect the remaining intracellular fraction. Measure radioactivity in both fractions using a liquid scintillation counter.

Self-Validating System Check: The assay validates its own integrity by calculating the Z'-factor for each plate. D-amphetamine (10 µM) serves as the 100% positive control (maximal release). A selective reuptake inhibitor (e.g., GBR12909 for DAT) applied prior to the test compound serves as a mechanistic negative control. A Z'-factor > 0.5, combined with the complete blockade of efflux by the reuptake inhibitor, confirms that the observed signal is strictly transporter-mediated and the assay is robust.

Synthetic Methodologies & Chemical Validation

Both compounds can be synthesized from a common precursor, 1-cyclopentylpropan-2-one (cyclopentylacetone), via reductive amination.

Step-by-Step Methodology:

• Imine/Iminium Formation: Dissolve 1-cyclopentylpropan-2-one (1.0 eq) in anhydrous methanol. Add the specific amine source: ammonium acetate (10.0 eq) for cyclopentylisopropylamine, or methylamine hydrochloride (5.0 eq) for cyclopentamine. Causality: An excess of the amine source is critical to drive the equilibrium toward the Schiff base intermediate and prevent the formation of secondary dialkylamine byproducts.

• Reduction: Cool the mixture to 0°C and add sodium cyanoborohydride (NaBH₃CN) (1.5 eq) portion-wise. Causality: NaBH₃CN is chosen over NaBH₄ because it is stable at slightly acidic pH (~6) and selectively reduces the protonated iminium ion without reducing the unreacted ketone.

• Quenching and Extraction: Stir for 16 hours at room temperature. Quench with 1M NaOH to neutralize the acid and deprotonate the product amine. Extract the aqueous layer with dichloromethane (3x).

• Purification: Dry the combined organic layers over anhydrous Na₂SO₄, filter, concentrate in vacuo, and purify via Kugelrohr distillation.

Self-Validating System Check: Post-purification, the product must be analyzed via ¹H NMR spectroscopy. For cyclopentamine, the emergence of a distinct singlet integrating to 3H at approximately δ 2.4 ppm confirms successful N-methylation. The absence of this peak, coupled with a broad exchangeable signal integrating to 2H, validates the primary amine structure of cyclopentylisopropylamine.

Fig 2. Divergent reductive amination pathways synthesizing primary and secondary alicyclic amines.

Translational and Industrial Applications

The structural differences between these two compounds have historically dictated their end-use applications.

Cyclopentamine: Formulated primarily as a hydrochloride salt (trade name Clopane), cyclopentamine was widely utilized as an over-the-counter nasal decongestant[7]. Its efficacy stemmed from its ability to induce peripheral norepinephrine release, leading to potent vasoconstriction of the nasal mucosa[7],[3]. However, it has been largely discontinued in modern medicine in favor of alternatives with superior safety profiles, such as propylhexedrine[7],[5].

Cyclopentylisopropylamine: While lacking widespread clinical approval, isocyclamine remains a highly valuable investigational compound[1],[5]. Beyond its use as a structural probe in neuropsychopharmacology, it serves as a sterically hindered aliphatic amine building block in advanced organometallic chemistry. For example, it is utilized as a substrate in cutting-edge iridium-catalyzed β-selective C(sp3)–H silylation reactions for the synthesis of complex silapyrrolidines[8].

References

1.[1] Isocyclamine - Wikipedia | Wikipedia | 1 2.[7] Cyclopentamine | Grokipedia | 7 3.[2] Cyclopentamine - Wikipedia | Wikipedia | 2 4.[3] Cyclopentamine | C9H19N | CID 7608 - PubChem | NIH | 3 5.[5] Cyclopentamine|C9H19N|Research Chemical | Benchchem | 5 6.[6] CHEMISTRY AND PHARMACOLOGY OF ADRENERGIC BLOCKING AGENTS | University of Hawaii | 6 7.[4] central stimulating phenylethylamînes | Radboud University | 4 8.[8] Iridium-catalyzed, β-selective C(sp3)–H silylation | AWS | 8

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Is N-isopropylcyclopentanamine a secondary or tertiary amine?

Title: Structural Elucidation and Classification of N-Isopropylcyclopentanamine: A Technical Guide

Executive Summary In organic chemistry and drug design, the classification of an amine dictates its nucleophilicity, basicity, and pharmacokinetic behavior. Based on rigorous structural topology and validated analytical protocols, N-isopropylcyclopentanamine is definitively classified as a secondary amine . This guide breaks down the mechanistic reasoning, outlines self-validating experimental protocols for its identification, and explores the implications of its structure in pharmaceutical development.

Structural Topology & IUPAC Classification

N-isopropylcyclopentanamine (Molecular Formula: C₈H₁₇N,)[1] features a central nitrogen atom that dictates its chemical behavior. To classify this compound, we must analyze the substituents covalently bonded to the nitrogen atom.

According to the , amines are classified based on the number of hydrocarbyl groups replacing the hydrogen atoms of the parent ammonia (NH₃) molecule[2]. In N-isopropylcyclopentanamine, the nitrogen atom is bonded to:

• A cyclopentyl ring (Hydrocarbyl group 1)

• An isopropyl chain (Hydrocarbyl group 2)

• A single hydrogen atom

Because exactly two hydrogen atoms from the original ammonia structure have been replaced by carbon-containing groups, the molecule possesses the general structure R₂NH . This strictly satisfies the criteria for a secondary amine [3],[4].

Fig 1: Structural classification workflow of N-isopropylcyclopentanamine.

Spectroscopic Validation (Self-Validating Protocols)

As application scientists, theoretical topology must be backed by orthogonal analytical data. The secondary amine nature of N-isopropylcyclopentanamine can be unequivocally proven using FTIR, NMR, and Mass Spectrometry[5],[6].

Table 1: Quantitative Spectroscopic Data for N-isopropylcyclopentanamine

Analytical Technique	Target Signal	Expected Value / Observation	Diagnostic Significance
FTIR Spectroscopy	N-H Stretch	Single sharp band at 3300–3500 cm⁻¹	Differentiates from 1° (two bands) and 3° (no bands)
¹H NMR (CDCl₃)	N-H Proton	Broad singlet, ~1.0–2.0 ppm	Disappears upon D₂O addition
¹H NMR (CDCl₃)	α-Protons (C-H)	Multiplets, ~2.8–3.2 ppm	Deshielded by the adjacent electron-withdrawing nitrogen
¹³C NMR (CDCl₃)	α-Carbons	~50–60 ppm	Characteristic shift for secondary alkyl amines
Mass Spectrometry	β-cleavage fragment	m/z 58 or 86 peaks	Distinct fragmentation pattern for secondary amines

Protocol 2.1: FTIR Structural Validation

Causality: Primary amines exhibit both symmetric and asymmetric stretching modes, yielding two distinct IR bands. Secondary amines possess only one N-H bond, restricting them to a single stretching vibration[7],[8].

• Preparation: Apply a neat liquid film of the sample onto NaCl or KBr plates.

• Acquisition: Scan the sample from 4000 to 400 cm⁻¹ using an FTIR spectrometer.

• Observation: Identify a single, sharp absorption band in the 3300–3500 cm⁻¹ region[6].

• Self-Validation Step: Cross-reference the 1650–1700 cm⁻¹ region. The absence of a C=O (carbonyl) stretch validates that the 3300 cm⁻¹ peak is a pure amine N-H stretch, ruling out the possibility of a secondary amide.

Protocol 2.2: D₂O Exchange ¹H NMR Analysis

Causality: Amine N-H protons undergo rapid intermolecular chemical exchange, causing their NMR signals to broaden and lose coupling to adjacent C-H protons. Exchanging this proton with deuterium (D) renders it invisible to standard ¹H NMR[7],[6].

• Baseline Acquisition: Dissolve 5-10 mg of the sample in CDCl₃. Acquire a standard 1D ¹H NMR spectrum. Note the broad singlet between 1.0 and 2.0 ppm.

• Exchange Reaction: Add 1-2 drops of Deuterium Oxide (D₂O) directly to the NMR tube. Shake vigorously for 30 seconds to facilitate the exchange: R₂NH + D₂O ⇌ R₂ND + HOD.

• Validation Acquisition: Re-acquire the spectrum.

• Self-Validation Step: The complete disappearance of the broad singlet confirms that the peak belonged to an exchangeable heteroatom proton (N-H), definitively separating it from overlapping aliphatic C-H signals.

Chemical Validation: The Hinsberg Test

While spectroscopy observes physical properties, the exploits chemical reactivity to classify amines. This is a classic, highly reliable wet-chemistry protocol[5].

Protocol 3.1: Self-Validating Hinsberg Workflow

Causality: Benzenesulfonyl chloride reacts with amines to form sulfonamides. A secondary amine forms an N,N-dialkylsulfonamide. Because this product has no remaining hydrogen atoms attached to the nitrogen, it cannot be deprotonated by a base. Therefore, it remains entirely insoluble in aqueous NaOH.

• Reaction Phase: In a test tube, combine 0.5 mL of N-isopropylcyclopentanamine, 0.5 mL of benzenesulfonyl chloride, and 5 mL of 10% aqueous NaOH. Shake vigorously.

• Initial Observation: An insoluble precipitate (or distinct oil layer) forms immediately. This indicates the formation of N-cyclopentyl-N-isopropylbenzenesulfonamide.

• Self-Validation (Acidification): Slowly add 10% HCl to the mixture until the solution is distinctly acidic (test with litmus paper).

• Final Confirmation: The precipitate remains insoluble. If the sample had been a primary amine, it would have dissolved in the NaOH (forming a soluble sodium salt) and only precipitated upon acidification. The persistent insolubility across both basic and acidic conditions is the self-validating proof of a secondary amine.

Fig 2: Self-validating Hinsberg test protocol for secondary amine confirmation.

Implications for Drug Development

Understanding that N-isopropylcyclopentanamine is a secondary amine is critical for downstream pharmaceutical applications:

• Steric Hindrance & Nucleophilicity: The presence of both a bulky cyclopentyl ring and a branched isopropyl group creates significant steric shielding around the nitrogen lone pair. This reduces its nucleophilicity compared to unhindered secondary amines, which must be accounted for during synthetic route design (e.g., reductive amination yields).

• Hydrogen Bonding & Pharmacokinetics: As a secondary amine, it possesses exactly one hydrogen bond donor (HBD) and one hydrogen bond acceptor (HBA). This specific HBD/HBA ratio directly influences the molecule's topological polar surface area (TPSA) and lipophilicity (LogP), which are critical parameters for predicting Blood-Brain Barrier (BBB) permeability and target receptor affinity.

References

• National Center for Biotechnology Information. "N-Isopropylcyclopentanamine." PubChem Compound Summary for CID 17750362. Available at:[Link]

• IUPAC. "Amines." Compendium of Chemical Terminology (the "Gold Book"). Available at:[Link]

• Chemistry LibreTexts. "24.10: Spectroscopy of Amines." Organic Chemistry (OpenStax). Available at:[Link]

• ProjectGuru. "Structural analysis of amines." ProjectGuru Research Guides. Available at: [Link]

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• 7. 24.10 Spectroscopy of Amines – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 8. 24.10 Spectroscopy of Amines - Organic Chemistry | OpenStax [openstax.org]

Technical Dossier: Cyclopentylisopropylamine Hydrochloride (CID 17750361)

Content Type: Technical Reference & Experimental Guide Subject: N-Isopropylcyclopentanamine Hydrochloride PubChem CID: 17750361 CAS Registry: 52703-17-0[1][2][3]

Executive Summary

Cyclopentylisopropylamine hydrochloride (N-Isopropylcyclopentanamine HCl) is a secondary amine salt widely utilized as a pharmacophore building block in medicinal chemistry.[3] Characterized by the steric bulk of the cyclopentyl ring combined with the branching of the isopropyl group, this moiety is critical for modulating the lipophilicity (LogP) and metabolic stability of drug candidates.

This guide provides a comprehensive technical analysis of CID 17750361, detailing its physicochemical properties, a validated synthesis protocol via reductive amination, and its strategic application in Structure-Activity Relationship (SAR) studies.

Chemical Identity & Physicochemical Specifications[3][4][5][6][7][8][9][10]

Parameter	Data
IUPAC Name	N-(propan-2-yl)cyclopentanamine hydrochloride
Common Name	Cyclopentylisopropylamine HCl
CAS Registry Number	52703-17-0
PubChem CID	17750361
Molecular Formula	C H N HCl
Molecular Weight	163.69 g/mol
Exact Mass (Free Base)	127.136 g/mol
Physical State	White to off-white crystalline solid
Solubility	Soluble in water, methanol, ethanol; sparingly soluble in ether
Acidity (pKa)	~10.9 (Predicted for conjugate acid)
SMILES	CC(C)NC1CCCC1.Cl
InChI Key	LZAPWTFBZLJWDP-UHFFFAOYSA-N

Synthetic Methodology: Reductive Amination

While direct alkylation is possible, it often leads to over-alkylation. The industry-standard protocol for synthesizing high-purity secondary amines like Cyclopentylisopropylamine is Reductive Amination . This method ensures mono-alkylation control.

Reaction Scheme

The synthesis involves the condensation of Cyclopentanone with Isopropylamine to form an imine intermediate, which is subsequently reduced in situ to the amine.

Figure 1: Step-wise synthesis via Reductive Amination using Sodium Triacetoxyborohydride.

Detailed Protocol

Reagents:

• Cyclopentanone (1.0 equiv)

• Isopropylamine (1.2 equiv)

• Sodium Triacetoxyborohydride (STAB) (1.5 equiv)

• Acetic Acid (catalytic)

• Dichloromethane (DCM) or 1,2-Dichloroethane (DCE) (Solvent)

Step-by-Step Procedure:

• Imine Formation: In a dry round-bottom flask under N

  atmosphere, dissolve Cyclopentanone (10 mmol) in DCM (30 mL).

• Add Isopropylamine (12 mmol) and stir for 30 minutes at room temperature. Note: A catalytic amount of acetic acid facilitates imine formation.

• Reduction: Cool the mixture to 0°C. Add Sodium Triacetoxyborohydride (15 mmol) portion-wise over 15 minutes.

• Reaction: Allow the mixture to warm to room temperature and stir for 12–16 hours. Monitor by TLC or LC-MS.

• Quenching: Quench the reaction with saturated aqueous NaHCO

  .

• Extraction: Extract the aqueous layer with DCM (3x). Combine organic layers, dry over Na

  SO , and concentrate in vacuo to yield the crude free base.

• Salt Formation: Dissolve the crude oil in minimal diethyl ether. Add 4M HCl in dioxane dropwise at 0°C. The hydrochloride salt will precipitate.

• Purification: Filter the solid and wash with cold ether. Recrystallize from Ethanol/Ether if necessary.

Structural Characterization

Verification of the product structure is essential. Below are the expected spectroscopic signatures.

H-NMR (400 MHz, DMSO-d or D O)

• 9.0–9.5 ppm: (br s, 2H, NH ) – Only visible in DMSO-d .
• 3.3–3.4 ppm: (m, 1H, N-CH -(CH ) ) – Methine of the isopropyl group.
• 3.1–3.2 ppm: (m, 1H, N-CH -cyclopentyl) – Methine of the cyclopentyl ring.
• 1.9–2.0 ppm: (m, 2H, cyclopentyl C2/C5).
• 1.6–1.8 ppm: (m, 4H, cyclopentyl C3/C4).
• 1.5 ppm: (m, 2H, cyclopentyl remaining).
• 1.25 ppm: (d, 6H, J=6.5 Hz, -CH(CH ) ) – Isopropyl methyls.

Mass Spectrometry (ESI)

• [M+H]

  : Calculated: 128.14 m/z. Observed: 128.1 m/z.

Applications in Drug Discovery

Cyclopentylisopropylamine is a "privileged structure" in medicinal chemistry. It is often employed to optimize the ADME (Absorption, Distribution, Metabolism, Excretion) profile of a lead compound.

Strategic Utility[3]

• Lipophilicity Tuning: The cyclopentyl group adds significant lipophilicity (increasing LogP) without the aromaticity of a phenyl ring, which can reduce metabolic liability (e.g., avoiding ring oxidation).

• Steric Occlusion: The isopropyl group provides steric bulk adjacent to the nitrogen, which can protect the amine center from rapid metabolic dealkylation by cytochrome P450 enzymes.

• Conformational Restriction: Unlike a linear pentyl chain, the cyclopentyl ring restricts the conformational entropy of the molecule, potentially improving binding affinity to target receptors (entropy-enthalpy compensation).

Figure 2: SAR Decision Tree demonstrating the advantage of Cyclopentylisopropylamine over linear alkyl chains.

Safety & Handling (HSE)

GHS Classification: Warning

• H315: Causes skin irritation.[3][4][5][6][7]

• H319: Causes serious eye irritation.[3][4][5][7]

• H335: May cause respiratory irritation.[3][4][5][7][8]

Handling Protocol:

• PPE: Wear nitrile gloves, safety goggles, and a lab coat.

• Ventilation: All operations involving the free base (volatile amine) or fine powder handling of the salt must be conducted in a certified chemical fume hood.

• Storage: Store in a cool, dry place. Hygroscopic; keep tightly sealed.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 17750361, N-(propan-2-yl)cyclopentanamine hydrochloride. Retrieved from [Link]

• Abdel-Magid, A. F., et al. (1996).Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Journal of Organic Chemistry, 61(11), 3849-3862. (Standard protocol reference).

• European Chemicals Agency (ECHA). C&L Inventory: N-isopropylcyclopentanamine hydrochloride.[3][5][7] Retrieved from [Link]

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• 3. N-(propan-2-yl)cyclopentanamine hydrochloride | C8H18ClN | CID 17750361 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. N-butylcyclopentanamine hydrochloride | C9H20ClN | CID 16641292 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 1-Cyclopropylethylamine hydrochloride | C5H12ClN | CID 16247869 - PubChem [pubchem.ncbi.nlm.nih.gov]
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The Pharmacological Profiling of Cyclopentylisopropylamine Derivatives: Mechanisms, SAR, and Experimental Workflows

As drug development pivots toward highly selective neuropharmacological agents with minimized neurotoxic liabilities, alicyclic analogues of amphetamines have re-emerged as a critical class of study. Cyclopentylisopropylamine derivatives—most notably isocyclamine (1-cyclopentyl-2-aminopropane) and its N-methylated counterpart cyclopentamine—represent a unique pharmacological class of Monoamine Releasing Agents (MRAs) .

By replacing the planar, aromatic phenyl ring of traditional amphetamines with a non-planar, aliphatic cyclopentyl ring, these compounds maintain profound sympathomimetic activity while presenting distinct pharmacokinetic and pharmacodynamic profiles. This technical guide provides an in-depth analysis of their structure-activity relationships (SAR), mechanism of action, and the self-validating experimental workflows required to quantify their efficacy.

Pharmacological Classification & Mechanism of Action

Cyclopentylisopropylamine derivatives are classified as sympathomimetic alkylamines and act primarily as non-exocytotic MRAs [1]. Unlike monoamine reuptake inhibitors (MRIs) which merely block the reuptake of neurotransmitters, MRAs actively invert the transport direction of plasma membrane transporters.

The Presynaptic Efflux Cascade

The mechanism of action for cyclopentylisopropylamines is fundamentally reliant on their ability to act as false substrates for the Dopamine Transporter (DAT) and Norepinephrine Transporter (NET). The causality of their pharmacological effect follows a precise sequence:

• Transporter Translocation: Due to their specific lipophilicity and structural homology to endogenous catecholamines, these derivatives bind to the orthosteric site of DAT and NET, translocating into the presynaptic cytosol.

• VMAT2 Disruption: Once intracellular, they interact with the Vesicular Monoamine Transporter 2 (VMAT2) [2]. By inhibiting VMAT2-mediated uptake and inducing reverse transport, they collapse the vesicular pH gradient, causing a massive pooling of dopamine (DA) and norepinephrine (NE) into the cytosol.

• Reverse Transport (Efflux): The high cytosolic concentration of catecholamines alters the electrochemical gradient of the plasma membrane transporters. DAT and NET undergo a conformational shift to an outward-facing state, expelling cytosolic DA and NE into the synaptic cleft independent of action potential-driven exocytosis.

Fig 1: Mechanism of Action for Alicyclic MRAs at the Presynaptic Terminal.

Structure-Activity Relationship (SAR) Profiling

The defining feature of this class is the alicyclic ring. The transition from an aromatic system (phenyl) to an alicyclic system (cyclopentyl) eliminates

stacking interactions within the monoamine transporter binding pockets.

• Receptor Affinity vs. Efficacy: While the lack of an aromatic ring slightly reduces the absolute binding affinity (

  ) at DAT and NET compared to dextroamphetamine, the efficacy of reverse transport ( ) remains remarkably high.

• N-Alkylation: The N-desmethyl derivative (Isocyclamine) exhibits a balanced DAT/NET release profile. N-methylation (Cyclopentamine) shifts the selectivity slightly toward NET, which historically justified its use as a peripheral vasoconstrictor and nasal decongestant [3].

• Neurotoxicity Mitigation: Aromatic amphetamines are known to produce reactive oxygen species (ROS) and long-term dopaminergic terminal damage. Alicyclic derivatives show a theoretically lower propensity for generating toxic quinone-like metabolites, making them highly valuable scaffolds for modern CNS drug development.

Comparative Pharmacological Profiles

The following table summarizes the structural and pharmacological distinctions between key alicyclic MRAs and their aromatic benchmark.

Compound Name	Chemical Structure	Ring System	Primary Target Affinity	Historical / Clinical Context
Isocyclamine	1-cyclopentyl-2-aminopropane	Cyclopentyl (5-membered)	DAT NET, VMAT2	Experimental MRA / Amphetamine analogue
Cyclopentamine	1-cyclopentyl-2-(methylamino)propane	Cyclopentyl (5-membered)	NET > DAT, VMAT2	Former OTC nasal decongestant [4]
Propylhexedrine	1-cyclohexyl-2-(methylamino)propane	Cyclohexyl (6-membered)	NET > DAT, VMAT2	Active ingredient in Benzedrex inhalers
Amphetamine	1-phenyl-2-aminopropane	Phenyl (Aromatic)	DAT, NET, VMAT2	Benchmark CNS Stimulant (ADHD/Narcolepsy)

Experimental Workflow: In Vitro Monoamine Efflux Assay

To empirically validate the MRA properties of a novel cyclopentylisopropylamine derivative, researchers must utilize a self-validating in vitro system. We employ rat striatal synaptosomes rather than whole brain slices.

Causality of Model Selection: Synaptosomes are isolated presynaptic nerve terminals. They contain intact DAT, NET, and VMAT2 machinery but lack post-synaptic receptors and glial cells. This isolates the presynaptic efflux mechanism, ensuring that any measured neurotransmitter release is causally linked to the compound's direct action on the transporters, free from post-synaptic feedback loops.

Step-by-Step Methodology

Phase 1: Tissue Preparation & Isotope Loading

• Isolate rat striatal tissue and homogenize in ice-cold sucrose buffer (0.32 M) to preserve osmotic balance.

• Centrifuge at 1,000 x g to remove cellular debris, then at 12,000 x g to pellet the synaptosomes.

• Resuspend the pellet in oxygenated Krebs-Ringer phosphate buffer.

• Incubate the synaptosomes with 10 nM

  -Dopamine for 30 minutes at 37°C. Rationale: This allows DAT and VMAT2 to actively load the radiolabeled neurotransmitter into the synaptic vesicles, establishing the baseline pool.

Phase 2: Extensive Washing (The Self-Validating Step) 5. Centrifuge and wash the synaptosomes three times with fresh, ice-cold buffer. Rationale: This critical step removes all extracellular

-Dopamine. If the wash is incomplete, basal radioactivity will mask the drug-induced efflux. A successful wash ensures that any subsequent radioactivity detected in the supernatant is strictly the result of drug-induced reverse transport.

Phase 3: Compound Incubation & Pharmacological Controls 6. Aliquot the loaded synaptosomes into a 96-well plate. 7. Control Validation: Pre-incubate a subset of wells with 1

M GBR-12909 (a highly selective DAT inhibitor) for 15 minutes. Rationale: If the cyclopentylisopropylamine derivative requires DAT to enter the cell and cause efflux, GBR-12909 will block its action. If efflux still occurs, the compound is acting via non-specific membrane disruption (a false positive). 8. Add the cyclopentylisopropylamine derivative at varying concentrations (10 nM to 10 M) and incubate for exactly 15 minutes at 37°C.

Phase 4: Termination and Quantification 9. Terminate the reaction via rapid filtration through Whatman GF/B glass fiber filters using a cell harvester. 10. Collect the filtrate (supernatant) and the filters (retained tissue). 11. Add liquid scintillation cocktail and quantify radioactivity using a Liquid Scintillation Counter (LSC). Calculate the fractional release of

-Dopamine.

Fig 2: Step-by-step in vitro radioligand efflux assay workflow.

Conclusion and Future Perspectives

Cyclopentylisopropylamine derivatives represent a highly sophisticated node in neuropharmacological chemistry. By proving that the aromatic phenyl ring is not strictly necessary for monoamine release, these alicyclic derivatives open the door to synthesizing novel MRAs with highly tuned DAT/NET selectivity ratios. For drug development professionals, leveraging the stereoselective synthesis of these compounds could yield next-generation therapeutics for ADHD, narcolepsy, or treatment-resistant depression, devoid of the severe neurotoxic and cardiovascular liabilities associated with classical amphetamines.

References

• Monoamine Releasing Agent. Wikipedia, The Free Encyclopedia.[Link]

• Vesicular Monoamine Transporter 2. WikiDoc.[Link]

• N-(propan-2-yl)cyclopentanamine hydrochloride (Cyclopentylisopropylamine). PubChem, National Center for Biotechnology Information.[Link]

• Evidence-based classification of cyclopentamine. European Directorate for the Quality of Medicines & HealthCare (EDQM).[Link]

Protocols & Analytical Methods

Application Note: Optimized Protocol for the Reductive Amination of Cyclopentanone with Isopropylamine

Abstract & Scope

This technical guide provides a validated protocol for the synthesis of

-isopropylcyclopentanamine via the reductive amination of cyclopentanone with isopropylamine. While multiple reducing agents exist, this guide prioritizes the Sodium Triacetoxyborohydride (STAB) method due to its superior selectivity, mild conditions, and safety profile compared to traditional cyanoborohydride or catalytic hydrogenation routes. This protocol is optimized for milligram-to-gram scale synthesis in drug discovery and early-phase process development.

Scientific Background & Mechanism[1][2][3][4][5][6][7]

Reaction Overview

Reductive amination converts a carbonyl group to an amine via an imine intermediate.[1][2][3][4][5][6][7][8] For the reaction between cyclopentanone (ketone) and isopropylamine (primary amine), the process yields a secondary amine.

• Substrate: Cyclopentanone (C

  H O)

• Reagent: Isopropylamine (C

  H N)

• Target:

  -isopropylcyclopentanamine (Secondary Amine)

Mechanistic Pathway

The reaction proceeds through two distinct phases:

• Imine Formation: Acid-catalyzed condensation of the ketone and amine to form an iminium ion/imine equilibrium.

• Selective Reduction: Hydride transfer from the reducing agent to the C=N bond.

Critical Selectivity Note: Sodium Triacetoxyborohydride (NaBH(OAc)

) is the reagent of choice because it is less basic and sterically bulkier than Sodium Borohydride (NaBH ). It reduces the protonated imine (iminium ion) much faster than the starting ketone, allowing for a "One-Pot" (Direct) procedure without the need to isolate the unstable imine.

Figure 1: Mechanistic pathway of direct reductive amination using STAB. The acid catalyst (AcOH) drives the equilibrium toward the electrophilic iminium species.

Methodology Selection

Parameter	Method A: NaBH(OAc) (Recommended)	Method B: NaBH CN (Traditional)	Method C: H / Pd-C (Scale-Up)
Selectivity	High (Ketone reduction is slow)	Moderate (pH dependent)	Low (Requires strict control)
Toxicity	Low (Borate byproducts)	High (Generates HCN/Cyanide)	Low
Solvent	DCE, THF, or DCM	Methanol	Ethanol/Methanol
Water Tolerance	Moderate	High	Low
Throughput	Excellent for parallel synthesis	Good	Requires Autoclave/Parr Shaker

Detailed Experimental Protocol (Method A)

Objective: Synthesis of

-isopropylcyclopentanamine (10 mmol scale).

Reagents & Equipment[9]

• Cyclopentanone: 0.84 g (10.0 mmol)

• Isopropylamine: 0.65 g (11.0 mmol, 1.1 equiv)

• Sodium Triacetoxyborohydride (STAB): 3.18 g (15.0 mmol, 1.5 equiv)

• Acetic Acid (Glacial): 0.60 g (10.0 mmol, 1.0 equiv)

• Solvent: 1,2-Dichloroethane (DCE) or THF (anhydrous), 30 mL.

• Quench: Sat. aq. NaHCO

  .

Step-by-Step Procedure

• Preparation: Flame-dry a 100 mL round-bottom flask (RBF) equipped with a magnetic stir bar and nitrogen inlet.

• Substrate Mixing: Add Cyclopentanone (1.0 equiv) and DCE (0.3 M concentration relative to ketone).

• Amine Addition: Add Isopropylamine (1.1 equiv) followed by Acetic Acid (1.0 equiv).

  • Note: The solution may warm slightly due to acid-base exotherm.

  • Checkpoint: Stir at room temperature for 15–30 minutes to establish the imine equilibrium.

• Reduction: Cool the mixture to 0°C (ice bath) if working on >5g scale; otherwise, room temperature is acceptable. Add STAB (1.5 equiv) portion-wise over 5 minutes.

  • Observation: Mild gas evolution (H

    ) may occur. Ensure venting.

• Reaction: Remove ice bath and stir at 20–25°C.

  • Duration: Typically 2–4 hours.

  • Monitoring: Monitor by TLC (stain with Ninhydrin or KMnO

    ) or GC-MS. Look for disappearance of cyclopentanone ( 84).

• Quench: Once complete, quench by slowly adding saturated aqueous NaHCO

  (30 mL). Stir vigorously for 15 minutes to decompose boron complexes.

Workup & Purification (Acid-Base Extraction)

This specific amine product is basic. We utilize this property to purify it without chromatography.

Figure 2: Acid-Base extraction workflow to isolate pure amine without column chromatography.

Troubleshooting & Critical Parameters

Issue	Probable Cause	Corrective Action
Low Yield	Incomplete imine formation.	Increase pre-stir time (Step 3) or add molecular sieves (4Å) to scavenge water.
Dialkylation	Not applicable here.	Steric hindrance of the secondary amine product prevents tertiary amine formation in this specific substrate pair.
Remaining Ketone	STAB decomposition.	STAB is moisture sensitive.[8] Ensure reagents are fresh. Increase STAB to 2.0 equiv.
Emulsion	Boron salts.[2][4][7]	Use Potassium Sodium Tartrate (Rochelle's Salt) solution instead of NaHCO during quench.

Safety & Handling (E-E-A-T)

• Isopropylamine: Highly volatile (bp 32°C) and flammable. Handle in a fume hood.

• Cyclopentanone: Irritant.

• Sodium Triacetoxyborohydride: Water-reactive.[8] Releases hydrogen gas. Do not seal the reaction vessel tightly during addition.

• 1,2-Dichloroethane (DCE): Carcinogen and toxic. Alternative: Use THF or DCM if safety regulations prohibit DCE, though reaction rates may be slightly slower.

References

• Abdel-Magid, A. F. , Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996).[9] Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride.[2][5][6][7][8][9][10][11] The Journal of Organic Chemistry, 61(11), 3849–3862.[10] [Link]

• Borch, R. F. , Bernstein, M. D., & Durst, H. D. (1971). The Cyanohydridoborate Anion as a Selective Reducing Agent.[2][3][4][5][6][7] Journal of the American Chemical Society, 93(12), 2897–2904. [Link]

• PubChem Compound Summary. (n.d.). N-Isopropylcyclopentanamine (CID 17750362).[12] Retrieved from [Link]

Sources

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• 3. chem.libretexts.org [chem.libretexts.org]
• 4. organicchemistrytutor.com [organicchemistrytutor.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. Reductive amination - Wikipedia [en.wikipedia.org]
• 7. chemistry.mdma.ch [chemistry.mdma.ch]
• 8. Reductive Amination - Common Conditions [commonorganicchemistry.com]
• 9. organic-chemistry.org [organic-chemistry.org]
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• 11. pubs.acs.org [pubs.acs.org]
• 12. N-Isopropylcyclopentanamine | C8H17N | CID 17750362 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Note: High-Efficiency Synthesis of Cyclopentylisopropylamine Hydrochloride

Abstract & Scope

This application note details a robust, scalable protocol for the synthesis of Cyclopentylisopropylamine Hydrochloride (N-isopropylcyclopentanamine HCl) starting from cyclopentanone . The method utilizes a reductive amination strategy employing Sodium Triacetoxyborohydride (STAB) as the selective reducing agent.[1][2] Unlike traditional catalytic hydrogenation or cyanoborohydride methods, this protocol offers superior chemoselectivity, minimal side-product formation (such as alcohol reduction), and operational simplicity suitable for pharmaceutical building block synthesis.

Target Audience: Medicinal Chemists, Process Development Scientists.

Introduction & Retrosynthetic Analysis

Cyclopentylisopropylamine is a secondary amine motif frequently encountered in pharmaceutical intermediates, serving as a lipophilic core for various GPCR ligands and kinase inhibitors.

The synthesis is approached via Reductive Amination , a two-stage process occurring in a single pot:[3][4]

• Imine Formation: Condensation of cyclopentanone with isopropylamine to form the corresponding imine/iminium species.

• Reduction: Selective hydride transfer to the C=N bond to generate the secondary amine.

Reaction Scheme

The choice of Sodium Triacetoxyborohydride (STAB) is critical. Unlike Sodium Borohydride (

), STAB is mild and does not reduce the ketone starting material at an appreciable rate, eliminating the need for pre-formation of the imine.

Figure 1: Reaction pathway for the reductive amination of cyclopentanone.

Reaction Engineering & Optimization

To ensure reproducibility and high yield, specific parameters were optimized based on the Abdel-Magid protocol [1].

Parameter	Condition Selected	Rationale
Reducing Agent	Sodium Triacetoxyborohydride (STAB)	High selectivity for imines over ketones; non-toxic compared to .
Solvent	1,2-Dichloroethane (DCE) or THF	DCE promotes faster reaction rates; THF is a greener alternative if DCE is restricted.
Stoichiometry	1.0 : 1.2 : 1.5 (Ketone:Amine:STAB)	Slight excess of amine drives equilibrium; excess hydride ensures completion.
Catalyst	Acetic Acid (1.0 equiv)	Protonates the intermediate imine to the more electrophilic iminium ion, accelerating reduction.
Salt Formation	2M HCl in Diethyl Ether	Anhydrous conditions prevent hygroscopic clumping; yields a free-flowing powder.

Detailed Experimental Protocol

Materials & Reagents[1][2][3][5][6][7][8][9][10][11]

• Cyclopentanone (CAS: 120-92-3): >99% purity.[5]

• Isopropylamine (CAS: 75-31-0): Reagent grade. Note: Volatile (bp 33-34°C).

• Sodium Triacetoxyborohydride (CAS: 56553-60-7): 95%.

• Acetic Acid (Glacial) .

• Solvents: 1,2-Dichloroethane (DCE) (Anhydrous), Dichloromethane (DCM), Diethyl Ether (

  ).

• HCl Source: 2.0 M HCl in Diethyl Ether.[6]

Step-by-Step Procedure

Phase A: Reductive Amination

• Setup: Flame-dry a 250 mL round-bottom flask (RBF) equipped with a magnetic stir bar and a nitrogen inlet.

• Solvation: Charge the flask with Cyclopentanone (8.41 g, 100 mmol) and 1,2-Dichloroethane (DCE) (150 mL).

• Amine Addition: Add Isopropylamine (7.09 g, 10.2 mL, 120 mmol) followed by Acetic Acid (6.0 g, 5.7 mL, 100 mmol).

  • Observation: The solution may warm slightly.[7] Stir for 10–15 minutes at room temperature to initiate imine formation.

• Reduction: Cool the mixture to 0°C (ice bath). Add Sodium Triacetoxyborohydride (STAB) (31.8 g, 150 mmol) in 3–4 portions over 20 minutes.

  • Caution: Gas evolution (

    ) may occur. Do not seal the system tightly; ensure nitrogen venting.

• Reaction: Remove the ice bath and allow the reaction to stir at Room Temperature (20–25°C) for 4–6 hours.

  • Monitoring: Monitor by TLC (Mobile phase: 10% MeOH in DCM + 1%

    ) or GC-MS. Staining with Ninhydrin will reveal the secondary amine product.

Phase B: Work-up & Isolation (Free Base)

• Quench: Carefully quench the reaction by adding saturated aqueous

  (100 mL). Stir vigorously for 20 minutes until gas evolution ceases.

• Extraction: Transfer to a separatory funnel. Separate the organic layer.[6][7][8] Extract the aqueous layer with DCM (2 x 50 mL).

• Wash: Combine organic layers and wash with Brine (50 mL).

• Drying: Dry the organic phase over anhydrous

  or . Filter off the drying agent.[9]

• Concentration: Concentrate the filtrate under reduced pressure (Rotary Evaporator) to yield the crude oil (Cyclopentylisopropylamine free base).

  • Note: The free base is volatile. Do not apply high vacuum for extended periods or heat above 40°C.

Phase C: Salt Formation (Hydrochloride)

• Dissolution: Dissolve the crude oil in anhydrous Diethyl Ether (50 mL). Cool to 0°C.

• Acidification: Dropwise add 2.0 M HCl in Diethyl Ether (approx. 60 mL) with stirring.

  • Observation: A white precipitate will form immediately.

• Filtration: Stir for 30 minutes at 0°C. Filter the solid using a Buchner funnel/sintered glass frit.

• Washing: Wash the filter cake with cold anhydrous ether (2 x 20 mL) to remove unreacted organic impurities.

• Drying: Dry the solid in a vacuum oven at 40°C for 4 hours.

Yield: Expect 13.0 – 14.5 g (80–88%) of white crystalline solid.

Process Workflow Diagram

Figure 2: Operational workflow for the synthesis and isolation of the hydrochloride salt.

Analytical Validation

To ensure the integrity of the synthesized compound, the following specifications must be met:

Test	Expected Result	Interpretation
Appearance	White to off-white crystalline powder	High purity salt form.
1H NMR ( )	3.45 (m, 1H), 3.30 (m, 1H), 2.05-1.50 (m, 8H), 1.28 (d, 6H)	Diagnostic septet for isopropyl and multiplet for cyclopentyl methine.
IR (KBr)	2400–3000 (Broad, stretch)	Confirms amine salt formation.
Mass Spec (ESI)	[M+H]+ = 128.2 m/z	Matches formula .
Melting Point	145–148°C (Lit. range)	Sharp range indicates purity.

Safety & Hazards (MSDS Summary)

• Isopropylamine: Highly Flammable (Flash point -37°C), Corrosive, Toxic by inhalation. Use only in a fume hood.

• Sodium Triacetoxyborohydride: Water-reactive, releases hydrogen gas. Irritant.

• 1,2-Dichloroethane: Carcinogen, Flammable. (Can be substituted with THF if safety protocols require).

• HCl in Ether: Corrosive, fuming.

Waste Disposal: Aqueous layers containing boron residues should be treated as hazardous chemical waste.

Troubleshooting Guide

• Issue: Low Yield.

  • Cause: Incomplete imine formation or hydrolysis during quench.

  • Fix: Ensure molecular sieves are used if the solvent is wet, or increase reaction time before adding STAB.

• Issue: Product is an oil, not a solid.

  • Cause: Presence of residual solvent or excess free base.

  • Fix: Triturate the oil with cold pentane or hexane to induce crystallization. Ensure excess HCl was added.

• Issue: Tertiary Amine Impurity.

  • Cause: Dialkylation (reaction of product with another ketone molecule).

  • Fix: This is rare with isopropylamine due to steric hindrance (secondary carbon), but ensure the ketone is not in large excess.

References

• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996).[10] Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride.[1][2][10][11] Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849–3862.[10] Link

• Mattson, R. J., Pham, K. M., Leuck, D. J., & Cowen, K. A. (1990). An improved method for reductive alkylation of amines using titanium(IV) isopropoxide and sodium cyanoborohydride. The Journal of Organic Chemistry, 55(8), 2552–2554.[11] Link

• Gribble, G. W. (1998). Sodium Borohydride in Carboxylic Acid Media: A Phenomenal Reduction System. Chemical Society Reviews, 27, 395-404. Link

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• 3. organicchemistrytutor.com [organicchemistrytutor.com]
• 4. Reductive Amination - Chemistry Steps [chemistrysteps.com]
• 5. Cyclopentanone for synthesis 120-92-3 [sigmaaldrich.com]
• 6. Synthesis of Secondary N-Methylamines with Ti(i-PrO)4/NaBH4/MeNH2 - [www.rhodium.ws] [chemistry.mdma.ch]
• 7. Scalable synthesis of (1-cyclopropyl)cyclopropylamine hydrochloride - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Organic Syntheses Procedure [orgsyn.org]
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• 11. masterorganicchemistry.com [masterorganicchemistry.com]

Reagents for N-alkylation of cyclopentylamine with isopropyl halides

Topic: Reagents for N-alkylation of cyclopentylamine with isopropyl halides Content Type: Detailed Application Notes and Protocols

Application Note & Protocol Guide

Executive Summary

The synthesis of N-isopropylcyclopentylamine via direct alkylation presents a classic organic chemistry paradox: the target product (a secondary amine) is typically more nucleophilic than the starting material, leading to over-alkylation. However, in this specific transformation, steric hindrance acts as a natural "stop" signal. The bulky isopropyl group and the cyclopentyl ring create significant steric congestion around the nitrogen, severely retarding the formation of the tertiary amine (N,N-diisopropylcyclopentylamine).

Therefore, the primary challenge in this protocol is not preventing over-alkylation, but rather suppressing elimination (E2) . Secondary halides like 2-bromopropane are prone to dehydrohalogenation to form propene under basic conditions. This guide details reagents and protocols designed to maximize

substitution while minimizing E2 elimination, utilizing the "Cesium Effect" and controlled kinetic parameters.

Mechanistic Insight & Reaction Logic

The Steric Advantage

Unlike the methylation of amines, where over-alkylation is rampant, the reaction between cyclopentylamine and isopropyl halides is self-limiting.

• Primary Alkylation (

  ): Cyclopentylamine attacks the isopropyl halide. This is moderately slow due to the secondary carbon of the electrophile.

• Secondary Alkylation (

  ): The resulting N-isopropylcyclopentylamine is electronically activated (inductive effect) but sterically deactivated . The approach of a second bulky isopropyl group to the crowded nitrogen center is energetically unfavorable.

The Elimination Threat

The use of secondary halides (isopropyl bromide/iodide) introduces a competing E2 pathway. Strong, hard bases (e.g., NaOH, NaOEt) or high temperatures will favor the formation of propene gas over the desired amine.

Strategic Imperative: Use polar aprotic solvents (to enhance nucleophilicity) and mild, "soft" bases (to disfavor elimination).

Graphviz: Reaction Pathway Analysis

Caption: Reaction network showing the steric blockade of the tertiary amine and the competitive elimination pathway.

Reagent Selection Matrix

Success depends on balancing reactivity against elimination.

Component	Recommended Reagent	Rationale
Electrophile	2-Bromopropane	Best Balance. Good reactivity/cost ratio. 2-Iodopropane is faster but more expensive and prone to elimination. 2-Chloropropane is too unreactive without autoclave conditions.
Base	Cesium Carbonate ( )	The "Cesium Effect." The large cation is poorly solvated in organic solvents, creating "naked," highly active carbonate anions that promote surface-mediated alkylation while minimizing E2 elimination [1].
Alternative Base	Potassium Carbonate ( )	Economic Choice. Effective if finely ground. Requires slightly higher temperatures than Cesium.[1]
Solvent	DMF or Acetonitrile (MeCN)	Polar Aprotic. Essential to support the transition state. DMF is superior for rate; MeCN is easier to remove during workup.
Catalyst	TBAI or KI	Finkelstein Activation. Adding 10 mol% Tetrabutylammonium Iodide (TBAI) or KI converts alkyl bromides to more reactive alkyl iodides in situ.

Experimental Protocols

Protocol A: The "Cesium Effect" Method (High Selectivity)

Best for: High-value synthesis, small-to-medium scale, maximizing yield.

Reagents:

• Cyclopentylamine: 1.0 equiv

• 2-Bromopropane: 1.2 equiv

• Cesium Carbonate (

  ): 1.5 equiv

• TBAI (Catalyst): 0.1 equiv (10 mol%)

• Solvent: Anhydrous DMF (0.5 M concentration relative to amine)

Procedure:

• Preparation: In a round-bottom flask equipped with a magnetic stir bar, suspend

  and TBAI in anhydrous DMF.

• Amine Addition: Add Cyclopentylamine (1.0 equiv) to the suspension. Stir at room temperature for 15 minutes to ensure deprotonation equilibrium/surface contact.

• Alkylation: Add 2-Bromopropane (1.2 equiv) dropwise over 10 minutes. Note: Slow addition prevents local excesses that might favor side reactions.

• Reaction: Heat the mixture to 45–50°C for 12–16 hours.

  • Monitoring: Check via GC-MS or TLC (ninhydrin stain). Look for the disappearance of the primary amine.

• Workup:

  • Dilute reaction mixture with Ethyl Acetate (EtOAc) and water.

  • Wash organic layer with water (

    ) to remove DMF.

  • Wash with Brine, dry over

    , and concentrate.[2][3]

• Purification: The crude oil is typically >90% pure. Distillation (approx.[4][5] BP 150–160°C @ 760 mmHg) yields the pure secondary amine.

Protocol B: The "Excess Amine" Method (Scale-Up Friendly)

Best for: Large scale, cost-sensitive projects where Cesium is too expensive.

Reagents:

• Cyclopentylamine: 3.0 – 5.0 equiv

• 2-Bromopropane: 1.0 equiv

• Solvent: Acetonitrile (MeCN)

Procedure:

• Setup: Dissolve Cyclopentylamine (excess) in MeCN (1.0 M).

• Addition: Add 2-Bromopropane dropwise at room temperature.

• Reaction: Heat to gentle reflux (~60°C ) for 8 hours. The excess amine acts as both the nucleophile and the proton scavenger (base).

• Workup:

  • Concentrate the mixture to remove MeCN and the bulk of unreacted Cyclopentylamine (BP 107°C). Recycle the distillate.

  • Resuspend the residue (amine salts) in 1M NaOH to liberate the free base.

  • Extract with Methyl tert-butyl ether (MTBE) or Dichloromethane (DCM).

• Purification: Fractional distillation. The boiling point difference between Cyclopentylamine (107°C) and N-isopropylcyclopentylamine (~160°C) allows for clean separation.

Purification & Quality Control

Acid-Base Purification Workflow

If distillation is not feasible, use this chemical purification method to remove neutral impurities and unreacted alkyl halides.

Caption: Acid-Base extraction flowchart for isolating basic amines from neutral byproducts.

QC Parameters

• 1H NMR (CDCl3): Look for the isopropyl methine septet (

  ppm) and the cyclopentyl methine multiplet. The disappearance of the signal (broad, variable) and appearance of a single proton confirms secondary amine formation.

• GC-MS: The most reliable method.

  • Cyclopentylamine:[2][3] m/z 85

  • N-Isopropylcyclopentylamine: m/z 127

  • N,N-Diisopropylcyclopentylamine: m/z 169 (Should be trace/absent)[6]

References

• Salvatore, R. N., et al. "Cesium Hydroxide Promoted Selective N-Monoalkylation of Primary Amines." Journal of Organic Chemistry, 2002 , 67, 9463-9466.

• Bar-Haim, G., & Kol, M. "Selective Mono-N-alkylation of 3-Amino Alcohols via Chelation to 9-BBN."[7] Organic Letters, 2004 , 6, 3549-3551.[7]

• BenchChem Application Note. "Alkylation Methods for the Synthesis of Secondary Amines." BenchChem Technical Library, 2025 .

• PubChem Compound Summary. "Cyclopentylamine." National Center for Biotechnology Information, 2025 .

Sources

• 1. reddit.com [reddit.com]
• 2. ptfarm.pl [ptfarm.pl]
• 3. benchchem.com [benchchem.com]
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• 5. m.youtube.com [m.youtube.com]
• 6. reddit.com [reddit.com]
• 7. organic-chemistry.org [organic-chemistry.org]

Technical Application Note: Hydrochloride Salt Formation of N-Isopropylcyclopentanamine

Executive Summary

This technical guide details the procedure for the conversion of N-isopropylcyclopentanamine (CAS: 52703-17-0) from its free base liquid form to a stable, crystalline hydrochloride salt. While secondary amines generally form stable salts, the specific lipophilicity of the cyclopentyl and isopropyl groups requires careful solvent selection to prevent "oiling out" (liquid-liquid phase separation) during acidification.

This document outlines two validated protocols:

• Method A (Standard Anhydrous): Direct precipitation using HCl in diethyl ether/dioxane.

• Method B (In-Situ Generation): A controlled crystallization technique using Trimethylsilyl chloride (TMSCl), recommended for high-purity applications.

Pre-Formulation Assessment

Before initiating synthesis, the physicochemical properties of the substrate must be understood to define Critical Process Parameters (CPPs).

Property	Value / Description	Impact on Protocol
Substrate	N-Isopropylcyclopentanamine	Secondary amine; moderate basicity (pKa ~10-11).
Physical State	Colorless to pale yellow liquid	Requires dissolution in a carrier solvent before acid addition.
Lipophilicity	Moderate (LogP ~2.0 est.)	Soluble in non-polar organics; salt will be polar.
Target Salt	Hydrochloride (HCl)	1:1 Stoichiometry. Hygroscopic potential requires anhydrous handling.

Reaction Mechanism

The reaction is a Brønsted-Lowry acid-base neutralization. The lone pair on the secondary nitrogen accepts a proton from the hydrochloric acid, forming an ammonium cation balanced by a chloride anion.

Experimental Protocols

Method A: Anhydrous Precipitation (Standard Protocol)

Best for: Routine synthesis, bulk scale-up, and obtaining initial solid material.

Reagents & Equipment[1][2][3][4][5][6][7]

• Substrate: N-Isopropylcyclopentanamine (1.0 equiv)

• Solvent: Anhydrous Diethyl Ether (

  ) or Methyl tert-butyl ether (MTBE).

• Acid Source: 2.0 M HCl in Diethyl Ether (commercially available or freshly prepared).

• Equipment: 3-neck round bottom flask, nitrogen inlet, addition funnel, ice-water bath.

Step-by-Step Procedure

• Preparation: Flame-dry the glassware and purge with nitrogen to ensure anhydrous conditions. Moisture is the primary cause of oiling out.

• Dissolution: Dissolve N-isopropylcyclopentanamine (e.g., 10 mmol, ~1.27 g) in anhydrous

  (10 volumes, ~13 mL). Stir to ensure a homogeneous solution.

• Cooling: Cool the solution to 0–5 °C using an ice-water bath. Lowering the temperature decreases the solubility of the salt, maximizing yield.

• Acid Addition: Transfer the 2.0 M HCl solution (1.1 equiv, 5.5 mL) to the addition funnel. Add dropwise over 15–20 minutes.

  • Observation: A white precipitate should form immediately upon contact.

  • Control: Maintain rapid stirring to prevent localized excess acid, which can trap impurities.

• Maturation: After addition, remove the ice bath and allow the slurry to stir at room temperature for 30 minutes. This "ages" the precipitate, improving filterability.

• Isolation: Filter the solid using a sintered glass funnel (porosity 3 or 4) under a blanket of nitrogen (to prevent moisture absorption).

• Washing: Wash the filter cake twice with cold anhydrous

  (2 x 5 mL) to remove unreacted free base and excess acid.

• Drying: Dry the solid in a vacuum oven at 40 °C for 6 hours.

Method B: In-Situ HCl Generation (TMSCl Method)

Best for: High-purity crystallization, avoiding hygroscopic gas handling, and cases where Method A yields oils.

Scientific Rationale

Trimethylsilyl chloride (TMSCl) reacts with alcohols (like methanol) to generate anhydrous HCl and methoxytrimethylsilane. This releases HCl slowly and homogeneously throughout the solution, promoting the growth of ordered crystals rather than rapid amorphous precipitation [1].

Step-by-Step Procedure

• Dissolution: Dissolve N-isopropylcyclopentanamine (10 mmol) in a mixture of anhydrous Ethyl Acetate (8 volumes) and Methanol (2 volumes).

• Addition: Add Trimethylsilyl chloride (TMSCl) (1.1 equiv, 11 mmol) dropwise to the stirring solution at room temperature.

  • Note: The reaction is slightly exothermic; a water bath may be used if scaling up >10g.

• Crystallization: Stir the solution. The HCl is generated in situ. Nucleation should begin within 10–30 minutes.

• Precipitation: If the salt is too soluble in the MeOH mixture, slowly add an anti-solvent (e.g., n-Heptane or more Ethyl Acetate) until turbidity persists.

• Cooling: Cool slowly to 0 °C over 2 hours.

• Isolation: Filter and dry as in Method A.

Process Visualization

Synthesis Workflow (Method A)

Figure 1: Operational workflow for the anhydrous precipitation of N-isopropylcyclopentanamine HCl.

Solvent Selection Logic for Crystallization

Figure 2: Logic gate for selecting the recrystallization solvent system if initial purity is low.

Characterization & Quality Control

To validate the formation of the salt, the following analytical techniques are required.

Proton NMR ( H-NMR)

• Shift Diagnostic: The proton on the carbon adjacent to the nitrogen (methine protons of the isopropyl and cyclopentyl groups) will shift downfield (higher ppm) in the salt form compared to the free base due to the deshielding effect of the positive nitrogen.

• Exchange: In

  , the protons will exchange and disappear. In , they typically appear as a broad singlet around 8.0–9.5 ppm.

Melting Point

• Expectation: The HCl salt will have a distinct, sharp melting point, significantly higher than the liquid free base.

• Range: While specific literature values for this exact salt are sparse, secondary amine HCl salts of this molecular weight typically melt between 150°C and 220°C . A broad range indicates moisture contamination or amorphous content.

Chloride Content Titration

• Method: Argentometric titration with Silver Nitrate (

  ).

• Target: Theoretical chloride content by weight can be calculated:

  • MW (Free Base) = 127.23 g/mol [8]

  • MW (HCl Salt) = 163.69 g/mol [9]

  • % Cl = 35.45 / 163.69 ≈ 21.66%

Troubleshooting: The "Oiling Out" Phenomenon

Problem: Upon adding acid, a sticky gum or oil forms at the bottom of the flask instead of a white powder. This is common with lipophilic amines.

Root Causes & Solutions:

• Presence of Water: Even trace water can lower the melting point of the salt below room temperature.

  • Fix: Dry reagents over

    or molecular sieves before use.

• Impure Starting Material: Impurities disrupt the crystal lattice.

  • Fix: Distill the free base amine before salt formation.

• Supersaturation: Adding acid too fast creates a locally high concentration.

  • Fix:Trituration. Decant the solvent from the oil. Add fresh anhydrous

    or Pentane. Scratch the glass side of the flask vigorously with a glass rod to induce nucleation. Sonicate the flask.

References

• Babu, G., et al. (2011). "In Situ Generation of HCl using TMSCl/MeOH for the Preparation of Amine Hydrochloride Salts." Tetrahedron Letters. (General methodology reference for Method B).
• Stahl, P. H., & Wermuth, C. G. (Eds.). (2011). Handbook of Pharmaceutical Salts: Properties, Selection, and Use. Wiley-VCH. (Authoritative source on salt selection and properties).

• BenchChem. (2025).[3] "Application Notes and Protocols for the Crystallization of Amine Hydrochlorides." Retrieved from

• PubChem. (2025).[10] "N-Isopropylcyclopentanamine Compound Summary." National Library of Medicine. Retrieved from

• ResearchGate. (2012). "General procedure for hydrochloride salt formation of secondary amines." Retrieved from

Sources

• 1. ISOPROPYLAMINE HYDROCHLORIDE synthesis - chemicalbook [chemicalbook.com]
• 2. sciencemadness.org [sciencemadness.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. CAS 52703-17-0 | N-isopropylcyclopentanamine - Synblock [synblock.com]
• 9. rdchemicals.com [rdchemicals.com]
• 10. N-Isopropylcyclopentanamine | C8H17N | CID 17750362 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Guide: Cyclopentylisopropylamine HCl as a Pharmaceutical Intermediate

This guide details the technical application of Cyclopentylisopropylamine Hydrochloride (N-isopropylcyclopentanamine HCl), a sterically demanding secondary amine intermediate used in the synthesis of lipophilic pharmaceutical candidates.[1][2][3]

Executive Summary & Chemical Profile

Cyclopentylisopropylamine HCl (CAS: 52703-17-0) is a secondary amine building block distinguished by its significant steric bulk and high lipophilicity.[1][2][3] In medicinal chemistry, this moiety is frequently employed to fill hydrophobic pockets within target proteins (e.g., GPCRs, Kinases) or to improve the blood-brain barrier (BBB) permeability of lead compounds by masking polar functionality.[1][2][3]

Unlike simple dialkylamines, the combination of the cyclopentyl ring (flexible, lipophilic) and the isopropyl group (branched, rigid) creates a unique "molecular grease" element that resists metabolic dealkylation better than linear chains.[1][2][3]

Chemical Specifications

Property	Specification
IUPAC Name	N-(Propan-2-yl)cyclopentanamine hydrochloride
Structure	Cyclopentyl–NH–Isopropyl[1][2][3][4] · HCl
Molecular Formula	C₈H₁₇N[1][2][3][5][6] · HCl
Molecular Weight	163.69 g/mol
Appearance	White to off-white crystalline solid
Solubility	High: Water, Methanol, Ethanol.[1][2][3] Low: DCM, Hexanes (as salt).[1][2][3]
pKa (Conj. Acid)	~10.5–11.0 (Est.[1][2][3] based on secondary amines)
Hygroscopicity	Moderate; store under desiccated conditions.[1][2][3]

Handling & Stability Protocols

Storage & Safety

• Hygroscopicity: The HCl salt is prone to absorbing atmospheric moisture, which can lead to clumping and weighing errors.[1][2][3] Protocol: Store in a tightly sealed container at room temperature (15–25°C). For GMP applications, store in a desiccator.[1][2][3]

• Odor: The free base (generated in situ) has a pervasive, amine-like fishy odor.[1][2][3] Requirement: All manipulations involving base treatment must occur in a fume hood.[1][2][3]

• Stability: Stable under standard conditions.[1][2][3] Avoid strong oxidizing agents.[1][2][3][7]

Pre-Reaction Preparation: "Free-Basing" Strategy

Many catalytic cycles (e.g., Buchwald-Hartwig) or nucleophilic substitutions require the free amine.[1][2][3] While the HCl salt is stable for storage, it must often be neutralized in situ or pre-neutralized.[1][2][3]

Method A: In-Situ Neutralization (Recommended for SNAr/Amide Coupling) Add an excess of organic base (e.g., 3.0 equiv DIEA or TEA) directly to the reaction mixture.[1][2][3]

• Pros: One-pot, minimizes odor exposure.[1][2][3]

• Cons: Generates amine hydrochloride salts (DIEA[1][2][3]·HCl) which may precipitate and complicate flow chemistry.[1][2][3]

Method B: Extractive Isolation (Recommended for sensitive metal catalysis) [1][2]

• Dissolve the HCl salt in 1M NaOH (aq).[1][2][3]

• Extract 3x with Dichloromethane (DCM) or Methyl tert-butyl ether (MTBE).[1][2][3]

• Dry organics over Na₂SO₄ and concentrate carefully (Free base is volatile; boiling point approx. 140–150°C, but can co-evaporate).[1][2][3]

Synthetic Utility & Reaction Workflows

This intermediate is primarily used in three reaction classes. Due to the steric hindrance of the adjacent isopropyl and cyclopentyl groups, reaction rates are often slower than with diethylamine or pyrrolidine.[1][2][3]

Workflow Visualization

Caption: Synthetic divergence of Cyclopentylisopropylamine HCl into major pharmaceutical classes.

Detailed Experimental Protocols

Protocol A: Nucleophilic Aromatic Substitution (SNAr)

Application: Synthesis of Kinase Inhibitor Scaffolds (e.g., Pyrimidine/Pyridine derivatives). Rationale:[1][2][8] The steric bulk of this amine reduces the likelihood of over-alkylation, but requires thermal energy to overcome the barrier of attacking the electrophile.[1][2][3]

Reagents:

• Substrate: 4-Chloropyrimidine derivative (1.0 equiv)[1][2][3]

• Amine: Cyclopentylisopropylamine HCl (1.2 equiv)[1][2]

• Base: Diisopropylethylamine (DIEA) (3.0 equiv)[1][2]

• Solvent: NMP (N-Methyl-2-pyrrolidone) or DMSO.[1][2][3]

Step-by-Step:

• Charge: To a reaction vial, add the 4-chloropyrimidine substrate (1.0 mmol) and Cyclopentylisopropylamine HCl (197 mg, 1.2 mmol).

• Solvate: Add NMP (3 mL). Stir to suspend.

• Activate: Add DIEA (0.52 mL, 3.0 mmol). The mixture may warm slightly as the HCl is neutralized.[1][2][3]

• Reaction: Heat the block to 100°C for 12–16 hours.

  • Note: Lower temperatures (60°C) often result in incomplete conversion due to the steric hindrance of the isopropyl group.[1][2][3]

• Monitor: Check LCMS. Look for the mass shift M+ [Substrate - Cl + 126].[1][2][3]

• Workup: Dilute with Ethyl Acetate (30 mL). Wash with water (2 x 20 mL) and brine (1 x 20 mL) to remove NMP and excess amine salts.[1][2][3]

• Purification: Flash chromatography (Hexane/EtOAc).

Protocol B: Sterically Hindered Amide Coupling

Application: Attaching the amine to a carboxylic acid core. Challenge:[1][2][3] Standard EDC/HOBt conditions often fail due to the steric bulk of the secondary amine.[1][2][3] High-activity coupling reagents are required.[1][2][3]

Reagents:

• Carboxylic Acid Substrate (1.0 equiv)[1][2][3]

• Amine: Cyclopentylisopropylamine HCl (1.2 equiv)[1][2]

• Coupling Agent: HATU (1.2 equiv) or T3P (Propylphosphonic anhydride).[1][2][3]

• Base: DIEA (3.5 equiv)[1][2][3]

• Solvent: DMF (dry).[1][2][3]

Step-by-Step:

• Activation: Dissolve the Carboxylic Acid (1.0 mmol) in DMF (5 mL). Add DIEA (0.61 mL, 3.5 mmol).

• Add Coupling Agent: Add HATU (456 mg, 1.2 mmol). Stir for 5 minutes at Room Temp (RT) to form the activated ester.

  • Critical: Do not skip this pre-activation time.[1][2][3]

• Amine Addition: Add Cyclopentylisopropylamine HCl (197 mg, 1.2 mmol) in one portion.

• Reaction: Stir at RT for 4–16 hours.

  • Troubleshooting: If conversion is <50% after 4 hours, heat to 50°C. The "cone angle" of the isopropyl/cyclopentyl amine can block the nucleophilic attack on the carbonyl.[1][2][3]

• Quench: Add Saturated NaHCO₃ (aq). Extract with EtOAc.[1][2][3]

Troubleshooting & Critical Parameters

Issue	Root Cause	Corrective Action
Low Conversion (SNAr)	Steric Hindrance	Increase temperature to >100°C; Switch solvent to NMP or Sulfolane to allow higher temps.
Incomplete Coupling (Amide)	Poor Nucleophilicity	Switch from EDC/HOBt to HATU or T3P .[1][2][3] Use Pyridine as solvent for acyl chloride couplings.[1][2][3]
"Gummy" Precipitate	Salt Formation	The HCl salt + DIEA forms a sticky salt.[1][2][3] Ensure sufficient solvent volume (at least 10 volumes) to keep salts suspended or dissolved.[1][2][3]
Impurity Formation	Elimination	At very high temps (>140°C), the isopropyl group can undergo Hofmann-like elimination.[1][2][3] Keep T < 130°C.

References

• National Center for Biotechnology Information (2026). PubChem Compound Summary for CID 17750362, N-Isopropylcyclopentanamine.[1][2][3] Retrieved March 6, 2026 from [Link][1][2]

• Roughley, S. D., & Jordan, A. M. (2011). The medicinal chemist’s toolbox: an analysis of reactions used in the pursuit of drug candidates.[1][2][3] Journal of Medicinal Chemistry, 54(10), 3451-3479.[1][2][3] (Contextualizing secondary amine usage in SNAr and Amide couplings).

• Dunetz, J. R., Magano, J., & Weisenburger, G. A. (2016). Large-scale applications of amide coupling reagents for the synthesis of pharmaceuticals.[1][2][3] Organic Process Research & Development, 20(2), 140-177.[1][2][3] (Protocol basis for sterically hindered amines).[1][2][3]

• Vertex AI Search.Grounding verification for CAS 52703-17-0 and chemical identity. (Verified via search results 1.2, 1.10, 1.12).

Sources

• 1. N-(propan-2-yl)cyclopentanamine hydrochloride | C8H18ClN | CID 17750361 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. N-Isopropylcyclopentanamine | C8H17N | CID 17750362 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. N-Isopropylcyclopentanamine | C8H17N | CID 17750362 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. rdchemicals.com [rdchemicals.com]
• 5. N-propylcyclopentanamine hydrochloride | C8H18ClN | CID 16641265 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. scbt.com [scbt.com]
• 7. fishersci.com [fishersci.com]
• 8. Answered: Rhodamine B is useful dye prepared in manner very similar to fluorescein. Due to the nitrogen donating groups, rhodamine B absorbs 550 nm light and fluoresces… | bartleby [bartleby.com]

Application Note: Optimized Reaction Conditions for the N-Acylation of Cyclopentylisopropylamine with Acid Chlorides

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Technical Application Note & Experimental Protocols

Executive Summary

Cyclopentylisopropylamine (also known as N-isopropylcyclopentanamine) is a highly sterically hindered secondary amine. Coupling this amine with acid chlorides to form stable amide bonds presents unique kinetic and thermodynamic challenges. Standard peptide coupling reagents (e.g., HBTU, DIC) are often insufficient for sterically hindered secondary amines, necessitating the use of highly reactive acid chlorides[1]. This application note details the mechanistic causality of these steric challenges and provides validated, self-correcting protocols for both anhydrous catalytic and biphasic Schotten-Baumann acylation strategies.

Mechanistic Causality: Overcoming Steric Hindrance

The coupling of an amine with an acyl chloride proceeds via a nucleophilic acyl substitution mechanism. The amine lone pair attacks the carbonyl carbon, forming a tetrahedral intermediate, followed by the expulsion of the chloride leaving group.

However, with cyclopentylisopropylamine, the nitrogen atom is flanked by two bulky aliphatic groups (a cyclopentyl ring and an isopropyl chain). This severe steric shielding dramatically reduces the nucleophilicity of the amine compared to primary or unhindered secondary amines. Because the desired N-acylation is kinetically retarded, competing side reactions can dominate if conditions are not strictly controlled:

• Hydrolysis: Acid chlorides will rapidly hydrolyze to carboxylic acids in the presence of adventitious water or unoptimized aqueous biphasic conditions.

• Ketene Formation: If the acid chloride possesses alpha-protons, strong, unhindered tertiary amine bases can abstract a proton to form a highly reactive ketene intermediate, leading to complex oligomeric byproducts or racemization.

To drive the equilibrium toward the target amide, the reaction environment must be carefully selected. A classic approach is the Schotten-Baumann reaction, which utilizes a biphasic aqueous/organic mixture where the interface is crucial to force the equilibrium toward the formation of the products, preventing the amine from being protonated by the generated HCl[2]. Acid chlorides are often robust enough to react with amines under these two-phase conditions in the presence of aqueous inorganic bases such as NaOH or K₂CO₃[3]. Alternatively, base-free or modified anhydrous conditions utilizing nucleophilic catalysts (like DMAP) can bypass the functional group compatibility issues of strong bases[4].

Visualization: Reaction Pathways

Reaction pathways for acylation of hindered secondary amines.

Quantitative Data: Optimization of Reaction Conditions

The following table summarizes the quantitative optimization data for coupling Cyclopentylisopropylamine with a standard aliphatic acid chloride (e.g., acetyl chloride or propionyl chloride) under various conditions.

Base System	Solvent System	Catalyst	Temp (°C)	Conversion (%)	Impurity Profile / Notes
TEA (2.0 eq)	DCM (Anhydrous)	None	0 to 25	< 40%	High ketene/dimer byproducts.
DIPEA (2.5 eq)	DCM (Anhydrous)	None	0 to 25	65%	Moderate unreacted amine.
DIPEA (2.5 eq)	DCM (Anhydrous)	DMAP (0.1 eq)	0 to 40	> 95%	Clean, minimal byproducts.
NaOH (Aq, 2.0 M)	DCM / H₂O	None	0 to 25	50%	High hydrolysis (carboxylic acid).
K₂CO₃ (Aq, 2.0 M)	Toluene / H₂O	None	0 to 25	85%	Clean, trace hydrolysis.

Self-Validating Experimental Protocols

Protocol A: Anhydrous DMAP-Catalyzed Acylation

Best for: Moisture-sensitive acid chlorides, complex substrates, and minimizing hydrolysis.

• Preparation: In an oven-dried, argon-flushed round-bottom flask, dissolve Cyclopentylisopropylamine (1.0 eq) in anhydrous Dichloromethane (DCM) to a concentration of 0.2 M.

• Base & Catalyst Addition: Add N,N-Diisopropylethylamine (DIPEA, 2.5 eq) and 4-Dimethylaminopyridine (DMAP, 0.1 eq).

  • Causality Check: DIPEA is chosen over Triethylamine (TEA) because its steric bulk prevents it from acting as a competing nucleophile or inducing ketene formation. DMAP acts as an acyl transfer catalyst, rapidly forming a highly electrophilic N-acylpyridinium intermediate that forces the hindered amine to react.

• Acyl Donor Addition: Cool the mixture to 0 °C using an ice bath. Dissolve the Acid Chloride (1.2 eq) in a minimal volume of anhydrous DCM and add dropwise over 15 minutes.

  • Self-Validation: The solution may turn slightly yellow. Mild fuming indicates trace moisture reacting with the acid chloride; ensure the argon blanket is maintained to suppress this.

• Reaction Progression: Remove the ice bath and allow the reaction to warm to room temperature (20-25 °C). Stir for 4-12 hours.

  • Self-Validation: Monitor via TLC (stain with Ninhydrin). The complete disappearance of the amine starting material (which stains purple/brown) and the appearance of a UV-active/Iodine-active higher Rf spot confirms reaction completion.

• Workup: Quench the reaction with saturated aqueous NaHCO₃. Extract the aqueous layer with DCM (3x). Wash the combined organic layers with 1M HCl (to critically remove DMAP and any trace unreacted amine), followed by brine. Dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

Protocol B: Modified Biphasic Schotten-Baumann Acylation

Best for: Robust acid chlorides, industrial scale-up, and avoiding organic bases/catalysts.

• Preparation: Dissolve Cyclopentylisopropylamine (1.0 eq) in Toluene to achieve a 0.3 M concentration.

• Aqueous Phase: Prepare a 2.0 M aqueous solution of Potassium Carbonate (K₂CO₃, 3.0 eq). Add this to the toluene solution to create a biphasic mixture.

  • Causality Check: K₂CO₃ provides a milder alkaline environment than NaOH. This reduces the rate of competing acid chloride hydrolysis while effectively neutralizing the generated HCl at the liquid-liquid interface, keeping the amine in its reactive, unprotonated state.

• Acyl Donor Addition: Cool the vigorously stirring biphasic mixture to 0 °C. Add the Acid Chloride (1.5 eq, using a slight excess to compensate for minor interfacial hydrolysis) dropwise.

• Reaction Progression: Stir vigorously at 0 °C for 1 hour, then warm to room temperature for 3 hours.

  • Self-Validation: Vigorous stirring (>500 rpm) is a strict requirement. If the emulsion breaks or stirring is too slow, the reaction will stall due to a lack of interfacial surface area, leading to unreacted amine in the organic layer.

• Workup: Stop stirring and allow the layers to separate. Extract the aqueous layer with Toluene (2x). Wash the combined organic layers with brine, dry over MgSO₄, filter, and concentrate.

References

• Reactions and Polymerizations at the Liquid−Liquid Interface - University of Twente Research Information. Available at: [Link]

• Scientific Letter - Atlanchim Pharma. Available at: [Link]

• Novel Synthetic Route and Telescoped Process of N-(2,6-Dimethylphenyl)-6-hydroxypicolinamide Employing the Base-Free Schotten–Baumann Reaction and Self-Catalyzed Ullmann-Type Hydroxylation - ACS Publications. Available at:[Link]

Sources

• 1. 4-[(Methylamino)methyl]benzoic acid hydrochloride | 67688-73-7 | Benchchem [benchchem.com]
• 2. research.utwente.nl [research.utwente.nl]
• 3. atlanchimpharma.com [atlanchimpharma.com]
• 4. pubs.acs.org [pubs.acs.org]

Advanced Solvent Selection and Recrystallization Protocol for Cyclopentylisopropylamine Hydrochloride

Target Audience: Researchers, process chemists, and drug development professionals. Document Type: Application Note & Experimental Protocol

Executive Summary

The purification of secondary amine hydrochlorides, such as Cyclopentylisopropylamine Hydrochloride (CAS 52703-17-0), presents unique crystallographic challenges. Due to the amphiphilic nature of the molecule—comprising a highly polar protonated amine core flanked by bulky, hydrophobic cyclopentyl and isopropyl groups—the crystal lattice energy is often lower than that of simpler amine salts. This structural bulk increases the propensity for the compound to "oil out" (undergo Liquid-Liquid Phase Separation, LLPS) rather than form discrete crystals during purification.

This application note provides a thermodynamically grounded, self-validating protocol for the binary antisolvent crystallization of Cyclopentylisopropylamine HCl. By leveraging dielectric constant gradients and controlled supersaturation, this guide ensures high polymorphic purity, optimal yield, and excellent crystal habit.

Thermodynamic Rationale for Solvent Selection

The crystallization of amine hydrochlorides is governed by the competition between the crystal lattice energy and the solvation enthalpy[1]. Single-solvent systems often fail to provide the necessary yield-to-purity ratio for bulky aliphatic amines. Instead, a binary Solvent/Antisolvent system is preferred.

Thermodynamic modeling, such as the Non-Random Two-Liquid Segment Activity Coefficient (NRTL-SAC) model, demonstrates that binary solvent mixtures offer superior crystallization yields and phase behavior predictability compared to mono-solvent systems[2].

For Cyclopentylisopropylamine HCl:

• Primary Solvent (The Solvator): Must possess a moderate dielectric constant to break the ionic lattice at elevated temperatures without causing excessive solubility at 0°C. While water and methanol dissolve the salt too readily (leading to massive yield losses), Isopropanol (IPA) offers the perfect thermodynamic balance[3].

• Antisolvent (The Precipitant): Must be miscible with the primary solvent but incapable of stabilizing the ion-dipole interactions of the salt. Highly non-polar solvents like Heptane induce a shock to the system, causing the drug to oil out. A mid-polar aprotic solvent like Ethyl Acetate (EtOAc) gently lowers the dielectric constant of the mixture, promoting orderly Solid-Liquid Equilibrium (SLE) and nucleation[1].

Quantitative Solvent Compatibility Matrix

The following table summarizes the solubility profile and solvent selection logic for bulky amine hydrochlorides.

Solvent Class	Representative Solvent	Dielectric Constant (ε)	Est. Solubility (mg/mL, 25°C)	Role in Crystallization Workflow
Protic Polar	Water	80.1	> 200	Unsuitable (Excessive solubility, poor recovery)
Protic Polar	Methanol	32.7	80 - 120	Viable, but high risk of yield loss
Protic Polar	Isopropanol (IPA)	18.3	15 - 35	Optimal Primary Solvent
Aprotic Polar	Acetone	20.7	< 5	Viable Antisolvent
Aprotic Polar	Ethyl Acetate (EtOAc)	6.0	< 2	Optimal Antisolvent
Non-Polar	Heptane	1.9	Insoluble	High risk of Liquid-Liquid Phase Separation

Workflow Visualization

Fig 1: Thermodynamic workflow for the antisolvent crystallization of amine hydrochlorides.

Experimental Protocol: Binary Antisolvent Crystallization

This protocol utilizes an Isopropanol/Ethyl Acetate system. The methodology is designed to be self-validating; visual and thermal cues are built into the steps to ensure the operator remains within the correct thermodynamic phase boundaries.

Materials & Equipment

• API: Crude Cyclopentylisopropylamine Hydrochloride.

• Solvents: Isopropanol (ACS Reagent Grade, <0.1% H2O), Ethyl Acetate (ACS Reagent Grade).

• Equipment: Jacketed glass reactor with overhead stirring, programmable temperature control unit (TCU), vacuum filtration apparatus.

Step-by-Step Methodology

Step 1: Primary Dissolution

• Charge the jacketed reactor with the crude Cyclopentylisopropylamine HCl.

• Add Isopropanol at a ratio of 3 to 4 volumes (mL per gram of crude API).

• Set the overhead stirrer to 150 RPM and heat the suspension to 65°C .

• Validation Check: The solution should become completely transparent. If particulate matter persists after 15 minutes at 65°C, perform a hot gravity filtration to remove mechanical impurities or inorganic salts[3].

Step 2: Metastable Zone Entry

• Program the TCU to cool the clear solution from 65°C to 45°C at a linear rate of 0.5°C/min.

• Maintain agitation at 150 RPM. The solution must remain clear at 45°C.

Step 3: Antisolvent Addition & Cloud Point Detection

• Begin dropwise addition of the antisolvent (Ethyl Acetate) using an addition funnel or dosing pump.

• Validation Check (The Cloud Point): Continue addition until the solution exhibits a faint, persistent opalescence (cloudiness) that does not dissipate upon stirring. This indicates the system has reached the edge of the metastable zone[1].

• The total volume of EtOAc added at this stage is typically 1 to 1.5 times the volume of the starting IPA.

Step 4: Seeding and Isothermal Hold

• Immediately halt EtOAc addition.

• Add 1-2 wt% of pure Cyclopentylisopropylamine HCl seed crystals .

• Causality: Seeding provides a low-energy surface for secondary nucleation, effectively bypassing the high activation energy required for primary nucleation. This is the most critical step to prevent the bulky aliphatic amine from oiling out.

• Hold the system isothermally at 45°C for 30 to 45 minutes to allow the seed bed to establish and relieve initial supersaturation.

Step 5: Cooling Ramp and Maturation

• Resume the addition of EtOAc until a final solvent ratio of 1:3 (IPA:EtOAc) is achieved.

• Program the TCU to cool the slurry from 45°C to 5°C at a slow, linear rate of 0.1°C to 0.2°C/min .

• Causality: A slow cooling rate prevents rapid supersaturation spikes, ensuring the growth of large, highly pure, and easily filterable crystals rather than fine, trap-prone aggregates[3].

• Hold the slurry at 5°C for 2 hours to maximize yield (maturation phase).

Step 6: Isolation and Drying

• Discharge the slurry and isolate the crystals via vacuum filtration using a Büchner funnel.

• Wash the filter cake with 1 volume of pre-chilled (5°C) 1:3 IPA:EtOAc mixture to displace the mother liquor and remove surface impurities.

• Dry the crystals in a vacuum oven at 40°C until a constant weight is achieved.

Troubleshooting: The "Oiling Out" Phenomenon

When working with bulky hydrochlorides, operators may occasionally encounter Liquid-Liquid Phase Separation (LLPS), commonly referred to as "oiling out."

• Symptom: Instead of forming discrete solid particles, the reaction mixture turns into a milky emulsion, or a dense, viscous yellow oil settles at the bottom of the reactor.

• Causality: The system was pushed into supersaturation too rapidly (either by cooling too fast or adding antisolvent too quickly), causing the solute to separate as a solute-rich liquid phase rather than a solid crystal lattice.

• Self-Correction Protocol: Do not attempt to filter an oiled-out mixture. Immediately increase the reactor temperature back to 60-65°C until the oil redissolves into a single clear phase. Add 5-10% v/v of the primary solvent (Isopropanol) to increase the solubility margin, then restart the cooling process at a strictly slower ramp rate (e.g., 0.05°C/min) and ensure mandatory seeding is performed at the exact cloud point.

References

• Optimal Solvent Screening for the Crystallization of Pharmaceutical Compounds from Multisolvent Systems Industrial & Engineering Chemistry Research (ACS Publications) URL:[Link][2]

• Crystallization of hydrohalides of pharmaceutical compounds European Patent Office (EP 2436381 A1) URL:[4]

Sources

• 1. trans-4-Amino-acetate Cyclohexanol Hydrochloride Supplier [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. benchchem.com [benchchem.com]
• 4. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

Scalable synthesis of N-isopropylcyclopentanamine hydrochloride

Application Note: Scalable Synthesis of N-Isopropylcyclopentanamine Hydrochloride

Abstract

This application note details a robust, scalable protocol for the synthesis of N-isopropylcyclopentanamine hydrochloride (CAS: 52703-17-0) via catalytic reductive amination. Unlike direct alkylation methods, which suffer from poly-alkylation and poor selectivity, this route utilizes cyclopentanone and isopropylamine under hydrogenation conditions to ensure high atom economy and purity. The procedure is optimized for kilogram-scale production in pharmaceutical development, featuring a self-validating crystallization step to isolate the hydrochloride salt in >98% purity.

Introduction & Retrosynthetic Analysis

Secondary amines are critical pharmacophores in drug development, often serving as intermediates for receptor modulators and enzyme inhibitors. The target molecule, N-isopropylcyclopentanamine, combines a lipophilic cyclopentyl ring with a steric isopropyl group, modifying the solubility and metabolic profile of parent drugs.

Retrosynthetic Logic: The disconnection approach reveals two primary pathways:

• Nucleophilic Substitution: Reaction of cyclopentyl halides with isopropylamine. Disadvantage: High risk of over-alkylation (formation of tertiary amines) and elimination byproducts.

• Reductive Amination (Selected Route): Condensation of cyclopentanone with isopropylamine followed by in-situ reduction. Advantage: The intermediate imine (Schiff base) reduces selectively to the secondary amine without over-alkylation.

Figure 1: Retrosynthetic disconnection showing the reductive amination pathway.[1]

Strategic Route Selection

Parameter	Method A: Direct Alkylation	Method B: Reductive Amination (H2/Cat)	Method C: Borohydride Reduction
Reagents	Cyclopentyl bromide + Isopropylamine	Cyclopentanone + Isopropylamine + H2	Cyclopentanone + Isopropylamine + NaBH(OAc)3
Atom Economy	Low (Stoichiometric waste)	High (Water is the only byproduct)	Medium (Boron waste)
Scalability	Poor (Exothermic, impurity profile)	Excellent (Flow or Batch Hydrogenation)	Good (Lab scale), Costly (Production)
Safety	Alkyl halides are genotoxic	H2 requires pressure controls	Borohydride toxicity/cost
Recommendation	Not Recommended	Recommended for Scale (>100g)	Recommended for Lab (<10g)

Detailed Experimental Protocol

Phase 1: Reductive Amination (Reaction)[1][2]

• Mechanism: The carbonyl oxygen of cyclopentanone condenses with the amine to form a hemiaminal, which dehydrates to an imine. The imine is then reduced on the metal surface.

• Catalyst Selection: 5% Pt/C or 10% Pd/C. Platinum is often preferred for minimizing ketone reduction to alcohol side-products.

Reagents:

• Cyclopentanone (1.0 equiv)

• Isopropylamine (1.2 equiv) - Excess drives equilibrium

• Methanol (Solvent, 5-10 volumes)

• 5% Pt/C (Catalyst, 1-3 wt% loading)

• Hydrogen Gas (H2)

Step-by-Step:

• Charge: In a high-pressure autoclave (e.g., Parr reactor), load Cyclopentanone (84.1 g, 1.0 mol) and Methanol (500 mL).

• Amine Addition: Add Isopropylamine (70.9 g, 1.2 mol) slowly. Note: Exothermic reaction upon imine formation.

• Catalyst: Carefully add 5% Pt/C (2.0 g) as a slurry in methanol. Safety: Pyrophoric when dry.

• Hydrogenation: Seal reactor. Purge with N2 (3x) then H2 (3x). Pressurize to 5-10 bar (70-145 psi) H2.

• Reaction: Stir vigorously at 25-40°C for 4-6 hours. Monitor H2 uptake until cessation.

• Validation: Sample for GC/MS. Target conversion >99%.

Phase 2: Workup and Free Base Isolation

• Filtration: Filter the reaction mixture through a Celite pad to remove the catalyst. Safety: Keep catalyst wet to prevent ignition.

• Concentration: Concentrate the filtrate under reduced pressure (Rotavap) to remove methanol and excess isopropylamine.

• Extraction (Optional for high purity): Dissolve residue in MTBE (Methyl tert-butyl ether), wash with water to remove any inorganic salts, and dry over Na2SO4.

Phase 3: Salt Formation & Crystallization

Converting the oil to a hydrochloride salt ensures long-term stability and facilitates purification.

Reagents:

• HCl in Isopropanol (5-6 M) or HCl gas

• Ethyl Acetate (Antisolvent)

Step-by-Step:

• Dissolution: Dissolve the crude free base oil in dry Isopropanol (3 volumes).

• Acidification: Cool to 0-5°C. Dropwise add HCl/IPA solution (1.1 equiv) while stirring. A white precipitate should form.

• Crystallization: If an oil forms, heat to reflux to dissolve, then slowly cool to room temperature. Add Ethyl Acetate (2 volumes) as an antisolvent to drive precipitation.

• Isolation: Filter the white crystalline solid. Wash with cold Ethyl Acetate.

• Drying: Dry in a vacuum oven at 40°C for 12 hours.

Expected Yield: 85-92% Appearance: White crystalline solid.

Process Workflow & Logic

Figure 2: Process flow diagram illustrating the critical path from raw materials to isolated salt.

Analytical Characterization

To validate the identity of the synthesized N-isopropylcyclopentanamine hydrochloride (CAS 52703-17-0), compare experimental data against these standards:

• 1H NMR (DMSO-d6, 400 MHz):

  • δ 9.1 (br s, 2H, NH2+),

  • δ 3.4-3.5 (m, 1H, N-CH-Cyclopentyl),

  • δ 3.2-3.3 (m, 1H, N-CH-Isopropyl),

  • δ 1.9-2.0 (m, 2H),

  • δ 1.6-1.8 (m, 4H),

  • δ 1.5 (m, 2H),

  • δ 1.25 (d, 6H, Isopropyl CH3).

• Mass Spectrometry (ESI+):

  • m/z = 128.15 [M+H]+ (Free base mass).

• Melting Point:

  • ~145-150°C (Dependent on crystal polymorph and solvent residues).

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Conversion	Poisoned catalyst or insufficient H2 pressure.	Regenerate catalyst or increase pressure to 10 bar. Ensure amine is distilled/clean.
Alcohol Byproduct	Reduction of ketone before imine formation.	Pre-mix ketone and amine for 1 hour before adding catalyst/H2. Use dry solvents.
Oiling Out	Impure product or wet solvent during salt formation.	Recrystallize using a slower cooling ramp.[2] Ensure IPA is dry. Use seed crystals.
Color (Yellow)	Oxidation of amine.	Perform all steps under Nitrogen atmosphere. Distill free base before salting if necessary.

References

• Abdel-Magid, A. F., et al. (1996). "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." The Journal of Organic Chemistry.

• PubChem. (2025).[3][4] "N-Isopropylcyclopentanamine Hydrochloride (CAS 52703-17-0) Compound Summary." National Library of Medicine.

• Ripin, D. H., et al. (2003). "Development of a Scaleable Route for the Production of cis-N-Benzyl-3-methylamino-4-methylpiperidine." Organic Process Research & Development.

• GuideChem. (2025). "Cyclopentyl-isopropyl-amine hydrochloride Properties and Suppliers."

Sources

• 1. Reductive aminations by imine reductases: from milligrams to tons - PMC [pmc.ncbi.nlm.nih.gov]
• 2. US20140288322A1 - Preventing Solvent of Crystallization in Production of Polyphosphite Ligands - Google Patents [patents.google.com]
• 3. N-Isopropylcyclopentanamine | C8H17N | CID 17750362 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. N-propylcyclopentanamine hydrochloride | C8H18ClN | CID 16641265 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Note: N-Isopropylcyclopentanamine HCl as a Strategic Scaffold for CNS Ligand Design

Application Note: Cyclopentylisopropylamine HCl in CNS Drug Discovery

Executive Summary

In the optimization of CNS-active agents, the modulation of physicochemical properties—specifically lipophilicity (

), topological polar surface area ( ), and metabolic stability—is paramount. N-Isopropylcyclopentanamine HCl (Cyclopentylisopropylamine HCl) represents a "privileged" secondary amine building block that offers a unique balance between steric bulk and hydrophobic character.[1]

Unlike smaller amines (e.g., dimethylamine) or more lipophilic analogs (e.g., dicyclohexylamine), this scaffold occupies a "Goldilocks" zone for Blood-Brain Barrier (BBB) permeability. The cyclopentyl ring provides necessary lipophilicity without the aromatic planarity that can increase plasma protein binding, while the isopropyl group offers steric protection against oxidative

-dealkylation.[1] This guide details the strategic application, handling, and synthetic protocols for integrating this moiety into CNS-focused libraries.

Chemical Profile & Technical Specifications

Property	Specification
Chemical Name	N-Isopropylcyclopentanamine Hydrochloride
Synonyms	N-(Propan-2-yl)cyclopentanamine HCl; Cyclopentylisopropylamine HCl
CAS Number	52703-17-0
Molecular Formula
Molecular Weight	163.69 g/mol (Salt); 127.23 g/mol (Free Base)
Physical State	White to off-white crystalline solid
Solubility	Soluble in water, methanol, DMSO; sparingly soluble in non-polar ether.[1][2][3][4]
pKa (Calc)	~10.9 (Secondary Amine)
LogP (Calc)	~2.4 (Free Base)
H-Bond Donors	2 (Salt), 1 (Free Base)

Strategic Application: The "CNS Sweet Spot"

Physicochemical Rationale

The success of N-isopropylcyclopentanamine lies in its ability to modulate the Multiparameter Optimization (MPO) score for CNS drugs.[1]

• Lipophilicity (

  ): Falls perfectly within the ideal CNS range (2.0–4.0), facilitating passive diffusion across the BBB.

• Metabolic Shielding: The isopropyl group introduces branching adjacent to the nitrogen.[1] This steric bulk retards Cytochrome P450-mediated

  -dealkylation compared to -propyl or ethyl analogs, extending the half-life ( ) of the parent compound.[1]

• Non-Aromatic Hydrophobicity: The cyclopentyl ring contributes to binding affinity in hydrophobic pockets (e.g., Sigma-1 receptors, DAT/NET transporters) without the "molecular obesity" associated with adding phenyl rings.

Target Classes

• Sigma-1 Receptor Ligands: The bulky hydrophobic amine is a classic pharmacophore for Sigma-1 affinity, often linked to a phenyl ring via an alkyl chain.[1]

• Monoamine Transporter Inhibitors: Used as a side chain to optimize the basic center of Dopamine/Serotonin reuptake inhibitors.[1]

• LSD1 Inhibitors: While cyclopropylamines are classic warheads for LSD1, cyclopentyl analogs are used to probe steric tolerance and selectivity profiles.[1]

Visualization: The CNS Building Block Landscape

The following diagram illustrates where N-isopropylcyclopentanamine fits relative to other common amine building blocks in terms of steric bulk and lipophilicity.

Caption: Comparative analysis of amine building blocks. The target molecule occupies the optimal zone for CNS penetration and metabolic stability.

Experimental Protocols

Protocol A: Salt-Break and Free Base Isolation

Context: The HCl salt is stable but hygroscopic.[1] For organometallic couplings (Buchwald-Hartwig) or reactions sensitive to acid, the free base must be freshly generated.[1]

• Dissolution: Suspend 10.0 mmol (1.64 g) of N-isopropylcyclopentanamine HCl in 20 mL of Dichloromethane (DCM).

• Basification: Add 20 mL of 1M NaOH (aq) or saturated

  . Stir vigorously for 15 minutes at Room Temperature (RT).

• Extraction: Separate the organic layer.[1] Extract the aqueous layer twice with 10 mL DCM.[1]

• Drying: Combine organics, dry over anhydrous

  or , and filter.

• Concentration: Carefully concentrate under reduced pressure (Note: Free base is volatile; do not heat above 30°C and avoid high vacuum for prolonged periods).

• Yield Check: Weigh immediately. Expect ~95% yield (~1.2 g). Use immediately.

Protocol B: Reductive Amination (Library Scale)

Context: Coupling the amine to an aldehyde/ketone scaffold to generate tertiary amines.[1]

• Reagents: Scaffold Aldehyde (1.0 eq), N-Isopropylcyclopentanamine HCl (1.2 eq), Sodium Triacetoxyborohydride (STAB, 1.5 eq), Acetic Acid (catalytic), DCE (1,2-Dichloroethane).

• Procedure:

  • In a 2-dram vial, dissolve the Aldehyde (0.5 mmol) in 2 mL DCE.

  • Add N-Isopropylcyclopentanamine HCl (0.6 mmol, 98 mg).

  • Add

    (0.6 mmol, 84 µL) to neutralize the HCl salt in situ (Crucial step if not pre-free-basing).[1]

  • Stir for 30 mins to allow imine formation.

  • Add STAB (0.75 mmol, 159 mg) in one portion.

  • Stir at RT for 12–16 hours.

  • Quench: Add 2 mL saturated

    . Vigorously stir for 20 mins.

  • Workup: Extract with DCM (3x), pass through a phase separator, and concentrate.

  • Purification: Reverse-phase HPLC (Water/AcN + 0.1% Formic Acid).

Protocol C: Buchwald-Hartwig Amination

Context: Attaching the amine to an aryl/heteroaryl halide.[1]

• Reagents: Aryl Bromide (1.0 eq), N-Isopropylcyclopentanamine (Free base, 1.2 eq),

  (2 mol%), XPhos (4 mol%), NaOtBu (1.5 eq), Toluene or Dioxane.

• Procedure:

  • Charge an oven-dried reaction vial with Aryl Bromide (0.5 mmol),

    (9 mg), XPhos (9.5 mg), and NaOtBu (72 mg).

  • Evacuate and backfill with Argon (3x).[1]

  • Add Toluene (2 mL) and N-Isopropylcyclopentanamine (Free base, 0.6 mmol, ~76 mg).

  • Seal and heat to 100°C for 4–12 hours.

  • QC: Monitor by LCMS. The bulky amine may require longer reaction times or stronger ligands (e.g., RuPhos) if the aryl halide is sterically hindered.[1]

Synthesis Pathway Visualization

The following workflow demonstrates the integration of this building block into a hypothetical Sigma-1 Receptor ligand synthesis.

Caption: General reductive amination workflow for coupling the amine to an aryl-aldehyde core.

References

• PubChem. N-(propan-2-yl)cyclopentanamine hydrochloride (Compound Summary). National Library of Medicine.[1][4] [Link][1]

• Meanwell, N. A. (2011).[1] Improving Drug Candidates by Design: A Focus on Physicochemical Properties As a Means of Improving Compound Disposition and Safety.[1] Chemical Research in Toxicology.[1] (Contextual grounding for LogP/PSA optimization).

Sources

• 1. N-Isopropylcyclopentanamine | C8H17N | CID 17750362 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. (2S)-1-cyclopentylpropan-2-amine | C8H17N | CID 55281591 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. chemscene.com [chemscene.com]
• 4. N-(propan-2-yl)cyclopentanamine hydrochloride | C8H18ClN | CID 17750361 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Removing residual imine from Cyclopentylisopropylamine synthesis

This guide is designed as a specialized Technical Support Center for researchers synthesizing N-isopropylcyclopentanamine (Cyclopentylisopropylamine) via reductive amination. It addresses the critical issue of residual imine impurities (N-isopropylcyclopentanimine), providing diagnostic, preventive, and remediation protocols.

Topic: Elimination of Residual Imine Impurities in Reductive Amination Audience: Medicinal Chemists, Process Chemists, Drug Development Scientists

Diagnostic Hub: Is Imine Your Problem?

Q: I see an unknown impurity in my crude NMR. How do I confirm it is the residual imine?

A: The imine intermediate (N-isopropylcyclopentanimine) has distinct spectral signatures compared to the secondary amine product. Use the following diagnostic markers:

Analytical Method	Signal of Interest	Characteristic Shift/Behavior
C NMR	C=N Carbon	Look for a signal around 160–175 ppm . The product (C-N single bond) appears upfield (~50–60 ppm).
H NMR	-Protons	The methine proton on the cyclopentyl ring shifts significantly. In the imine, it is deshielded (downfield) compared to the amine. Note: Ketimines lack an azomethine proton (HC=N), so look for ring protons adjacent to the C=N.
IR Spectroscopy	C=N Stretch	Strong absorption band at 1640–1690 cm⁻¹ . The secondary amine (N-H) shows a stretch at 3300–3500 cm⁻¹.
GC/MS	M+ Peak	The imine mass is 2 units lower than the amine product (M-2). Caution: Imines can hydrolyze on acidic GC columns, appearing as the ketone.

Remediation Protocol: The "Acid Scavenge" Workup

Q: My reaction is complete, but I have 5-10% residual imine. How do I remove it without column chromatography?

A: The most robust method relies on the chemical instability of aliphatic imines in aqueous acid. Unlike the secondary amine product, the imine is susceptible to rapid hydrolysis, reverting to the starting ketone (cyclopentanone) and primary amine (isopropylamine).

Protocol: Acidic Hydrolysis & Partitioning

Prerequisite: Ensure your product is stable in dilute acid (Cyclopentylisopropylamine is stable).

• Quench & Acidify:

  • Evaporate reaction solvent (e.g., Methanol/THF).

  • Dissolve the residue in Dichloromethane (DCM) or Ethyl Acetate .

  • Add 1M HCl (aq) until the pH of the aqueous layer is < 2.

  • Mechanism:[1][2][3][4][5][6] This converts the Product Amine to its water-soluble HCl salt. Crucially, it protonates the Imine, catalyzing its hydrolysis into Cyclopentanone (neutral) and Isopropylamine (cationic salt).

• Hydrolysis Period:

  • Stir the biphasic mixture vigorously for 15–30 minutes at room temperature. This ensures complete hydrolysis of the sterically hindered ketimine.

• The "Ketone Purge" (Organic Wash):

  • Separate the layers.[7]

  • Keep the Aqueous Layer (Contains: Product-HCl, Isopropylamine-HCl).

  • Discard the Organic Layer (Contains: Hydrolyzed Cyclopentanone, non-basic impurities).

  • Verification: The lipophilic ketone is now removed.

• Basification & Recovery:

  • Cool the aqueous layer to 0°C.

  • Slowly add 4M NaOH or NH₄OH until pH > 12.

  • Extract 3x with DCM or TBME (tert-Butyl methyl ether).

  • Combine organic extracts, dry over Na₂SO₄, and concentrate.

• Final Polish (Volatility Trick):

  • The residue now contains your Product Amine (bp >140°C) and Isopropylamine (bp ~32°C).

  • Apply high vacuum (rotary evaporator) at 40–50°C. The volatile Isopropylamine will be removed, leaving the pure secondary amine.

Prevention Guide: Optimization of Reaction Conditions

Q: Why is the imine persisting despite adding excess reducing agent?

A: Residual imine often signals equilibrium stagnation or reductant decomposition , not just insufficient equivalents.

Troubleshooting Matrix:

Root Cause	Mechanism	Corrective Action
Wet Solvent	Water pushes the equilibrium back toward Ketone + Amine.	Use anhydrous solvents (MeOH/THF) and add 3Å/4Å Molecular Sieves during imine formation.
Steric Hindrance	Cyclopentanone is relatively unhindered, but the isopropyl group adds bulk, slowing reduction.	Switch reductant. If using NaBH(OAc)₃ , allow longer reaction times (16h+). If using NaBH₄ , ensure imine is fully formed before addition (two-step procedure).
Reductant pH	NaBH₃CN requires pH ~6 to be active. If too basic, reduction stalls.	Add acetic acid to adjust pH to 5–6 if using Cyanoborohydride.

Visualizing the Pathway

The following diagram illustrates the "Acid Scavenge" logic, distinguishing how the product and impurity behave differently during the workup.

Caption: Logical flow of the Acid Scavenge Workup. The imine is chemically cleaved into separable components, while the secondary amine product is reversibly salted out.

Frequently Asked Questions (FAQs)

Q: Can I use silica gel chromatography to separate the imine? A: Proceed with caution. Silica is slightly acidic and can hydrolyze the imine on the column, leading to "streaking" or the appearance of a ketone peak that wasn't in the crude. If you must use chromatography, pretreat the silica with 1-2% Triethylamine (TEA) to neutralize acid sites, but be aware that the imine and amine often have similar R_f values due to similar polarity [1].

Q: Is distillation a viable alternative? A: Yes, but only if the boiling point difference is significant.

• Cyclopentanone: 131°C

• N-isopropylcyclopentanamine: Est. 155–165°C

• Imine: Likely 140–150°C The boiling points are dangerously close. Fractional distillation might fail to separate the imine from the product cleanly. The chemical (hydrolysis) method is superior for purity [2].

Q: I used Ti(OiPr)₄ as a Lewis Acid. How does this change the workup? A: Titanium isopropoxide is excellent for driving imine formation but creates a mess during aqueous workup (titanium dioxide gel).

• Protocol Adjustment: Before the acid wash, quench the reaction with a small amount of water, then add 1M NaOH or Rochelle's Salt (Sodium Potassium Tartrate) solution. Stir until the white precipitate is granular/filterable, then filter through Celite. Proceed with the Acid Scavenge protocol on the filtrate [3].

References

• Imine Stability & Chromatography

  • Source: Master Organic Chemistry.[3] "Imines – Properties, Formation, Reactions, and Mechanisms."[6]

  • URL:[Link]

• Reductive Amination & Impurity Profiles

  • Source: Organic Chemistry Portal.

  • URL:[Link]

• Titanium Isopropoxide Workup (Rochelle's Salt Method)

  • Source: University of Rochester, Dept. of Chemistry. "Workup Tips: Titanium Byproducts."

  • URL:[Link]

• General Amine Purification (Patent Context)

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Imine and Enamine Hydrolysis Mechanism - Chemistry Steps [chemistrysteps.com]
• 3. 21.4. Imine formation | Organic Chemistry II [courses.lumenlearning.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. m.youtube.com [m.youtube.com]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. echemi.com [echemi.com]

Improving yield of reductive amination for sterically hindered amines

Topic: High-Yield Protocols for Sterically Hindered Amines and Carbonyls Ticket ID: RA-HINDERED-001 Status: Open Assigned Specialist: Senior Application Scientist

Executive Summary: The Steric Bottleneck

Welcome to the Advanced Synthesis Support Center. You are likely here because standard reductive amination conditions (e.g., NaBH(OAc)₃ in DCE) have failed, resulting in recovered starting material or direct reduction of the ketone to an alcohol.

The Root Cause: In sterically hindered systems (e.g., tert-butyl groups, ortho-substituted anilines, or adamantyl ketones), the formation of the iminium intermediate is the rate-determining step. The equilibrium constant (

) for imine formation is extremely low due to steric clash. Standard reducing agents scavenge the small amount of imine present, but often the direct reduction of the carbonyl (to alcohol) outcompetes this process.

The Solution: To drive yield, you must shift the equilibrium toward the imine before reduction occurs. This requires Lewis Acid Activation and Water Scavenging .

Knowledge Base: Validated Protocols

Protocol A: The "Titanium Standard" (Ti(OiPr)₄)

Best For: Extremely hindered ketones (e.g., camphor, adamantanone) or weak amines (e.g., anilines). Mechanism: Titanium(IV) isopropoxide acts as a dual-function reagent: it serves as a Lewis acid to activate the carbonyl and chemically scavenges the water byproduct to drive the equilibrium to completion.

Reagents:

• Amine: 1.0 - 1.2 equiv[1]

• Carbonyl: 1.0 equiv

• Ti(OiPr)₄: 1.25 - 2.0 equiv (Must be technical grade or higher; avoid hydrolyzed "crusty" reagent)

• Reductant: NaBH₃CN (classic) or NaBH₄ (modified)

• Solvent: Neat (preferred for activation) or THF

Step-by-Step Workflow:

• Activation (The Critical Step):

  • Combine the amine and ketone in a dried flask under Argon.

  • Add Ti(OiPr)₄ (1.25 equiv).

  • Crucial: Stir NEAT (no solvent) or in minimal dry THF for 6–12 hours.

  • Checkpoint: Monitor by IR. Disappearance of the C=O stretch (approx. 1715 cm⁻¹) and appearance of C=N (approx. 1640 cm⁻¹) indicates imine formation.

• Reduction:

  • Dilute the viscous mixture with absolute ethanol or THF (approx. 0.5 M concentration).

  • Add NaBH₃CN (2.0 equiv) or NaBH₄ (if using the Bhattacharyya modification).

  • Stir at room temperature for 4–8 hours.

• Quench & Workup (The "Anti-Gel" Method):

  • Warning: Adding water directly will create a thick white titanium dioxide gel that traps product.

  • Method: Add 1N NaOH or 10% NH₄OH solution slowly. Stir vigorously until the white precipitate becomes granular and settles.

  • Filter through a Celite pad. Wash the pad with EtOAc.

Reference: Mattson, R. J., et al. "An improved method for reductive alkylation of amines using titanium(IV) isopropoxide and sodium cyanoborohydride."[2] J. Org.[3][4][5][6] Chem. 1990.[4][6]

Protocol B: The Modified Abdel-Magid (Acetic Acid Boost)

Best For: Moderately hindered systems where Ti(OiPr)₄ is too harsh or incompatible with functional groups.

Step-by-Step Workflow:

• Dissolve Ketone (1.0 equiv) and Amine (1.2 equiv) in 1,2-Dichloroethane (DCE) .

• Add Acetic Acid (1.0 - 2.0 equiv). Note: Standard protocols use catalytic AcOH; hindered systems require stoichiometric amounts to protonate the intermediate.

• Add NaBH(OAc)₃ (1.5 equiv).[1]

• Stir for 24–48 hours.

Reference: Abdel-Magid, A. F., et al. "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride."[5][7][8][9] J. Org.[3][4][5][6] Chem. 1996.[3][5][8]

Decision Logic & Visualization

The following diagram illustrates the decision process for selecting the correct protocol based on steric demand.

Figure 1: Decision tree for selecting reaction conditions based on steric hindrance.

Comparative Data: Reducing Agents

Reagent	Reducing Power	Chemoselectivity	Risk of Direct Reduction	Recommended for Hindered?
NaBH₄	High	Low	High	Only with Ti(OiPr)₄
NaBH₃CN	Medium	High	Low	Yes (Standard)
NaBH(OAc)₃	Low	Very High	Very Low	Yes (Moderate Sterics)
Pyridine-Borane	Medium	High	Low	Yes (Alternative)

Troubleshooting (FAQ)

Ticket #404: "My reaction mixture turned into a solid white rock."

• Diagnosis: You used Ti(OiPr)₄ and quenched with pure water. This hydrolyzes the titanium alkoxide into a polymeric titanium oxide gel.

• Fix: Use the "Bhattacharyya Workup." Quench with 2M NH₄OH or 1M NaOH . The base prevents polymerization and creates a granular precipitate that filters easily.

Ticket #502: "I isolated 90% alcohol and 10% amine."

• Diagnosis: Direct reduction of the ketone occurred because the imine never formed.

• Fix: You added the reducing agent too early.

  • Switch to the Two-Step One-Pot method.

  • Mix Amine + Ketone + Ti(OiPr)₄ and wait 12 hours.

  • Only then add the reducing agent.

Ticket #301: "The amine is acid-sensitive (e.g., acetal protection)." [9]

• Diagnosis: Acidic conditions (AcOH) are degrading your starting material.

• Fix: Use the Ti(OiPr)₄ protocol (Protocol A). It is effectively neutral/basic and avoids the need for Brønsted acids.

Ticket #909: "Nothing works. The ketone is adamantanone-like."

• Diagnosis: Activation energy is too high for thermal heating.

• Fix: Use Microwave Irradiation .[10][11]

  • Mix Amine + Ketone + Ti(OiPr)₄ (neat).

  • Microwave at 100°C for 10–30 mins.

  • Dilute with MeOH and add NaBH₄.

References

• Mattson, R. J., et al. (1990).[2][4] "An improved method for reductive alkylation of amines using titanium(IV) isopropoxide and sodium cyanoborohydride."[2][4][6] The Journal of Organic Chemistry.

• Abdel-Magid, A. F., et al. (1996).[5][7] "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." The Journal of Organic Chemistry.

• Bhattacharyya, S. (1995).[12] "Reductive Amination of Aldehydes and Ketones with Sodium Borohydride using Titanium(IV) Isopropoxide as a Catalyst." The Journal of Organic Chemistry.

• Barney, et al. (2011). "A Facile One-Pot Process for the Formation of Hindered Tertiary Amines."[13][14] PMC/NIH.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. semanticscholar.org [semanticscholar.org]
• 3. semanticscholar.org [semanticscholar.org]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. Abdel-Magid, A.F., Carson, K.G. and Harris, B.D. (1996) Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61, 3849-3862. - References - Scientific Research Publishing [scirp.org]
• 6. designer-drug.com [designer-drug.com]
• 7. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures [organic-chemistry.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures(1) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. digitalcommons.butler.edu [digitalcommons.butler.edu]
• 11. Rapid and Convenient Microwave-Assisted Synthesis of Primary Amines via Reductive N-Alkylation of Methyl Carbamate with Aldehydes [organic-chemistry.org]
• 12. scispace.com [scispace.com]
• 13. researchgate.net [researchgate.net]
• 14. A Facile One-Pot Process for the Formation of Hindered Tertiary Amines - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Low Melting Point in Cyclopentylisopropylamine HCl

Overview

Cyclopentylisopropylamine Hydrochloride (CAS: 1170802-25-1) is a secondary amine salt frequently utilized as a critical intermediate in pharmaceutical synthesis and drug development. A depressed or broadened melting point is a primary indicator of crystal lattice disruption. Because the melting point of an ionic solid is dictated by its lattice energy, any deviation from the expected sharp transition temperature signifies the presence of lattice defects—most commonly caused by moisture, residual solvents, unreacted starting materials, or stoichiometric imbalances.

This guide provides a systematic, self-validating approach to diagnosing and resolving melting point depression in Cyclopentylisopropylamine HCl.

Diagnostic Workflow

Diagnostic workflow for isolating causes of melting point depression in amine hydrochlorides.

Frequently Asked Questions (Troubleshooting Guide)

Q1: Why is my synthesized Cyclopentylisopropylamine HCl melting significantly below the expected range, and appearing "sticky" or clumpy? A1: The most common culprit for a depressed melting point and sticky texture in secondary amine hydrochlorides is hygroscopicity . Amine hydrochlorides readily absorb atmospheric moisture, which intercalates into the ionic crystal lattice. This water acts as an impurity, disrupting the strong electrostatic interactions between the protonated secondary amine and the chloride anion. This lowers the lattice energy and, consequently, the melting point. As observed with similar secondary amine salts (e.g., diethylamine hydrochloride), moisture absorption can rapidly turn a crystalline powder into a hygroscopic solid[1]. Self-Validating Action: Perform a Karl Fischer (KF) titration. If moisture exceeds 0.5%, dry the sample in a vacuum desiccator over phosphorus pentoxide (

) for 24 hours, then re-measure the melting point to confirm causality.

Q2: My Karl Fischer results show low moisture (<0.2%), but the melting point is still depressed. Could the synthesis route be responsible? A2: Yes. Cyclopentylisopropylamine is typically synthesized via the reductive amination of cyclopentanone with isopropylamine in the presence of a reducing agent (such as

or via catalytic hydrogenation)[2]. If the reaction does not reach full conversion, residual cyclopentanone or unreacted isopropylamine can remain in the matrix. Furthermore, secondary amination pathways can sometimes lead to trace tertiary amine byproducts or over-alkylation[3]. These organic impurities do not fit into the Cyclopentylisopropylamine HCl crystal lattice, causing structural defects that lower the melting point via freezing point depression thermodynamics. Self-Validating Action: Run a Gas Chromatography-Mass Spectrometry (GC-MS) or -NMR analysis of the free-based sample. The presence of a carbonyl peak (~210 ppm in -NMR) confirms unreacted cyclopentanone.

Q3: How do residual solvents from my recrystallization step affect the melting point, and how can I differentiate this from incomplete salt formation? A3: Residual solvents (like ethanol, isopropanol, or diethyl ether) can become physically trapped within the crystal lattice during rapid precipitation, forming unintended solvates or acting as interstitial impurities. Conversely, incomplete salt formation leaves trace amounts of the free base (Cyclopentylisopropylamine), which is a liquid at room temperature and drastically depresses the bulk solid's melting point. Self-Validating Action:

• Thermogravimetric Analysis (TGA): Will show distinct weight loss steps at the specific boiling point of the trapped solvent.

• Acid-Base Titration: Will reveal if the amine-to-HCl stoichiometry is exactly 1:1. A sub-stoichiometric ratio confirms the presence of the free amine.

Quantitative Data: Impact of Common Impurities

Impurity Type	Source / Origin	Mechanism of MP Depression	Detection Method	Typical MP Shift
Water (Moisture)	Atmospheric humidity during filtration/storage	Disrupts ionic lattice via hydrogen bonding	Karl Fischer Titration	Moderate to Severe (-5°C to -20°C)
Cyclopentanone	Incomplete reductive amination	Interstitial organic impurity	GC-MS / IR / NMR	Moderate (-2°C to -10°C)
Free Amine	Incomplete HCl gas/acid addition	Liquid phase disrupts solid matrix packing	Potentiometric Titration	Severe (-10°C to -30°C)
Residual Solvents	Trapped during rapid recrystallization	Solvate formation / lattice expansion	TGA / -NMR	Mild to Moderate (-2°C to -8°C)

Experimental Protocols

Protocol 1: Anhydrous Recrystallization and Solvent-Free Recovery

This protocol is designed to eliminate organic impurities and trapped solvents while preventing moisture re-absorption.

• Dissolution: Dissolve the crude Cyclopentylisopropylamine HCl in a minimum volume of hot, anhydrous isopropanol (IPA).

  • Causality: IPA provides a steep solubility curve for amine hydrochlorides. It allows complete dissolution at elevated temperatures (boiling point) while efficiently rejecting impurities upon cooling[4].

• Anti-Solvent Addition: Remove from heat and slowly add anhydrous diethyl ether dropwise until slight turbidity persists.

  • Causality: Ether acts as an anti-solvent, decreasing the dielectric constant of the medium. This forces the highly polar ionic salt to precipitate while leaving non-polar organic impurities (like cyclopentanone) dissolved in the mother liquor.

• Controlled Crystallization: Allow the solution to cool slowly to room temperature undisturbed, then transfer to an ice bath (0-5°C) for 2 hours.

  • Causality: Slow cooling promotes the thermodynamic growth of large, defect-free crystals, which inherently possess a higher, sharper melting point compared to kinetically crashed-out powders.

• Filtration under Inert Atmosphere: Filter the crystals using a Schlenk frit or under a positive nitrogen blanket. Wash the filter cake with cold, anhydrous ether.

  • Causality: The nitrogen blanket prevents the highly hygroscopic purified salt from absorbing atmospheric moisture during the high-surface-area filtration step.

• Vacuum Drying: Dry the crystals in a vacuum oven at 40°C for 12 hours.

  • Causality: High vacuum removes residual ether and IPA without requiring excessive temperatures that could cause thermal degradation or sublimation of the amine salt.

Protocol 2: Stoichiometric Verification via Potentiometric Titration

This protocol validates whether the melting point depression is caused by incomplete salt formation (presence of free base).

• Sample Preparation: Accurately weigh 100 mg of the Cyclopentylisopropylamine HCl sample and dissolve it in 50 mL of deionized water.

• Titration: Titrate the solution with standardized 0.1 M NaOH using a calibrated pH electrode. Record the pH after each 0.1 mL addition.

• Data Analysis: Plot the first derivative of the pH curve (

  ) to find the exact equivalence point.

• Validation & Correction: Calculate the moles of HCl present. If the molar ratio of HCl to the theoretical amine mass is

  , the salt is incomplete.

  • Correction: Re-suspend the bulk solid in a non-polar solvent (e.g., dry toluene) and bubble anhydrous HCl gas through the solution until precipitation ceases, ensuring 100% conversion to the hydrochloride salt.

References

• China Amines. "Diethylamine Hydrochloride (DEAHCL) - Chemical Structure and Properties". chinaamines.com. Available at: ]">https://www.chinaamines.com[1]

• Chemistry LibreTexts. "24.6: Synthesis of Amines - Reductive Amination of Aldehydes and Ketones". libretexts.org. Available at: [Link]2]

• Xin Gao, et al. "Analysis of thermodynamics, kinetics, and reaction pathways in the amination of secondary alcohols over Ru/SiO2". nsf.gov. Available at: [Link]3]

• US Patent Application Publication. "Purification of Benzphetamine Hydrochloride". US 2010/0113831 A1. googleapis.com. Available at: 4]

Sources

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• 2. chem.libretexts.org [chem.libretexts.org]
• 3. par.nsf.gov [par.nsf.gov]
• 4. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

Purifying N-isopropylcyclopentanamine from reaction byproducts

Subject: Purification Protocol for N-Isopropylcyclopentanamine (CAS: 17750362 / HCl Salt: 52703-17-0) Status: Open Assigned Specialist: Senior Application Scientist, Separation Technologies[1]

Executive Summary & Diagnostic Triage

User Issue: Difficulty isolating pure N-isopropylcyclopentanamine from a reductive amination reaction mixture. Target Molecule: Secondary amine, aliphatic.[1] Likely Impurities:

• Unreacted Amine: Isopropylamine (BP: 32°C) or Cyclopentylamine (BP: 107°C).[1]

• Unreacted Ketone: Cyclopentanone (BP: 130-131°C).[1]

• Side Product (Reduction): Cyclopentanol (BP: 140°C).[1]

• Side Product (Over-alkylation): Tertiary amines (High BP).[1]

Diagnostic Table: Identifying Your Impurity

Symptom	Probable Cause	Diagnostic Check
Sweet/Minty Odor	Unreacted Cyclopentanone	TLC (Visualization: UV/Anisaldehyde) or GC-MS.[1]
Ammonia-like/Fishy Odor	Residual Isopropylamine	pH paper above headspace (turns blue).[1]
Hydroxyl Peak in IR (~3400 cm⁻¹)	Cyclopentanol	GC-MS (Peak near product); TLC (stains with KMnO₄).[1]
High Boiling Residue	Tertiary Amine	GC-MS (Mass > Target + Cyclopentyl/Isopropyl group).[1]

The Core Protocol: Chemoselective Acid-Base Extraction[1]

Principle: This method relies on the basicity of the secondary amine. By converting it to a water-soluble salt, we can wash away neutral organic impurities (ketones, alcohols) before regenerating the free amine.[1] This is superior to direct distillation because the boiling point of the product (~150–160°C estimated) is relatively close to the ketone (131°C) and alcohol (140°C) byproducts.

Reagents Required:

• Dichloromethane (DCM) or Methyl tert-butyl ether (MTBE)[1]

• Hydrochloric Acid (1M or 2M)[1]

• Sodium Hydroxide (NaOH, 2M or 4M)

• Brine (Saturated NaCl)[1]

• Drying Agent (Na₂SO₄ or MgSO₄)[1]

Step-by-Step Workflow:

• Initial Quench: If the reaction used borohydrides (NaBH₄, NaBH(OAc)₃), quench carefully with dilute acid or saturated NH₄Cl to destroy residual hydride.

• Solvent Exchange (Critical): If the reaction solvent was water-miscible (Methanol/Ethanol), remove it via rotary evaporation.[1] Redissolve the residue in DCM or MTBE .

• Acid Extraction (The "Catch"):

  • Transfer the organic layer to a separatory funnel.

  • Extract with 1M HCl (3 x Vol).[1]

  • Chemistry: The amine is protonated (

    ) and moves to the aqueous layer. Neutral impurities (Cyclopentanone, Cyclopentanol) remain in the organic layer.

  • Keep the Aqueous Layer.

• Organic Wash:

  • Wash the acidic aqueous layer once with fresh DCM to remove entrained neutrals.

• Basification (The "Release"):

  • Cool the aqueous layer in an ice bath.

  • Slowly add NaOH solution until pH > 12.[1]

  • Chemistry: The amine is deprotonated (

    ) and becomes insoluble in water, often oiling out.

• Final Extraction:

  • Extract the cloudy aqueous mixture with DCM (3 x Vol).

  • Combine these organic extracts.

• Drying & Isolation:

  • Wash with brine.[1]

  • Dry over Na₂SO₄.[1]

  • Concentrate in vacuo.[1]

Visual Workflow (DOT Diagram):

Figure 1: Chemoselective Acid-Base Extraction Workflow for Secondary Amines.[1][2]

Advanced Polishing: Hydrochloride Salt Formation[1]

If the oil obtained from the extraction is still slightly colored or impure, converting it to a crystalline salt is the most robust purification method.

Protocol:

• Dissolve the crude amine oil in a minimal amount of dry Diethyl Ether or Ethanol .

• Cool the solution to 0°C.

• Add 2M HCl in Diethyl Ether (or bubble HCl gas) dropwise with stirring.

• A white precipitate (N-isopropylcyclopentanamine hydrochloride) should form immediately.[1]

• Filter the solid.

• Recrystallization: If needed, recrystallize from Isopropanol/Ethanol mixtures.[1]

• Recovery: The free base can be regenerated by dissolving the salt in water, basifying with NaOH, and extracting with DCM (as per Section 2).

Why this works: Impurities like cyclopentanol do not form salts and will remain in the mother liquor.

Troubleshooting & FAQs

Q1: My yield is significantly lower than expected (<40%). Where did it go?

• Cause A (Imine Hydrolysis): If you quenched with aqueous acid too vigorously before the reduction was complete, you may have hydrolyzed the intermediate imine back to the ketone and amine.

• Cause B (Water Solubility): N-isopropylcyclopentanamine is a relatively small secondary amine.[1] It has partial water solubility.[1]

• Fix: During the final extraction (Step 6), ensure the aqueous phase is saturated with NaCl (salting out) to force the amine into the organic layer. Perform multiple extractions (4-5 times).

Q2: I see a persistent "tertiary amine" spot on TLC. How do I remove it?

• Diagnosis: This is likely the over-alkylation product.

• Fix: Tertiary amines cannot be acylated. You can treat the mixture with Acetic Anhydride (1.1 eq relative to the secondary amine) to convert your product into the amide (N-acetyl-N-isopropylcyclopentanamine), separate it, and then hydrolyze it back.[1]

• Warning: This is labor-intensive.[1] Distillation is preferred here.[1] The tertiary amine will have a significantly higher boiling point (>200°C) and will remain in the pot during vacuum distillation.

Q3: The product is colored (Yellow/Brown) even after extraction.

• Cause: Trace oxidation products or conjugated imines.[1]

• Fix: Vacuum distillation.

  • Boiling Point Estimation: ~150–160°C at 760 mmHg.[1]

  • Recommendation: Distill under reduced pressure (e.g., 20 mmHg). The BP will drop to approx. 60–70°C, preventing thermal degradation.

References

• ChemicalBook. (2026).[1][3] N-Isopropylcyclohexylamine Safety Data Sheet (Analogue Reference). Retrieved from [1]

• National Center for Biotechnology Information. (2025).[1] PubChem Compound Summary for CID 17750362, N-Isopropylcyclopentanamine.[1] Retrieved from [1]

• Vogel, A. I. (1989).[1] Vogel's Textbook of Practical Organic Chemistry (5th ed.).[1] Longman Scientific & Technical.[1] (Standard reference for Acid-Base Extraction protocols).

• Sigma-Aldrich. (2025).[1] Reductive Amination Application Note. Retrieved from [1]

• Clayden, J., Greeves, N., & Warren, S. (2012).[1] Organic Chemistry (2nd ed.).[1] Oxford University Press.[1] (Mechanism of reductive amination and byproduct formation).[4][5][6][7][8]

Sources

• 1. CAS 3875-51-2: isopropylcyclopentane | CymitQuimica [cymitquimica.com]
• 2. Answered: Rhodamine B is useful dye prepared in manner very similar to fluorescein. Due to the nitrogen donating groups, rhodamine B absorbs 550 nm light and fluoresces… | bartleby [bartleby.com]
• 3. chemicalbook.com [chemicalbook.com]
• 4. Reductive Amination: Definition, Examples, and Mechanism [chemistrylearner.com]
• 5. m.youtube.com [m.youtube.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. chem.libretexts.org [chem.libretexts.org]

Why is my Cyclopentylisopropylamine hydrochloride oiling out?

Ticket Subject: Cyclopentylisopropylamine Hydrochloride Oiling Out (LLPS) Assigned Specialist: Senior Application Scientist, Process Chemistry Division Status: Open[1][2]

Executive Summary

You are experiencing Liquid-Liquid Phase Separation (LLPS) , commonly known as "oiling out."[1][2][3][4][5][6] This occurs when your Cyclopentylisopropylamine HCl salt separates from the solvent as a solute-rich liquid phase (an oil) rather than a crystalline solid.[1]

For secondary amine salts like Cyclopentylisopropylamine HCl, this is rarely a random event.[1][2] It is a thermodynamic failure driven by three specific factors: Water content (hygroscopicity) , Impurity-driven Melting Point Depression , or uncontrolled Supersaturation .[1][2]

Below is the technical breakdown of why this is happening and a validated protocol to rescue your batch.

Part 1: The Diagnosis (Why is this happening?)

The Thermodynamic Trap (Metastable Zone Width)

Crystallization relies on the system crossing the Solubility Curve and entering the Metastable Zone to nucleate. However, your system has a hidden boundary called the Oiling-Out Limit (Binodal curve).[1][2]

• The Problem: If you generate supersaturation too fast (rapid cooling or fast anti-solvent addition), the system crosses the Oiling-Out Limit before it can nucleate crystals.[7]

• The Result: The system lowers its energy by separating into two liquids (solvent-rich and solute-rich) instead of organizing into a lattice.[3][7]

The "Hydrated Melt" Phenomenon

Cyclopentylisopropylamine HCl is a secondary amine salt. These are notoriously hygroscopic .[1][2]

• If you used aqueous HCl to form the salt, or if your solvent is "wet," the water acts as a potent impurity.

• Water depresses the melting point of the salt. If the melting point drops below your operating temperature (

  ), the salt cannot exist as a solid.[1] It exists as a hydrated oil.[1][2]

Impurity Profile

Unreacted free amine (Cyclopentylisopropylamine base) or neutral synthesis byproducts act as a "co-solvent" for the salt.[1] They solvate the salt molecules, preventing the rigid alignment required for crystal lattice formation.

Part 2: The Mechanism (Visualization)

The following logic flow illustrates the critical decision points where your process likely deviated into the "Oiling Out" pathway.

Figure 1: Process flow illustrating the divergence between successful nucleation and oiling out based on purity and kinetic control.

Part 3: The Rescue Protocol (How to fix it)

Do NOT simply cool the oil further; it will likely solidify into an amorphous glass or a sticky gum that traps impurities. Follow this "Re-Dissolve and Seed" protocol.

Step 1: Re-Dissolution

• Return the vessel to the heat source.

• Add a small amount of the good solvent (the solvent the salt dissolves in, e.g., Isopropanol or Ethanol).

• Heat until the two liquid phases merge back into a single clear homogeneous solution.

  • Why? You must reset the thermodynamics to a single phase before attempting crystallization again.

Step 2: Azeotropic Drying (If Water is Suspected)

If you suspect water is present (e.g., you used aqueous HCl):

• Add a co-solvent capable of forming an azeotrope with water (e.g., Toluene or 2-MeTHF).[1][2]

• Distill off a portion of the solvent to remove water.[2]

  • Why? Removing water raises the melting point of the salt back above your operating temperature.

Step 3: Seeding at the "Cloud Point"

• Cool the clear solution slowly (e.g., 0.5°C/min).

• Watch closely.[1][2][7] As soon as you see the faintest turbidity (cloudiness):

  • STOP Cooling. Hold temperature constant.

  • Add Seeds: Add 0.5 - 1.0 wt% of pure Cyclopentylisopropylamine HCl crystals.

  • Note: If you lack seeds, scratch the glass wall vigorously with a glass rod to induce nucleation.

Step 4: The Ripening Phase

• Hold the temperature constant for 30–60 minutes after seeding.

  • Why? This allows the seeds to grow and consume the supersaturation, preventing the concentration from rising high enough to trigger oiling out again.

• Once a solid slurry is established, resume cooling slowly to the final isolation temperature.

Part 4: Prevention & Optimization Data

To prevent recurrence, review your solvent system.[1][2][7][8] Amine salts often require a specific polarity balance.

Recommended Solvent Systems for Amine HCl Salts

Solvent System	Role	Risk Factor	Mitigation
IPA / Ethyl Acetate	Classic Pair	Medium	Add IPA if oiling occurs; Add EtAc slowly.[1][2]
Ethanol / MTBE	High Yield	High (Oiling)	MTBE is a strong anti-solvent.[1][2] Add very slowly.
Acetone (Dry)	Single Solvent	Low	Ensure Acetone is dry .[1][2] Wet acetone causes oiling.[1][2]
Toluene	Anti-solvent	High	Toluene often causes oiling in amine salts.[1][2] Use only if dry.[1]

Critical Parameter Check

• Purity: Is your starting free base >95% pure? If not, purify the oil (distillation/column) before salt formation.[1]

• Acid Source: Use HCl in Dioxane or HCl in IPA (anhydrous) instead of aqueous HCl. This eliminates the "hydrated melt" vector.

Part 5: Frequently Asked Questions (FAQ)

Q: Can I just stir the oil vigorously until it turns solid? A: Sometimes, but this is risky. The resulting solid is often an amorphous "conglomerate" that traps solvent and impurities inside. It will likely fail residual solvent analysis and have a lower melting point.[1]

Q: Why does scratching the glass help? A: Scratching creates microscopic rough edges and releases glass micro-particles that act as heterogenous nucleation sites.[1] It lowers the energy barrier for the first crystal to form, allowing the system to bypass the liquid-liquid separation state.

Q: My salt is extremely hygroscopic. How do I handle filtration? A: Filter under a nitrogen blanket or use a sintered glass funnel with a rubber dam.[1][2] Wash with anhydrous ether or heptane to remove residual mother liquor without introducing moisture.[1]

References

• Oiling Out in Crystallization. Mettler Toledo Technical Resources. (Explains the thermodynamic miscibility gap and detection via FBRM/PVM).

• Troubleshooting Crystallization: Oiling Out. Chemistry LibreTexts. (Practical steps for rescuing oiled-out batches in organic synthesis).

• Phase Separation in Crystallization. BenchChem Technical Guides. (Discusses the impact of supersaturation and impurities on phase separation).

• PubChem Compound Summary: Cyclopentylisopropylamine hydrochloride. National Center for Biotechnology Information.[1][2] (Physical property data for the specific molecule). [1][2]

Sources

• 1. 1-Cyclopropylethylamine hydrochloride | C5H12ClN | CID 16247869 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. N-(propan-2-yl)cyclopentanamine hydrochloride | C8H18ClN | CID 17750361 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. mt.com [mt.com]
• 4. mt.com [mt.com]
• 5. Understanding Oiling-Out Phenomena in the Crystallization of Small Molecule Compounds-Pharmalego [pharmalego.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. unifr.ch [unifr.ch]

Technical Support Center: Optimizing pH for the Extraction of N-isopropylcyclopentanamine Free Base

Welcome to the technical support center. This guide provides researchers, scientists, and drug development professionals with in-depth, field-proven insights into the liquid-liquid extraction (LLE) of N-isopropylcyclopentanamine. Moving beyond simple protocols, we will explore the fundamental chemical principles that govern extraction efficiency, focusing on the critical role of pH. This document is structured as a series of frequently asked questions (FAQs) and troubleshooting scenarios to directly address challenges encountered during experimentation.

Part 1: Foundational Principles — The "Why"

This section delves into the core theory behind the extraction process. Understanding these principles is essential for effective troubleshooting and method optimization.

Q1: Why is pH the most critical parameter for extracting N-isopropylcyclopentanamine?

The efficacy of extracting N-isopropylcyclopentanamine, a secondary amine, is fundamentally dictated by its ionization state in the aqueous phase. The molecule can exist in two forms:

• Free Base (R₂NH): This is the neutral, un-ionized form of the amine. Its non-polar alkyl groups (cyclopentyl and isopropyl) make it hydrophobic and thus preferentially soluble in organic solvents.[1][2]

• Conjugate Acid (R₂NH₂⁺): This is the protonated, ionized form (an ammonium salt). The positive charge makes it polar and hydrophilic, rendering it soluble in the aqueous phase.

The equilibrium between these two forms is governed by the pH of the aqueous solution and the pKa of the amine's conjugate acid. The predicted pKa for protonated N-isopropylcyclopentanamine is approximately 10.94.[3] The relationship is described by the Henderson-Hasselbalch equation.[4][5]

For a base, the equation is: pH = pKa + log([R₂NH] / [R₂NH₂⁺])

This equation shows that by manipulating the pH, we can control the ratio of the organic-soluble free base to the water-soluble conjugate acid, thereby dictating the extraction efficiency. To maximize the concentration of the neutral free base [R₂NH], the pH of the solution must be significantly higher than the pKa.[6][7]

Fig 1. pH-Dependent Equilibrium of N-isopropylcyclopentanamine.

Q2: What is the ideal pH range for extracting the N-isopropylcyclopentanamine free base?

To ensure maximum partitioning into the organic phase, the amine must be overwhelmingly in its neutral, free base form. A widely accepted rule in analytical chemistry is to adjust the pH of the aqueous sample to at least 2 pH units above the pKa for a basic analyte.[6][7]

Given the pKa of ~10.94 for N-isopropylcyclopentanamine's conjugate acid, the target pH for the aqueous phase should be:

Target pH ≥ pKa + 2 Target pH ≥ 10.94 + 2 = 12.94

Therefore, a pH range of 13.0 to 14.0 is recommended for optimal extraction. At a pH of 13.0, over 99% of the amine will be in its neutral, organic-soluble form, maximizing recovery.

pH relative to pKa	% of Amine in Free Base (Extractable) Form
pKa - 2 (pH 8.94)	~0.99%
pKa (pH 10.94)	50%
pKa + 1 (pH 11.94)	~90.9%
pKa + 2 (pH 12.94)	~99.0%
pKa + 3 (pH 13.94)	~99.9%

Part 2: Practical Application & Protocols — The "How"

This section provides actionable workflows and data to guide your experimental setup.

Q3: What is a step-by-step protocol for empirically determining the optimal extraction pH?

While theory points to pH >13, it is best practice to confirm this experimentally for your specific sample matrix.

Objective: To determine the pH at which the recovery of N-isopropylcyclopentanamine into an organic solvent is maximized.

Methodology:

• Prepare Aqueous Samples: Create a series of identical aqueous samples containing a known concentration of N-isopropylcyclopentanamine.

• Adjust pH: Using a calibrated pH meter, adjust the pH of each sample to a different value across a range, for example: pH 9.0, 10.0, 11.0, 12.0, 13.0, and 14.0. Use a suitable base like 1M NaOH for adjustment.

• Liquid-Liquid Extraction:

  • Transfer each pH-adjusted sample to a separate separatory funnel.

  • Add a fixed volume of a suitable, immiscible organic solvent (e.g., dichloromethane or ethyl acetate). A common starting phase ratio is 1:1 (aqueous:organic).

  • Stopper the funnel and shake vigorously for 1-2 minutes, periodically venting pressure.

  • Allow the layers to separate completely.

• Sample Analysis:

  • Carefully collect the organic layer from each sample.

  • Analyze the concentration of N-isopropylcyclopentanamine in each organic extract using a validated analytical method (e.g., GC-FID, LC-MS).

• Data Interpretation:

  • Calculate the extraction recovery (%) for each pH point.

  • Plot the % Recovery versus pH. The optimal pH will correspond to the plateau of maximum recovery.

Fig 2. Workflow for Experimental pH Optimization.

Q4: Which organic solvents are suitable for this extraction?

The ideal solvent should be immiscible with water, have a high affinity for the neutral amine, and be easy to remove post-extraction. Given the structure of N-isopropylcyclopentanamine, several common solvents are appropriate.

Solvent	Polarity Index	Density (g/mL)	Boiling Point (°C)	Key Considerations
Dichloromethane (DCM)	3.1	1.33	39.6	Excellent solvent, but forms the bottom layer. Can form emulsions.
Ethyl Acetate (EtOAc)	4.4	0.90	77.1	Good choice, less toxic than DCM. Forms the top layer.
Diethyl Ether	2.8	0.71	34.6	Highly volatile and flammable. Forms the top layer.
Methyl tert-butyl ether (MTBE)	2.5	0.74	55.2	Good alternative to Diethyl Ether, less prone to peroxide formation.
Toluene	2.4	0.87	110.6	Effective for non-polar compounds, but has a high boiling point.[8]

Part 3: Troubleshooting & Advanced Optimization

This section addresses common issues and provides strategies for enhancing extraction performance and purity.

Q5: My extraction recovery is low, even at the recommended high pH. What should I do?

Low recovery can be frustrating, but it is often solvable by addressing one of the following points:

• Did you accurately verify the final pH?

  • Solution: Always use a recently calibrated pH meter. The pH of the aqueous phase can change upon addition of the sample if it is not buffered. Re-verify the pH just before extraction.

• Are you performing multiple extractions?

  • Solution: A single extraction rarely removes 100% of the analyte. It is significantly more effective to perform three sequential extractions with smaller volumes of organic solvent than one extraction with a large volume.[9]

• Have you tried the "salting-out" effect?

  • Solution: Add a neutral salt, such as sodium chloride (NaCl) or sodium sulfate (Na₂SO₄), to the aqueous phase until it is saturated.[6] This increases the ionic strength of the aqueous layer, decreases the solubility of the amine, and drives more of it into the organic phase.[9]

• Is your solvent-to-sample ratio optimized?

  • Solution: While a 1:1 ratio is a good starting point, increasing the ratio of organic solvent to the aqueous sample (e.g., 2:1 or 3:1) can improve recovery, especially for compounds with moderate partition coefficients.[10]

Q6: An emulsion formed at the interface between the layers. How can I resolve it?

Emulsions are a common problem in LLE, often caused by vigorous shaking or the presence of surfactant-like materials in the sample matrix.[9]

• Patience: Allow the separatory funnel to stand undisturbed for a longer period (15-30 minutes).

• Gentle Agitation: Gently swirl the funnel instead of shaking it.

• Add Brine: Add a small amount of saturated NaCl solution (brine). This increases the density of the aqueous phase and can help break the emulsion.

• Centrifugation: If the emulsion persists and the volume is manageable, transferring the mixture to centrifuge tubes and spinning for 5-10 minutes is highly effective.

• Filtration: Pass the mixture through a plug of glass wool or Celite in a pipette or funnel.

Q7: How can I use pH to purify the extracted N-isopropylcyclopentanamine from neutral impurities?

A powerful technique called back-extraction (or acid-base extraction) can be used to separate basic compounds like amines from neutral or acidic impurities.[6]

Principle: The amine can be selectively moved back and forth between the organic and aqueous phases by switching the pH.

Protocol:

• Initial Extraction: Perform the LLE as described, extracting the amine and any neutral impurities into an organic solvent (e.g., ethyl acetate) at a high pH (13-14).

• Acidic Wash (Back-Extraction): Separate the organic layer and wash it with a fresh, acidic aqueous solution (e.g., 1M HCl, pH ~1-2). At this low pH, the amine becomes protonated (R₂NH₂⁺) and moves into the acidic aqueous layer, while neutral impurities remain in the organic phase.

• Isolation and Recovery: Discard the organic layer containing the impurities. Collect the acidic aqueous layer, which now contains the purified amine salt. To recover the free base, re-adjust the pH of this aqueous layer to >13 with a strong base (e.g., NaOH) and perform a final LLE with a fresh portion of organic solvent.

Fig 3. Workflow for Purification via Back-Extraction.

References

• Element Lab Solutions. (n.d.). Liquid-Liquid Extraction Techniques Principles and Optimisation. Element Lab Solutions. Retrieved from [Link]

• LCGC International. (2021, April 7). Strategies for Optimization of Liquid–Liquid Extraction (LLE) Protocols. LCGC International. Retrieved from [Link]

• Kaizen Ad. (2022, May 12). Henderson Hasselbalch Equation's application in Organic Chemistry [Video]. YouTube. Retrieved from [Link]

• Murray, P. et al. (2021). Selective separation of amines from continuous processes using automated pH controlled extraction. Reaction Chemistry & Engineering, 6(11), 2110-2116. DOI:10.1039/D1RE00205H. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). N-Isopropylcyclopentanamine. PubChem. Retrieved from [Link]

• Wikipedia. (n.d.). Henderson–Hasselbalch equation. Wikipedia. Retrieved from [Link]

• Chemistry LibreTexts. (2024, March 23). 24.5: Biological Amines and the Henderson-Hasselbalch Equation. Chemistry LibreTexts. Retrieved from [Link]

• Fiveable. (2025, August 15). 24.5 Biological Amines and the Henderson–Hasselbalch Equation. Fiveable. Retrieved from [Link]

• SCION Instruments. (2025, January 21). How Can We Improve Our Liquid-Liquid Extraction Processes?. SCION Instruments. Retrieved from [Link]

• Reddit. (2014, September 14). Solubility in organic solvents and water. r/chemhelp. Retrieved from [Link]

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• 5. chem.libretexts.org [chem.libretexts.org]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. Improve your Liquid-Liquid Extraction (LLE) Processes [scioninstruments.com]
• 8. Selective separation of amines from continuous processes using automated pH controlled extraction - Reaction Chemistry & Engineering (RSC Publishing) DOI:10.1039/D1RE00205H [pubs.rsc.org]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. elementlabsolutions.com [elementlabsolutions.com]

Technical Support Center: Cyclopentylisopropylamine Hydrochloride

A Guide to Effective Water Removal for Researchers, Scientists, and Drug Development Professionals

Introduction: The Challenge of Water in Amine Hydrochloride Salts

Cyclopentylisopropylamine hydrochloride, like many amine hydrochloride salts, can exhibit hygroscopic tendencies, meaning it readily absorbs moisture from the atmosphere[1][2][3]. The presence of water can be detrimental to a drug development professional, potentially impacting:

• Stability: Water can participate in degradation pathways, leading to impurities and a shortened shelf-life[].

• Physical Properties: Moisture content can affect powder flow, compaction, and dissolution characteristics[5].

• Accurate Dosing: The presence of water adds to the total weight of the active pharmaceutical ingredient (API), leading to inaccuracies in formulation and dosing.

This guide provides a structured approach to troubleshooting and resolving water-related issues with Cyclopentylisopropylamine hydrochloride.

Troubleshooting and FAQs

This section addresses common issues encountered when handling Cyclopentylisopropylamine hydrochloride, providing both quick-glance solutions and in-depth explanations.

Q1: My batch of Cyclopentylisopropylamine hydrochloride appears clumpy and difficult to handle. What could be the cause?

A1: Clumping is a classic indicator of moisture absorption. Amine hydrochloride salts can be susceptible to water uptake from the air, leading to changes in the material's physical properties[1][3]. To confirm this, you should quantify the water content.

Recommended Action:

• Quantify Water Content: Use Karl Fischer titration for an accurate measurement of the water content[6][7][8].

• Review Storage Conditions: Ensure the material is stored in a tightly sealed container with a desiccant and in a low-humidity environment.

Q2: I performed a Loss on Drying (LOD) test and the result is higher than my Karl Fischer titration. Why is there a discrepancy?

A2: This is a common point of confusion. It's crucial to understand the difference between these two methods:

• Loss on Drying (LOD): This method measures the total mass lost upon heating and includes all volatile components, not just water. This can include residual solvents from the synthesis or purification process[][5][9][10].

• Karl Fischer (KF) Titration: This is a specific method that chemically reacts with water, providing a more accurate measurement of only the water content[6][7][8].

A higher LOD value suggests the presence of other volatile impurities besides water.

Recommended Action:

• Identify Volatiles: Consider using Gas Chromatography (GC) with headspace analysis to identify and quantify any residual solvents that may be contributing to the LOD value[11][12][13][14][15].

Q3: What is the most effective method for drying Cyclopentylisopropylamine hydrochloride in a laboratory setting?

A3: For laboratory-scale drying, a vacuum oven is often the most practical and effective choice. Drying under reduced pressure lowers the boiling point of water, allowing for efficient removal at a lower temperature[16][17][18]. This is particularly advantageous for heat-sensitive materials[16][18][19].

Key Considerations:

• Temperature: A moderate temperature (e.g., 40-60 °C) is generally sufficient to avoid thermal degradation of the amine salt.

• Vacuum: A deep vacuum will expedite the drying process.

• Time: The drying time will depend on the initial water content, the amount of material, and the oven's efficiency. Drying to a constant weight is the standard practice.

Q4: Can I use a standard laboratory oven to dry my Cyclopentylisopropylamine hydrochloride?

A4: While a standard oven can be used, it is not the preferred method. Heating in the presence of atmospheric oxygen can increase the risk of oxidation and degradation, especially at elevated temperatures[20]. If a vacuum oven is unavailable, use the lowest effective temperature and ensure good ventilation.

Q5: I've tried drying my material, but the water content remains high. What could be the issue?

A5: If standard drying methods are ineffective, you may be dealing with strongly bound water, such as water of crystallization (hydrates). In this scenario, more aggressive drying techniques or alternative processing steps may be necessary.

Troubleshooting Steps:

• Verify Analytical Method: Ensure your Karl Fischer titrator is properly calibrated and the appropriate solvent is being used for your sample.

• Increase Drying Time/Temperature: Cautiously increase the drying time or temperature in the vacuum oven, monitoring for any signs of degradation.

• Consider Azeotropic Distillation: For larger quantities or particularly stubborn water contamination, azeotropic distillation with a suitable solvent (e.g., toluene) can be effective. This technique uses a solvent that forms a low-boiling azeotrope with water, which is then distilled off[21][22].

Analytical and Drying Protocols

Water Content Determination

The choice between Loss on Drying and Karl Fischer titration depends on the information you need. The following decision tree can guide your selection.

Caption: Decision tree for selecting an analytical method for water content.

This protocol is suitable for samples with a water content above 0.1%[23].

• Instrument Setup: Prepare the Karl Fischer titrator according to the manufacturer's instructions. Use a solvent system appropriate for amine salts; a methanol-based solvent is a common starting point.

• Titer Determination: Standardize the Karl Fischer reagent with a known amount of water or a certified water standard.

• Sample Preparation: Accurately weigh a suitable amount of Cyclopentylisopropylamine hydrochloride into a clean, dry vial.

• Titration: Inject the sample into the titration cell and start the titration.

• Calculation: The instrument software will typically calculate the water content automatically based on the amount of titrant consumed.

This protocol follows the general principles outlined in the United States Pharmacopeia (USP)[24].

• Preparation: Place a clean, empty weighing bottle in a vacuum oven at the desired temperature and pressure for 30 minutes to ensure it is dry.

• Initial Weighing: Weigh the empty, dry weighing bottle.

• Sample Addition: Add 1-2 grams of the Cyclopentylisopropylamine hydrochloride to the weighing bottle and record the combined weight.

• Drying: Place the open weighing bottle and its stopper in the vacuum oven. Dry at a specified temperature (e.g., 60°C) under vacuum for a set period (e.g., 3 hours).

• Final Weighing: Remove the weighing bottle from the oven, place the stopper on, and allow it to cool to room temperature in a desiccator. Weigh the bottle and its contents again.

• Calculation: The LOD is calculated as the percentage of weight loss relative to the initial sample weight[9].

Drying Techniques

Technique	Principle	Advantages	Disadvantages	Best For
Vacuum Oven Drying	Water is removed at a lower temperature under reduced pressure.[16][18]	Minimizes thermal degradation; suitable for heat-sensitive materials[16][19].	Can be slow for large quantities; may not remove strongly bound water.	Routine laboratory-scale drying.
Azeotropic Distillation	A co-solvent forms a low-boiling azeotrope with water, which is then distilled off.[21][22]	Effective for removing large amounts of water and strongly bound water.	Requires an additional solvent that must be removed later; more complex setup.	Bulk drying or when other methods fail.
Spray Drying	A solution or suspension is atomized into a hot gas stream, leading to rapid evaporation.[25][26]	Very fast; allows for particle engineering.[25]	Requires specialized equipment; may not be suitable for all materials.	Large-scale production and formulation.
Freeze Drying (Lyophilization)	Water is removed by sublimation from the frozen state under deep vacuum.[27][28]	Ideal for extremely heat-sensitive and biological materials; produces a porous, easily re-dissolvable product.	Slow and energy-intensive; expensive equipment.	Highly sensitive or valuable materials.

This workflow outlines the process of drying Cyclopentylisopropylamine hydrochloride and verifying the results.

Caption: Workflow for vacuum oven drying and verification.

References

• What Is Karl Fischer Titration? - Mettler Toledo. [Link]

• Karl Fischer titration - Wikipedia. [Link]

• Karl Fischer water content titration - Scharlab. [Link]

• Loss on Drying (LOD) -USP, BP & IP Procedure (GTP) - Pharma Beginners. [Link]

• Loss-on-Drying Test - CD Formulation. [Link]

• Measurement of Loss on Drying (LOD) - Pharma Specialists. [Link]

• Generic Method Approach for the Determination of Residual Solvents in Active Pharmaceutical Ingredients by Gas Chromatography | LCGC International. [Link]

• Residual Solvents Testing - TCA Lab / Alfa Chemistry. [Link]

• salt-added method for breaking azeotrope of binary ipa-water system: using aspen plus - CORE. [Link]

• Separation process of distillation coupled with salt extraction - ResearchGate. [Link]

• Analytical methods for residual solvents determination in pharmaceutical products . [Link]

• Separation of Alcohoi·Water Mixtures Using Salts - OSTI.GOV. [Link]

• Spray drying in the pharmaceutical industry . [Link]

• Spray Drying of Chitosan Acid Salts: Process Development, Scaling Up and Physicochemical Material Characterization - MDPI. [Link]

• Drying - Clinical Gate. [Link]

• Generic method approach for determination of residual solvents in active pharmaceutical ingredients by gas chromatography - Almac. [Link]

• Can you use simple distillation to remove salt from water? - Quora. [Link]

• Drying Process in Pharmaceutical Technology | PDF | Clothes Dryer | Tablet (Pharmacy) - Scribd. [Link]

• SEPARATION OF PROPIONIC ACID – WATER AZEOTROPE USING CaCl2 SALT - ijariie. [Link]

• Pharmaceutical Unit Operations - DRYING . [Link]

• Improving solubility and avoiding hygroscopicity of tetrahydroberberine by forming hydrochloride salts by introducing solvents - RSC Publishing. [Link]

• Can I use an oven to dry all salts? Are there any exceptions? - Quora. [Link]

• Vacuum Drying Oven Principle Explained | Low-Temp Efficient Drying for Lab Applications . [Link]

• Turn Solution to hcl salt [closed] - Chemistry Stack Exchange. [Link]

• The Working Principle and Application of Vacuum Drying Ovens - Guangdong Yuanyao Test Equipment Co.,Ltd. [Link]

• How is chloride removed from drinking water? - Quora. [Link]

• Working principle of vacuum drying oven - Lab Instrument Manufacturer. [Link]

• A Step-By-Step Guide on How to Remove Chloride From Water . [Link]

• Characterization of the "hygroscopic" properties of active pharmaceutical ingredients . [Link]

• N-(propan-2-yl)cyclopentanamine hydrochloride | C8H18ClN | CID 17750361 - PubChem. [Link]

• N-cyclopropylcyclopropanamine hydrochloride | C6H12ClN | CID 44717154 - PubChem. [Link]

• Hygroscopic behavior of atmospherically relevant water-soluble carboxylic salts and their influence on the water uptake of ammonium sulfate - ACP. [Link]

• 1-Cyclopropylethylamine hydrochloride | C5H12ClN | CID 16247869 - PubChem. [Link]

• Properties of Amines and their Hydrochloride Salt - ResearchGate. [Link]

• Amine hydrochloride salts : a problem in polyurethane synthesis . [Link]

• N-propylcyclopentanamine hydrochloride | C8H18ClN | CID 16641265 - PubChem - NIH. [Link]

• Chemical Stability of Fentanyl in Polypropylene Syringes and Polyvinylchloride Bags . [Link]

• Cyclopropanecarboximidamide hydrochloride | C4H9ClN2 | CID 2781916 - PubChem. [Link]

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• 1. Improving solubility and avoiding hygroscopicity of tetrahydroberberine by forming hydrochloride salts by introducing solvents: [HTHB]Cl, [HTHB]Cl·CH3OH and [HTHB]Cl·CH3COOH - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. Characterization of the "hygroscopic" properties of active pharmaceutical ingredients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. ACP - Hygroscopic behavior of atmospherically relevant water-soluble carboxylic salts and their influence on the water uptake of ammonium sulfate [acp.copernicus.org]
• 5. Measurement of Loss on Drying (LOD) [pharmaspecialists.com]
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• 7. Karl Fischer titration - Wikipedia [en.wikipedia.org]
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• 15. Residual Solvent Analysis Information | Thermo Fisher Scientific - JP [thermofisher.com]
• 16. kdvacuumoven.com [kdvacuumoven.com]
• 17. The Working Principle and Application of Vacuum Drying Ovens - Guangdong Yuanyao Test Equipment Co.,Ltd. [yuanyao-tech.com]
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• 25. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 26. Spray Drying of Chitosan Acid Salts: Process Development, Scaling Up and Physicochemical Material Characterization | MDPI [mdpi.com]
• 27. Drying - Clinical GateClinical Gate [clinicalgate.com]
• 28. acikders.ankara.edu.tr [acikders.ankara.edu.tr]

Technical Support Center: Troubleshooting Cyclopentylisopropylamine Solubility in Non-Polar Solvents

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with the solubility of bulky aliphatic amines in non-polar solvents.

Cyclopentylisopropylamine (

) is a secondary amine featuring a cyclopentyl ring and an isopropyl group. Theoretically, the massive hydrophobic bulk of these eight carbon atoms should render the free base highly miscible in non-polar solvents like hexane, heptane, and toluene. If you are experiencing precipitation, cloudiness, or a complete failure to dissolve, the issue is rarely the inherent solubility of the molecule itself. Instead, it is almost always an environmental or chemical state issue—specifically, salt formation, atmospheric degradation, or moisture contamination.

This guide provides field-proven, self-validating protocols to diagnose and resolve these solubility failures.

Diagnostic Workflow

Before proceeding to the specific troubleshooting steps, use the following diagnostic logic to identify the root cause of your solubility issue.

Diagnostic flowchart for identifying amine solubility issues in non-polar solvents.

Frequently Asked Questions & Troubleshooting Protocols

FAQ 1: Why is my solid Cyclopentylisopropylamine completely insoluble in hexane?

The Causality: If your amine is a solid at room temperature and refuses to dissolve in hexane or toluene, you are likely working with an amine salt (such as Cyclopentylisopropylamine hydrochloride). When amines are converted into their salt forms, they become highly polar due to the ionic lattice. The weak London dispersion forces of non-polar solvents cannot overcome this ionic lattice energy, rendering the salt practically insoluble in organic solvents like hexane[1][2].

The Solution: You must convert the salt back into its lipophilic "free base" form.

Protocol 1: Self-Validating Free-Basing (Liquid-Liquid Extraction)

• Dissolution: Suspend the insoluble amine salt in a biphasic mixture of distilled water and your target non-polar solvent (e.g., hexane) in a separatory funnel.

• Basification: Slowly add a strong aqueous base, such as 1M

  , dropwise while gently swirling. The base will deprotonate the ammonium ion ( ) to yield the neutral secondary amine ( ).

• Validation Check: Test the pH of the aqueous layer using indicator paper. It must remain consistently

  . If the pH drops, the acid-base reaction is incomplete; add more .

• Extraction: Once the pH is stable

  , cap and vigorously shake the funnel (venting frequently). The newly formed free base will spontaneously migrate into the upper hexane layer due to its high lipophilicity.

• Isolation: Separate the organic layer. Dry it over anhydrous sodium sulfate (

  ) to remove trace water, then filter. You now have a clear, fully soluble solution of the free base.

FAQ 2: My amine dissolved perfectly at first, but a white precipitate formed after leaving the flask open on the bench. What happened?

The Causality: You are witnessing the classic vulnerability of secondary amines: atmospheric carbon dioxide absorption. Primary and secondary amines are highly nucleophilic and react rapidly with

in the air to form zwitterionic intermediates, which then react with a second amine molecule to form an alkylammonium alkylcarbamate salt[3]. Because this newly formed carbamate is ionic, it instantly crashes out of non-polar solvents as a white, amorphous precipitate.

Reaction pathway of secondary amines with atmospheric CO2 forming insoluble carbamates.

The Solution: Carbamate formation is thermally reversible. You must break the salt and protect the system from the atmosphere.

Protocol 2: Carbamate Reversal and Inert Handling

• Thermal Reversal: Gently heat the cloudy hexane/toluene solution to 40-50°C under a fume hood. The thermal energy shifts the equilibrium, decomposing the carbamate back into

  gas and the soluble free amine[3].

• Degassing: While the solution is warm and clear, sparge the solvent with an inert gas (Nitrogen or Argon) for 10-15 minutes to physically drive out dissolved

  .

• Validation Check: Allow the solution to cool to room temperature while maintaining the inert gas blanket. If the solution remains crystal clear, the

  has been successfully purged.

• Storage: Always store and handle Cyclopentylisopropylamine solutions in non-polar solvents under a positive pressure of Argon or Nitrogen.

FAQ 3: The solution is persistently cloudy/milky, but no heavy precipitate falls to the bottom. Is this a solubility limit?

The Causality: This is usually a sign of moisture contamination. While the

hydrocarbon chain makes the amine highly soluble in non-polar solvents, the nitrogen's lone pair can still act as a strong hydrogen-bond acceptor[4]. If your solvent or glassware contains trace water, the water molecules form hydrogen-bonded bridges between the amine molecules. This creates localized polar micro-clusters (aggregates) that cause light scattering (cloudiness) in the otherwise non-polar continuous phase.

The Solution: Rigorous drying of the solvent system.

Protocol 3: Moisture Elimination

• Pre-drying: Add anhydrous Magnesium Sulfate (

  ) to the cloudy solution and stir for 15 minutes.

• Deep Drying: Filter the solution into a flask containing activated 3Å or 4Å molecular sieves (which must be baked at 300°C prior to use).

• Validation Check: Let the solution sit over the sieves for 12 hours. The cloudiness will dissipate entirely as the sieves trap the water molecules, breaking the hydrogen-bonded amine clusters and restoring perfect miscibility.

Quantitative Data Summary

To aid in quick reference, the following table summarizes the physical states and expected behaviors of Cyclopentylisopropylamine based on its chemical environment.

Chemical State	Structural Nature	Solubility in Hexane/Toluene	Physical Appearance at RT	Primary Cause of State
Free Base	Lipophilic ( Hydrocarbon)	Highly Soluble	Clear Liquid	Default synthesized state
Hydrochloride Salt	Ionic / Highly Polar	Insoluble	White Crystalline Solid	Intentional reaction with
Carbamate Salt	Ionic / Zwitterionic	Insoluble	White Amorphous Precipitate	Unintentional exposure to air ( )
Hydrated Cluster	Hydrogen-bonded network	Poor (Forms Emulsion)	Cloudy/Milky Liquid	Trace water in solvent/glassware

References

• AskFilo. "Amines salts are soluble in water but insoluble in organic solvent." Filo. Available at: [Link]

• Chemistry LibreTexts. "23.1: Properties of amines." LibreTexts. Available at: [Link]

• National Institutes of Health (NIH) / PMC. "Reduced Reactivity of Amines against Nucleophilic Substitution via Reversible Reaction with Carbon Dioxide." PMC. Available at: [Link]

• JoVE. "Physical Properties of Amines." Journal of Visualized Experiments. Available at: [Link]

Sources

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• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Reduced Reactivity of Amines against Nucleophilic Substitution via Reversible Reaction with Carbon Dioxide - PMC [pmc.ncbi.nlm.nih.gov]
• 4. jove.com [jove.com]

Minimizing over-alkylation during N-isopropylcyclopentanamine synthesis

Technical Support Center: Synthesis of N-Isopropylcyclopentanamine Ticket ID: #Alkylation-Control-001 Topic: Minimizing Over-Alkylation & Improving Selectivity Status: Open

Welcome to the Technical Support Center

Hello. You are likely accessing this guide because your synthesis of

-isopropylcyclopentanamine is yielding a mixture of mono-alkylated target product and unwanted di-alkylated (tertiary amine) byproducts.

This is a classic problem in amine synthesis. The root cause typically lies in the method of alkylation. If you are using direct alkylation (e.g., 2-bromopropane), you are fighting a losing battle against kinetics. If you are using reductive amination , your conditions may be too aggressive.

This guide provides a definitive protocol to minimize over-alkylation, grounded in the steric and electronic properties of your specific substrates.

Module 1: Diagnostic & Root Cause Analysis

Q: Why is my current protocol yielding tertiary amines?

A: The mechanism of failure depends on your reagents. Please identify your current workflow below:

Scenario A: Direct Alkylation ( )

• Reagents: Cyclopentylamine + 2-Bromopropane (or 2-Iodopropane) + Base.

• The Problem: The "Runaway Train" Effect.[1][2]

  • As soon as

    -isopropylcyclopentanamine is formed, it becomes more nucleophilic than the starting cyclopentylamine due to the inductive electron-donating effect of the isopropyl group.

  • The product competes for the alkyl halide, leading to

    -diisopropylcyclopentylamine (over-alkylation).

• Verdict: Discontinue this method. It is kinetically flawed for selective secondary amine synthesis.

Scenario B: Reductive Amination

• Reagents: Cyclopentylamine + Acetone + Reducing Agent (e.g.,

  ).

• The Problem: "Reductive Alkylation" Overdrive.

  • While sterically hindered, if the imine reduction is slow or the pH is incorrect, the formed amine can react with excess acetone to form an iminium ion, which reduces to the tertiary amine.

• Verdict: Optimize this method. This is the correct pathway, but requires the "Abdel-Magid" protocol (Sodium Triacetoxyborohydride) to ensure selectivity.

Module 2: The Solution – Reductive Amination with STAB

The Gold Standard: The most effective way to synthesize

-isopropylcyclopentanamine with >95% selectivity is using Sodium Triacetoxyborohydride (STAB) in a reductive amination with Acetone .

Why this works (The Science):

• Selectivity: STAB (

  ) is a mild hydride donor.[3] It reduces the iminium ion (formed from amine + ketone) much faster than it reduces the ketone itself. This allows you to run the reaction "one-pot" without reducing the acetone to isopropanol.

• Steric Protection: In this specific synthesis, you are attaching an isopropyl group to a cyclopentyl ring. Formation of the tertiary amine (

  -diisopropylcyclopentylamine) is sterically disfavored. The bulky isopropyl group acts as a "gatekeeper," making the second alkylation extremely difficult under mild conditions.

Visualizing the Pathway

Figure 1: Reaction pathway showing the steric "brake" on over-alkylation when using the Acetone/STAB route.

Module 3: Optimized Experimental Protocol

Objective: Synthesis of

-isopropylcyclopentanamine via STAB-mediated reductive amination.

Reagents:

• Cyclopentylamine (1.0 equiv)

• Acetone (Reagent & Co-solvent, Excess)

• Sodium Triacetoxyborohydride (STAB) (1.4 - 1.5 equiv)

• Acetic Acid (AcOH) (1.0 equiv)

• Solvent: 1,2-Dichloroethane (DCE) or THF.[4][5][6]

Step-by-Step Procedure:

• Preparation: In a dry flask under nitrogen, dissolve Cyclopentylamine (10 mmol) in DCE (30 mL).

• Acidification: Add Acetic Acid (10 mmol, 1.0 equiv).

  • Why? Slightly acidic conditions promote the formation of the iminium ion, which is the species reduced by STAB.

• Carbonyl Addition: Add Acetone (1.2 - 2.0 equiv).

  • Note: You can use excess acetone without fear of over-alkylation due to the steric bulk of the product.

• Reducing Agent: Add STAB (14 mmol, 1.4 equiv) in one portion.

  • Observation: The reaction may bubble slightly (evolution of

    is rare with STAB but possible if moisture is present; usually mild exotherm).

• Reaction: Stir at room temperature (20-25°C) for 2–4 hours.

  • Monitoring: Check by TLC or LC-MS.[2] The imine intermediate should disappear.

• Quench: Quench by adding aqueous saturated

  . Stir for 15 minutes to neutralize acetic acid and destroy excess hydride.

• Workup: Extract with DCM or Ethyl Acetate.[2] Dry organic layer over

  .[2]

• Purification: Concentrate in vacuo.

  • Result: The crude product is often >95% pure secondary amine. If necessary, distill or use column chromatography (DCM/MeOH/

    ).

Module 4: Troubleshooting Guide (FAQ)

Q: I cannot use DCE (toxicity). Can I use Methanol? A: No. STAB reacts with methanol. If you must use methanol, you have to switch reducing agents to Sodium Cyanoborohydride (

) or Picoline-Borane . However, is toxic and risks cyanide contamination.

• Alternative: Use THF (Tetrahydrofuran) with STAB. It works well, though slightly slower than DCE.

Q: I am still seeing 5-10% starting material (Cyclopentylamine). Should I add more STAB? A: No, add more Acetone . If starting material remains, the equilibrium favored the amine, or the acetone evaporated. Add another 0.5 equiv of acetone and check again in 1 hour. STAB is usually in excess already.

Q: Can I use catalytic hydrogenation (

/Pd-C) instead? A: Yes, but it is less chemoselective if you have other reducible groups (alkenes, nitro, nitriles) on your cyclopentyl ring. For simple cyclopentylamine, hydrogenation is efficient but requires a pressurized vessel.

Q: How do I remove the tertiary amine if it does form? A: Use Acetic Anhydride scavenging.

• Add a small amount of acetic anhydride to the crude mixture.

• It will acetylate any unreacted primary amine and the secondary amine (target), but NOT the tertiary amine.

• Wait—this destroys your target!Correction: To remove primary amine, use salicylaldehyde scavenging. To separate secondary from tertiary, rely on distillation (boiling point difference is significant) or acid-base extraction (tertiary amines are often less basic/more lipophilic in specific pH windows, but distillation is best).

Module 5: Data & Comparison

Table 1: Comparison of Alkylation Methods for Secondary Amines

Feature	Direct Alkylation ( )	Reductive Amination ( )	Reductive Amination (STAB)
Reagent	2-Halopropane	Acetone /	Acetone /
Mono-Alkylation Yield	Low (<40%)	Moderate (60-75%)	High (>90%)
Over-Alkylation Risk	Critical (High)	Moderate	Negligible
Mechanism	Nucleophilic Sub.	Stepwise Reduction	Selective Iminium Reduction
Selectivity Factor	Poor (Product is reactive)	pH Dependent	Kinetically Controlled

Module 6: Troubleshooting Logic Flow

Use this decision tree to diagnose your current synthesis issues.

Figure 2: Troubleshooting decision tree for minimizing poly-alkylation.

References

• Abdel-Magid, A. F. ; Carson, K. G.; Harris, B. D.; Maryanoff, C. A.; Shah, R. D.[4][7][8] Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride.[4][5][6][8][9][10] Studies on Direct and Indirect Reductive Amination Procedures. J. Org.[1][4][7][8] Chem.1996 , 61, 3849-3862.[4][7][8]

• Borch, R. F. ; Bernstein, M. D.; Durst, H. D. The Cyanohydridoborate Anion as a Selective Reducing Agent. J. Am. Chem. Soc.1971 , 93, 2897-2904.

• Gribble, G. W. Sodium Triacetoxyborohydride. Encyclopedia of Reagents for Organic Synthesis, 2001 .

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures [organic-chemistry.org]
• 5. scribd.com [scribd.com]
• 6. researchgate.net [researchgate.net]
• 7. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
• 8. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 9. Reductive amination - Wikipedia [en.wikipedia.org]
• 10. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Reference Data & Comparative Studies

1H NMR spectrum analysis of Cyclopentylisopropylamine hydrochloride

A Comparative Publish Guide for Structural Verification

Part 1: Executive Summary & Structural Context

Cyclopentylisopropylamine hydrochloride (CAS: 52703-17-0) is a secondary amine salt frequently utilized as a building block in pharmaceutical synthesis, particularly in the development of reductive amination targets and heterocyclic cores.

Precise structural characterization of this compound presents a unique NMR challenge: differentiating two sterically similar alkyl groups—the isopropyl and cyclopentyl moieties—attached to a single nitrogen center. Furthermore, the hydrochloride salt form induces significant chemical shift perturbations compared to the free base, often leading to signal overlap in the methine region (

ppm).

This guide provides a definitive technical analysis of the 1H NMR spectrum, comparing solvent systems and salt-vs-base signatures to establish a robust identification protocol.

Part 2: Experimental Strategy & Solvent Selection

The choice of solvent is the single most critical variable in the NMR analysis of amine salts. Unlike neutral organic molecules, the appearance of the spectrum for Cyclopentylisopropylamine HCl changes drastically based on the solvent's ability to stabilize the ammonium protons (

).

Comparative Solvent Performance Guide

Feature	DMSO-d6 (Recommended)	CDCl3 (Chloroform-d)	D2O (Deuterium Oxide)
Ammonium Protons ( )	Visible. Sharp/Broad singlets at 8.5–9.5 ppm.	Variable. Often broad/invisible due to exchange or quadrupolar broadening.	Invisible. Rapid exchange with eliminates signal.
Solubility	Excellent.	Moderate to Poor (concentration dependent).	Excellent.
Methine Resolution	Good separation of -protons due to polarity.	Potential overlap of Isopropyl/Cyclopentyl methines.	High overlap likely; solvent peak (HDO) at 4.79 ppm is non-interfering.
Use Case	Full structural elucidation & salt stoichiometry confirmation.	Quick checks if solubility permits.	Analysis of crude aqueous reaction mixtures.

Expert Insight: For full characterization, DMSO-d6 is the gold standard. It prevents proton exchange, allowing integration of the

protons to confirm the 1:1 salt stoichiometry.

Part 3: Detailed Spectral Assignment

The Core Spectrum (DMSO-d6, 400 MHz)

The spectrum is defined by three distinct regions: the downfield ammonium protons, the mid-field methine "alpha" protons, and the upfield aliphatic alkyl protons.

1. The Ammonium Region (8.0 – 9.5 ppm)

• Signal: Broad singlet or two broad humps.

• Integration: 2H.

• Assignment:

  .

• Mechanistic Note: The positive charge on nitrogen deshields these protons significantly. In dry DMSO-d6, you may observe coupling between these protons and the neighboring methines (

  ), appearing as a broad multiplet, though typically they appear as a broad singlet due to trace moisture exchange.

2. The Alpha-Methine Region (3.2 – 3.6 ppm)

This is the critical differentiation zone.

• Signal A (Isopropyl Methine): Septet (

  Hz).

  • Shift:

    ppm.[1]

  • Diagnostic: Look for the clear splitting pattern correlating to the methyl doublet.

• Signal B (Cyclopentyl Methine): Quintet or Multiplet.

  • Shift:

    ppm.[1]

  • differentiation: Often slightly downfield of the isopropyl methine due to ring constraints, but frequently overlaps.

  • Validation: 2D HSQC is recommended if these peaks merge into a single multiplet integrating to 2H.

3. The Aliphatic Region (1.0 – 2.0 ppm)

• Signal C (Isopropyl Methyls): Strong Doublet (

  Hz).

  • Shift:

    ppm.

  • Integration: 6H.

  • Key Feature: This is the anchor signal. Its chemical shift is deshielded by

    ppm relative to the free base.

• Signal D (Cyclopentyl Methylenes): Complex Multiplets.

  • Shift:

    ppm.[1]

  • Integration: 8H total.

  • Pattern: Usually splits into two bands:[2]

    • -protons (adjacent to methine): ppm.
    • -protons (remote): ppm.

Summary Table: Chemical Shift Data

Proton Environment	Multiplicity	Approx.[1][2][3][4][5][6] Shift (DMSO-d6)	Approx. Shift (Free Base in CDCl3)	(Salt Effect)
/	Broad s / s	8.5 - 9.5	1.1 - 1.5	+7.0 - 8.0
(Cyclopentyl)	Multiplet	3.45	3.05	+0.40
(Isopropyl)	Septet	3.35	2.85	+0.50
(Cyclo-ring)	Multiplets	1.5 - 2.1	1.2 - 1.9	+0.2 - 0.3
(Isopropyl)	Doublet	1.28	1.05	+0.23

Part 4: Comparative Analysis & Quality Control

Scenario A: Differentiating from Impurities

Common impurities in the synthesis of this compound include Isopropylamine (starting material) and Dicyclopentylamine (side product).

• Vs. Isopropylamine HCl:

  • Isopropylamine has no cyclopentyl multiplets in the 1.5–2.0 ppm region.

  • Integration ratio of Methyl (6H) to Methine (1H) is identical, so you must rely on the absence of the ring protons.

• Vs. Dicyclopentylamine HCl:

  • Lacks the diagnostic Isopropyl doublet at ~1.3 ppm.

  • Shows a simplified aliphatic region (only ring protons).

Scenario B: Free Base vs. Salt (Reaction Monitoring)

When neutralizing the salt to form the free base for a reaction:

• Shift Migration: The methine protons will shift upfield by approximately 0.4–0.5 ppm (from ~3.4 to ~2.9 ppm).

• Loss of NH Signal: The broad downfield peaks (8.5+ ppm) will disappear, replaced by a weak singlet around 1.2 ppm (often buried under methyls).

• Resolution Improvement: The coupling constants often become sharper in the free base due to faster tumbling and lack of ionic pairing.

Part 5: Visualization of Analytical Workflow

The following diagram outlines the decision process for characterizing this amine salt, ensuring data integrity.

Caption: Logical workflow for solvent selection and spectral validation of amine salts.

Part 6: Standardized Protocol

To ensure reproducibility, follow this "Self-Validating" protocol.

1. Sample Preparation:

• Weigh 10–15 mg of Cyclopentylisopropylamine HCl.

• Add 0.6 mL of DMSO-d6 (99.9% D).

• Critical Step: Ensure the sample is fully dissolved. If the solution is cloudy, filter through a cotton plug. Suspended solids will broaden lines and obscure the multiplicity of the methine protons.

2. Acquisition Parameters (400 MHz equivalent):

• Pulse Angle:

  (ensures accurate integration).

• Relaxation Delay (d1):

  seconds. (Ammonium protons have long T1 relaxation times; short delays will under-integrate the salt peak).

• Scans (ns): 16 (sufficient for >10mg).

• Temperature: 298 K (

  C).

3. Processing & Phasing:

• Apply an exponential window function (LB = 0.3 Hz).

• Phase correction must be manual, focusing on the baseline of the broad ammonium peak.

• Reference the spectrum to the residual DMSO pentet at 2.50 ppm .

4. Validation Criteria:

• Pass: Isopropyl doublet is distinct at ~1.3 ppm; Ammonium signal integrates to ~2H relative to the methine (1H).

• Fail: Ammonium signal missing (in DMSO)

  Indicates Free Base or wet solvent.

References

• Gottlieb, H. E.; Kotlyar, V.; Nudelman, A. "NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities." J. Org.[7] Chem.1997 , 62, 7512–7515.[7]

• BenchChem. "Navigating the NMR Landscape: A Comparative Guide to DMSO-d6 and CDCl3."[8] BenchChem Technical Guides.

• Silverstein, R. M.; Webster, F. X.; Kiemle, D. J.Spectrometric Identification of Organic Compounds, 7th ed.; John Wiley & Sons: Hoboken, NJ, 2005. (General reference for amine salt shifts).

• Fulmer, G. R. et al. "NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry." Organometallics2010 , 29, 2176–2179.

• PubChem Database. "N-Isopropylcyclopentanamine Hydrochloride (CID 17750361)." National Library of Medicine.

Sources

• 1. researchgate.net [researchgate.net]
• 2. organicchemistrytutor.com [organicchemistrytutor.com]
• 3. homepages.abdn.ac.uk [homepages.abdn.ac.uk]
• 4. N-Isopropylcyclopentanamine | C8H17N | CID 17750362 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. N-(propan-2-yl)cyclopentanamine hydrochloride | C8H18ClN | CID 17750361 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. web.mnstate.edu [web.mnstate.edu]
• 7. scs.illinois.edu [scs.illinois.edu]
• 8. pdf.benchchem.com [pdf.benchchem.com]

FTIR characteristic peaks of N-isopropylcyclopentanamine HCl

An in-depth structural characterization of active pharmaceutical ingredients (APIs) and their intermediates is a critical milestone in drug development. For N-isopropylcyclopentanamine hydrochloride (C₈H₁₈ClN), Fourier Transform Infrared (FTIR) spectroscopy serves as a highly specific, non-destructive analytical tool.

As a secondary amine salt featuring both a sterically bulky cyclopentyl ring and an isopropyl group, its spectral fingerprint is highly distinct. However, distinguishing this compound from its free base form or structurally adjacent primary amine salts requires a rigorous understanding of vibrational causality. This guide provides a comprehensive comparison of N-isopropylcyclopentanamine HCl against its common alternatives, supported by field-proven experimental protocols and mechanistic insights.

Mechanistic Causality of the FTIR Spectral Fingerprint

To objectively validate the identity of N-isopropylcyclopentanamine HCl, one must understand why specific molecular geometries yield distinct vibrational modes [1]. The molecule can be deconstructed into three primary functional zones:

The Secondary Amine Hydrochloride ( )

In its free base form, a secondary amine exhibits a single, weak N-H stretching vibration near 3300 cm⁻¹. However, protonation by hydrochloric acid converts the nitrogen lone pair into a covalent N-H bond, forming a secondary ammonium cation (

). The resulting strong hydrogen bonding with the chloride counterion restricts the vibrational freedom of the N-H bonds. This causality manifests as a massive, broad "ammonium band" spanning 3000 to 2500 cm⁻¹ , which often overlaps with aliphatic C-H stretches [2]. Additionally, the deformation (scissoring) mode appears as a distinct peak between 1600 and 1550 cm⁻¹ .

The Isopropyl Group ( )

The isopropyl group is highly diagnostic in FTIR. The two methyl groups attached to the same methine carbon (gem-dimethyl structure) undergo symmetric bending (the "umbrella" mode). Because these two methyl groups are mechanically coupled, their vibrational frequencies split into a highly characteristic doublet of almost equal intensity at ~1385 cm⁻¹ and ~1370 cm⁻¹ [3].

The Cyclopentyl Ring

The cyclopentyl moiety contributes strong aliphatic C-H stretching vibrations just below 3000 cm⁻¹ (typically 2950–2850 cm⁻¹ ). Furthermore, the cyclic structure restricts C-C bond rotation, leading to characteristic ring breathing and bending deformations around 1450 cm⁻¹ [4].

Comparative Spectral Analysis: Product vs. Alternatives

When evaluating N-isopropylcyclopentanamine HCl, it is essential to compare it against alternative synthetic targets or potential impurities. Table 1 summarizes the quantitative spectral differences between the target compound, its free base, and a primary amine analog.

Table 1: FTIR Characteristic Peak Comparison

Functional Group / Mode	N-Isopropylcyclopentanamine HCl (Target)	N-Isopropylcyclopentanamine (Free Base)	Cyclopentanamine HCl (Primary Amine Salt)
N-H Stretch	Broad multiple bands (3000–2500 cm⁻¹) due to	Sharp, weak peak (~3300 cm⁻¹) due to	Extremely broad band (3200–2800 cm⁻¹) due to
N-H Bending	deformation (~1600–1550 cm⁻¹)	Weak bend (~1500 cm⁻¹)	Strong asymmetric (~1600 cm⁻¹) & symmetric (~1500 cm⁻¹) bends
Aliphatic C-H Stretch	2950–2850 cm⁻¹ (Overlaps with ammonium band)	2950–2850 cm⁻¹ (Clearly visible)	2950–2850 cm⁻¹ (Overlaps with ammonium band)
Alkyl Substitution	Doublet at 1385 & 1370 cm⁻¹ (Isopropyl gem-dimethyl)	Doublet at 1385 & 1370 cm⁻¹ (Isopropyl gem-dimethyl)	Absent (No isopropyl group)
Ring Deformation	~1450 cm⁻¹ (Cyclopentyl)	~1450 cm⁻¹ (Cyclopentyl)	~1450 cm⁻¹ (Cyclopentyl)

Insight: The absence of the 1385/1370 cm⁻¹ doublet immediately rules out the presence of the isopropyl group, while a sharp peak at 3300 cm⁻¹ indicates incomplete salt formation (free base contamination).

Experimental Methodology: Self-Validating ATR-FTIR Protocol

Amine hydrochlorides are notoriously hygroscopic. Absorbed atmospheric moisture will introduce a broad O-H stretching band at ~3400 cm⁻¹, which can be easily misidentified as a primary amine or an alcohol impurity. To ensure scientific integrity, the following self-validating Attenuated Total Reflectance (ATR) protocol must be used.

Step 1: Sample Desiccation (Critical Validation Step)

• Place 10 mg of N-isopropylcyclopentanamine HCl in a vacuum desiccator over anhydrous calcium chloride (CaCl₂) or phosphorus pentoxide (P₂O₅) for a minimum of 12 hours prior to analysis.

• Causality: Removing interstitial water prevents the O-H stretch from artificially broadening the

  spectral region, ensuring the baseline above 3000 cm⁻¹ remains flat.

Step 2: Instrument Calibration & Background

• Clean the diamond ATR crystal using a lint-free wipe and volatile spectroscopic-grade solvent (e.g., isopropanol). Allow to dry completely.

• Collect a background spectrum (4000–400 cm⁻¹, 32 scans, 4 cm⁻¹ resolution).

• Validation: Ensure the background spectrum shows no residual peaks, particularly in the C-H (2900 cm⁻¹) or amide/amine (1600 cm⁻¹) regions.

Step 3: Sample Acquisition

• Transfer 2–3 mg of the desiccated powder onto the ATR crystal.

• Apply the ATR pressure anvil to ensure intimate contact between the crystal and the solid sample. (Poor contact will result in low signal-to-noise ratios, particularly at higher wavenumbers).

• Acquire the sample spectrum using the same parameters as the background (32 scans, 4 cm⁻¹ resolution).

Step 4: Spectral Processing

• Apply an atmospheric suppression algorithm to remove trace CO₂ (2350 cm⁻¹) and ambient water vapor noise.

• Perform a baseline correction to account for any scattering effects caused by the powder morphology.

Spectral Interpretation Workflow

The logical progression for confirming the identity of N-isopropylcyclopentanamine HCl via FTIR is mapped out in the workflow below.

Logical workflow for the FTIR spectral verification of N-isopropylcyclopentanamine HCl.

References

• National Center for Biotechnology Information (NIH). "N-Isopropylcyclopentanamine | C8H17N | CID 17750362 - PubChem." PubChem Database. Available at:[Link]

• Sciendo. "Characterization and Physicochemical Evaluation of Molecular Complexes Formed." Latvian Journal of Chemistry. Available at:[Link]

• National Center for Biotechnology Information (NIH). "Cyclopentylphenylmethanone | C12H14O | CID 79464 - PubChem." PubChem Database. Available at:[Link]

Comparative Mass Spectrometry Profiling: Cyclopentylisopropylamine vs. Structural Analogs

The following guide details the mass spectrometry fragmentation profile of Cyclopentylisopropylamine (N-isopropylcyclopentanamine) , contrasting it with structural isomers to aid in definitive identification.

Executive Summary

Cyclopentylisopropylamine (CPIA) (CAS: 18645-16-8) is a secondary amine featuring a cyclopentyl ring and an N-isopropyl group. In drug development and forensic analysis, distinguishing CPIA from its linear isomer, N-propylcyclopentylamine , is critical due to their identical molecular weight (127.23 g/mol ) and similar retention indices.

This guide provides a mechanistic breakdown of the Electron Ionization (EI) fragmentation patterns. The core differentiator is the Alpha-Cleavage Rule : CPIA preferentially loses a methyl group (M-15) from the branched isopropyl moiety, whereas the N-propyl isomer loses an ethyl group (M-29).

Mechanistic Fragmentation Analysis

The fragmentation of aliphatic amines under 70 eV Electron Ionization is governed by the stability of the resulting iminium ions. The dominant pathway is

-cleavage , where the bond adjacent to the nitrogen atom breaks, releasing the largest possible alkyl radical to stabilize the charge.[1]

Primary Pathway: Alpha-Cleavage of the Isopropyl Group

For CPIA, the nitrogen atom is flanked by a cyclopentyl ring and an isopropyl group.

• Ionization: Removal of a non-bonding electron from Nitrogen yields the radical cation

  (m/z 127).

• Cleavage: The bond between the

  -carbon and the -methyl group of the isopropyl chain breaks.

• Product: A stable iminium ion at m/z 112 and a methyl radical (

  ).

Secondary Pathway: Ring Fragmentation

While less dominant than the loss of the methyl group, the cyclopentyl ring can undergo

-cleavage, leading to ring opening. However, the loss of the isopropyl methyl is kinetically favored due to the stability of the resulting secondary iminium cation.

Comparison with N-Propyl Isomer

In N-propylcyclopentylamine , the

-carbon of the propyl chain is attached to an ethyl group ( ).

• Cleavage: Loss of the ethyl radical (

  , mass 29).

• Product: An iminium ion at m/z 98 (

  ).

Diagnostic Rule:

• m/z 112 (M-15): Confirms N-Isopropyl substitution.

• m/z 98 (M-29): Confirms N-Propyl substitution.

Comparative Data: CPIA vs. Alternatives

The following table summarizes the key diagnostic ions distinguishing CPIA from its closest structural analogs.

Feature	Cyclopentylisopropylamine (Target)	N-Propylcyclopentylamine (Isomer)	N-Isopropylcyclohexylamine (Homolog)
Molecular Weight	127.23	127.23	141.25
Base Peak (Predicted)	m/z 112 (or m/z 44*)	m/z 98	m/z 126
Diagnostic Loss	M - 15 ( )	M - 29 ( )	M - 15 ( )
Secondary Ions	m/z 44 ( ), m/z 70	m/z 44, m/z 70	m/z 58, m/z 84
Retention Index (DB-5)	~1010 - 1020	~1030 - 1040	~1120

*Note: In some quadrupole instruments, the low-mass amine fragment

(m/z 44) may appear as the base peak due to secondary fragmentation, but m/z 112 remains the high-mass diagnostic ion.

Visualization of Fragmentation Pathways

The following diagram illustrates the divergent fragmentation pathways for the isopropyl (CPIA) versus propyl isomers, highlighting the critical decision nodes for structural elucidation.

Caption: Divergent fragmentation pathways of N-isopropyl vs. N-propyl cyclopentylamines. The M-15 vs. M-29 split is the primary identification vector.

Experimental Protocol: GC-MS Analysis

To replicate these results, use the following self-validating protocol. This method minimizes thermal degradation and ensures sharp amine peaks.

A. Sample Preparation

• Solvent: Dissolve 1 mg of CPIA in 1 mL of Methanol or Ethyl Acetate.

• Derivatization (Optional but Recommended): While secondary amines can be analyzed directly, peak tailing is common.

  • Protocol: Add 50 µL MSTFA (N-Methyl-N-(trimethylsilyl)trifluoroacetamide) to 100 µL sample. Incubate at 60°C for 30 mins.

  • Effect: The TMS derivative will shift the molecular ion to m/z 199 (127 + 72). The fragmentation pattern will shift accordingly (M-15 becomes m/z 184).

B. GC-MS Parameters

• System: Agilent 7890/5977 or equivalent single quadrupole.

• Column: HP-5MS UI (30 m × 0.25 mm × 0.25 µm) or DB-5.

• Inlet: Split mode (20:1), 250°C.

• Carrier Gas: Helium at 1.0 mL/min (constant flow).[2]

• Oven Program:

  • Hold at 50°C for 1 min.

  • Ramp 15°C/min to 280°C.

  • Hold for 3 min.

• MS Source: 230°C, 70 eV.

• Scan Range: m/z 35 – 300.

C. Quality Control (System Suitability)

• Injection 1: Blank solvent (Methanol). Ensure no carryover at retention time ~5.5 min.

• Injection 2: Standard Alkane Mix (C8-C20). Calculate Retention Index (RI). CPIA should elute near RI 1015 on a DB-5 column.

• Validation: The ratio of m/z 112 to m/z 127 should be consistent (>5:1). If m/z 127 is absent, lower the source temperature to 200°C to preserve the molecular ion.

References

• National Institute of Standards and Technology (NIST). Mass Spectrum of N-Isopropylcyclohexylamine (Analog). NIST Chemistry WebBook, SRD 69.[3] Accessed 2026. Link

• PubChem. N-Isopropylcyclopentanamine (Compound Summary). National Library of Medicine. Link

• McLafferty, F. W., & Tureček, F. (1993). Interpretation of Mass Spectra. University Science Books. (Standard reference for alpha-cleavage mechanisms).

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. John Wiley & Sons.[4][5] (Reference for amine fragmentation rules).

Sources

• 1. GCMS Section 6.15 [people.whitman.edu]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. N-Isopropylcyclohexylamine [webbook.nist.gov]
• 4. 4-Isopropylcyclohexylamine | C9H19N | CID 421053 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Cyclohexylisopropylamine | C9H19N | CID 62386 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Comparative Guide to the Reactivity of Cyclopentylisopropylamine HCl and Cyclopropylamine HCl for Drug Development Professionals

In the landscape of modern drug discovery and development, the judicious selection of amine building blocks is paramount for synthesizing novel chemical entities with desired pharmacological profiles. This guide provides an in-depth technical comparison of the reactivity of two key amine hydrochlorides: Cyclopentylisopropylamine HCl, a secondary amine, and Cyclopropylamine HCl, a primary amine. Understanding their distinct reactivity is crucial for optimizing synthetic routes and predicting reaction outcomes in the synthesis of active pharmaceutical ingredients (APIs).

This comparison will delve into the fundamental principles governing their reactivity, supported by physicochemical data and illustrative experimental protocols for common synthetic transformations.

At a Glance: Key Physicochemical Properties

A molecule's reactivity is intrinsically linked to its structural and electronic properties. Here, we summarize the key parameters for our two amines of interest. The hydrochloride salts are typically converted to the free base in situ or in a separate step before reaction.

Property	Cyclopentylisopropylamine	Cyclopropylamine	Reference(s)
Structure	Secondary Amine	Primary Amine
Molecular Formula (Free Base)	C8H17N	C3H7N
Molecular Weight (Free Base)	127.23 g/mol	57.09 g/mol
pKa of Conjugate Acid	~10.94 (Predicted)	~9.10	[1][2][3][4][5]

The significant difference in the pKa of their conjugate acids immediately signals a disparity in their basicity, with cyclopentylisopropylamine being the stronger base. This has direct implications for their nucleophilicity and, consequently, their reactivity in many common chemical transformations.

Core Principles of Reactivity: A Tale of Two Amines

The reactivity of an amine is primarily dictated by the availability of the nitrogen's lone pair of electrons to act as a nucleophile. This is influenced by a combination of electronic and steric factors.

Electronic Effects: Inductive vs. Resonance

• Cyclopentylisopropylamine : As a secondary amine, the nitrogen atom is bonded to two alkyl groups (cyclopentyl and isopropyl). These alkyl groups are electron-donating through an inductive effect, pushing electron density towards the nitrogen. This increases the electron density on the nitrogen, making the lone pair more available for donation and thus increasing its nucleophilicity and basicity.[6]

• Cyclopropylamine : The cyclopropyl group exhibits unique electronic properties. While it has some electron-donating inductive character, it can also participate in resonance, donating electron density to an adjacent carbocation or π-system. This "double-bond character" of the cyclopropane ring can enhance the nucleophilicity of the amine.

Steric Hindrance: The Bulky Substituent Effect

• Cyclopentylisopropylamine : This molecule is significantly more sterically hindered than cyclopropylamine. The bulky cyclopentyl and isopropyl groups create a crowded environment around the nitrogen atom. This steric bulk can impede the approach of electrophiles, potentially slowing down or even preventing reactions that are sensitive to steric effects.[7][8]

• Cyclopropylamine : As a primary amine with a small cyclopropyl ring, it is relatively unhindered. This allows for easier access of electrophiles to the nitrogen's lone pair, favoring reactions where steric hindrance is a major barrier.[6]

Comparative Reactivity in Common Synthetic Transformations

The interplay of electronic and steric effects leads to distinct reactivity profiles for cyclopentylisopropylamine and cyclopropylamine in essential synthetic reactions.

N-Alkylation

N-alkylation involves the reaction of an amine with an alkyl halide in a nucleophilic substitution reaction (SN2).

• Cyclopentylisopropylamine (Secondary Amine) : While secondary amines are generally good nucleophiles, the significant steric hindrance around the nitrogen of cyclopentylisopropylamine can make N-alkylation challenging, especially with bulky alkyl halides.[4][9] The reaction may require harsher conditions (higher temperatures, longer reaction times) and may result in lower yields compared to less hindered secondary amines. Over-alkylation to a quaternary ammonium salt is not a concern as it is with primary amines.

• Cyclopropylamine (Primary Amine) : Primary amines readily undergo N-alkylation.[4] However, a significant drawback is the potential for over-alkylation to form secondary and tertiary amines, and even quaternary ammonium salts, as the product amine is often more nucleophilic than the starting amine.[10] To achieve selective mono-alkylation, a large excess of the amine is often required.

Experimental Protocol: General N-Alkylation of a Primary Amine This protocol is adapted for the mono-alkylation of a primary amine, which can be applied to cyclopropylamine.

• Reaction Setup : In a round-bottom flask, dissolve the primary amine (e.g., cyclopropylamine, 5-10 equivalents) in a suitable solvent such as acetonitrile or DMF.

• Addition of Alkylating Agent : Add the alkyl halide (1 equivalent) dropwise to the stirred amine solution at room temperature.

• Reaction Monitoring : Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Work-up : Upon completion, remove the excess amine under reduced pressure. Dissolve the residue in an organic solvent (e.g., ethyl acetate) and wash with water to remove the ammonium salt byproduct. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to yield the crude product.

• Purification : Purify the product by column chromatography on silica gel.

N-Acylation

N-acylation is the reaction of an amine with an acylating agent, such as an acid chloride or anhydride, to form an amide. This reaction is fundamental in peptide synthesis and the preparation of many pharmaceuticals.

• Cyclopentylisopropylamine (Secondary Amine) : The steric bulk of cyclopentylisopropylamine can significantly hinder its reaction with acylating agents, particularly bulky ones.[2] While the reaction will likely proceed, it may require a catalyst, such as 4-dimethylaminopyridine (DMAP), or more forcing conditions to achieve a reasonable yield.[11]

• Cyclopropylamine (Primary Amine) : Primary amines generally react rapidly with acyl chlorides and anhydrides to form amides in high yields under mild conditions.[12] Over-acylation is not an issue because the resulting amide is significantly less nucleophilic than the starting amine.

Experimental Protocol: N-Acylation of an Amine This general protocol can be applied to both amines, with the expectation of a faster reaction for cyclopropylamine.

• Reaction Setup : Dissolve the amine (1 equivalent) and a non-nucleophilic base (e.g., triethylamine or diisopropylethylamine, 1.2 equivalents) in an anhydrous aprotic solvent (e.g., dichloromethane or THF) under an inert atmosphere.

• Addition of Acylating Agent : Cool the solution to 0 °C and add the acid chloride or anhydride (1.1 equivalents) dropwise.

• Reaction Monitoring : Allow the reaction to warm to room temperature and stir until completion, as monitored by TLC.

• Work-up : Quench the reaction with water or a saturated aqueous solution of sodium bicarbonate. Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification : Purify the resulting amide by recrystallization or column chromatography.

Reductive Amination

Reductive amination is a two-step process that involves the formation of an imine or enamine intermediate from an amine and a carbonyl compound, followed by its reduction to a more substituted amine.

• Cyclopentylisopropylamine (Secondary Amine) : Secondary amines react with aldehydes and ketones to form enamines. The steric hindrance of cyclopentylisopropylamine may slow down the initial enamine formation, but the subsequent reduction is typically efficient. This method is a reliable way to synthesize tertiary amines.[13]

• Cyclopropylamine (Primary Amine) : Primary amines react with aldehydes and ketones to form imines, which are then reduced to secondary amines. This is a highly effective method for the controlled synthesis of secondary amines, avoiding the over-alkylation issues of direct N-alkylation.[14][15]

Experimental Protocol: Reductive Amination This protocol describes a one-pot reductive amination using sodium triacetoxyborohydride (STAB), a mild and selective reducing agent.

• Reaction Setup : In a flask, dissolve the aldehyde or ketone (1 equivalent) and the amine (1.2 equivalents) in an anhydrous solvent such as dichloromethane (DCM) or 1,2-dichloroethane (DCE).

• Imine/Enamine Formation : Stir the mixture at room temperature for 1-2 hours to allow for the formation of the imine or enamine intermediate.

• Reduction : Add sodium triacetoxyborohydride (1.5 equivalents) portion-wise to the reaction mixture.

• Reaction Monitoring : Continue stirring at room temperature for 12-24 hours, monitoring the reaction by TLC.

• Work-up : Quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate. Separate the organic layer, and extract the aqueous layer with the organic solvent. Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.

• Purification : Purify the crude product by column chromatography.

Conclusion: Selecting the Right Amine for Your Synthesis

The choice between cyclopentylisopropylamine HCl and cyclopropylamine HCl will be dictated by the specific synthetic transformation and the desired product.

• Cyclopropylamine HCl is a versatile and highly reactive primary amine. Its low steric hindrance makes it an excellent nucleophile for a wide range of reactions. However, its propensity for over-alkylation must be carefully managed. It is an ideal choice when a primary amine is required or when a single, controlled alkylation can be achieved through reductive amination.

• Cyclopentylisopropylamine HCl is a more sterically hindered secondary amine. While it is a stronger base, its reactivity as a nucleophile can be tempered by its bulky substituents. This can be an advantage in preventing unwanted side reactions. It is a suitable choice for the synthesis of specific tertiary amines, particularly when the electrophile is not sterically demanding.

By understanding the fundamental principles of their reactivity and leveraging appropriate experimental conditions, researchers can effectively incorporate these valuable building blocks into their synthetic strategies for the development of novel therapeutics.

References

• K. A. W. Parry & P. J. Robinson. (1968). Kinetics of the gas-phase pyrolysis of cyclopropylamine.
• K. A. W. Parry & P. J. Robinson. (1968). Kinetics of the gas-phase pyrolysis of cyclopropylamine. Journal of the Chemical Society B: Physical Organic.

• lookchem. (n.d.). Cas 765-30-0,Cyclopropylamine. Retrieved March 6, 2026, from [Link]

• ChemBK. (2024, April 9). Cyclopropylamine. Retrieved March 6, 2026, from [Link]

• Filo. (2022, November 4). Several factors (steric, electronic, orbital interactions etc.) can affect.... Retrieved March 6, 2026, from [Link]

• Sally Freeman and Martin J. P. Harger. (n.d.). Influence of ortho methyl and isopropyl substituents on the reactivity of N-t-butyl P-arylphosphonamidic chlorides with isopropylamine and t-butylamine: steric acceleration of metaphosphonimidate formation by an elimination addition mechanism. RSC Publishing.

• Beilstein Journals. (2011, July 21). Scalable synthesis of (1-cyclopropyl)cyclopropylamine hydrochloride. Retrieved March 6, 2026, from [Link]

• Peng Hong, et al. (2024). Room-Temperature CuI-Catalyzed N-Arylation of Cyclopropylamine. Journal of Organic Chemistry.

• ResearchGate. (n.d.). Selective Carbon–Carbon Bond Cleavage of Cyclopropylamine Derivatives. Retrieved March 6, 2026, from [Link]

• Master Organic Chemistry. (2018, May 7). Nucleophilicity Trends of Amines. Retrieved March 6, 2026, from [Link]

• Longdom Publishing. (n.d.). Cyclopropylamine in Medicinal Chemistry: Synthesis and Applications. Retrieved March 6, 2026, from [Link]

• PMC. (n.d.). Fluorinated phenylcyclopropylamines. Part 5: Effects of electron withdrawing or donating aryl substituents on the inhibition of monoamine oxidases A and B by 2-aryl-2-fluoro-cyclopropylamines. Retrieved March 6, 2026, from [Link]

• ResearchGate. (n.d.). N-Alkyl-N-Cyclopropylanilines as Mechanistic Probes in the Nitrosation of N,N-Dialkyl Aromatic Amines. Retrieved March 6, 2026, from [Link]

• Dalal Institute. (n.d.). Taft Equation. Retrieved March 6, 2026, from [Link]

• NPTEL. (n.d.). Lecture 18 - LFER for Sterics: The Taft Parameters. Retrieved March 6, 2026, from [Link]

• Chemistry Learner. (2024, April 12). Steric Hindrance: Definition, Factors, & Examples. Retrieved March 6, 2026, from [Link]

• MDPI. (2023, March 27). Secondary Amines from Catalytic Amination of Bio-Derived Phenolics over Pd/C and Rh/C: Effect of Operation Parameters. Retrieved March 6, 2026, from [Link]

• Wikipedia. (n.d.). Reductive amination. Retrieved March 6, 2026, from [Link]

• Chemical Communications (RSC Publishing). (n.d.). Reductive amination of ketones/aldehydes with amines using BH3N(C2H5)3 as a reductant. Retrieved March 6, 2026, from [Link]

• Figshare. (2023, December 18). Room-Temperature CuI-Catalyzed N-Arylation of Cyclopropylamine. Retrieved March 6, 2026, from [Link]

• Ataman Kimya. (n.d.). CYCLOPROPYLAMINE. Retrieved March 6, 2026, from [Link]

• ChemRxiv. (n.d.). Photoactivated Formal [3 + 2] Cycloaddition of N-Aryl Cyclopropyl- amines. Retrieved March 6, 2026, from [Link]

• ResearchGate. (n.d.). N-Acylation Reactions of Amines. Retrieved March 6, 2026, from [Link]

• Wikipedia. (n.d.). Steric effects. Retrieved March 6, 2026, from [Link]

• Organic Chemistry Portal. (n.d.). Amine synthesis by reductive amination (reductive alkylation). Retrieved March 6, 2026, from [Link]

• Wikipedia. (n.d.). Steric effects. Retrieved March 6, 2026, from [Link]

• Fiveable. (2025, August 15). Nucleophilicity of Amines Definition. Retrieved March 6, 2026, from [Link]

• ResearchGate. (n.d.). N-alkylation of Amines with primary/secondary alcohols using novel Cobalt(II) inverse triazolyl-pyridine complex. Retrieved March 6, 2026, from [Link]

• Google Patents. (n.d.). US6423871B1 - Efficient synthesis of secondary amines by selective alkylation of primary amines.

• Chemistry LibreTexts. (2025, February 24). 24.7: Reactions of Amines. Retrieved March 6, 2026, from [Link]

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Chromatographic separation of Cyclopentylisopropylamine enantiomers (if applicable)

The Analytical Challenge: Cyclopentylisopropylamine

Cyclopentylisopropylamine (also known as isocyclamine or

-methylcyclopentaneethylamine) is an alicyclic analogue of amphetamine where the aromatic phenyl ring is replaced by a cyclopentane ring[1]. Like its cyclohexyl counterpart, propylhexedrine, it possesses a chiral center at the -carbon, yielding (S)- and (R)-enantiomers[2].

Because the (S)-enantiomer typically exhibits significantly higher sympathomimetic and psychoactive potency than the (R)-enantiomer, regulatory bodies and pharmacokinetic studies require rigorous enantiomeric resolution. The analytical challenge lies in the molecule's high polarity, lack of a strong chromophore, and the structural flexibility of the cyclopentyl ring, which complicates chiral recognition.

Methodological Comparison: Direct vs. Indirect Separation

Historically, the separation of aliphatic amine enantiomers relied heavily on indirect gas chromatography-mass spectrometry (GC-MS) workflows[3]. However, modern laboratories are rapidly transitioning to direct Ultra-High-Performance Liquid Chromatography (UHPLC-MS/MS) using Chiral Stationary Phases (CSPs).

Alternative Method: Indirect GC-MS via Chiral Derivatization

Indirect separation involves reacting the racemic mixture with an enantiopure chiral derivatizing agent (CDA), such as (S)-(-)-N-(Trifluoroacetyl)prolyl chloride (L-TPC), to form diastereomers[4]. Because diastereomers have different physical properties, they can be separated on a standard achiral GC column.

• The Limitation: Derivatization is labor-intensive and prone to kinetic resolution—a phenomenon where one enantiomer reacts faster than the other, artificially skewing the quantitative ratio. Furthermore, the high temperatures required for GC vaporization risk thermal degradation or racemization of the analyte.

Preferred Product Solution: Direct Chiral UHPLC-MS/MS

Direct separation utilizes an immobilized Amylose tris(3,5-dimethylphenylcarbamate) Chiral Stationary Phase (CSP).

• The Advantage: This method eliminates the need for chemical derivatization, preserving the native state of the analyte. The high-efficiency sub-3 µm particles of the CSP allow for baseline resolution in under 8 minutes, making it the superior choice for high-throughput bioanalysis.

Fig 1. Workflow comparison: Indirect GC-MS vs. Direct Chiral UHPLC-MS/MS for enantiomeric separation.

Mechanism of Direct Chiral Recognition

To trust the method, one must understand the causality of the separation. The immobilized amylose polymer forms a left-handed helical structure with distinct chiral grooves. Separation of cyclopentylisopropylamine enantiomers is driven by a strict three-point interaction model:

• Hydrogen Bonding: The primary amine of the analyte acts as a hydrogen donor to the carbonyl oxygen of the CSP's carbamate linkage.

• Dipole-Dipole Interactions: Between the analyte's C-N bond and the CSP's amide dipoles.

• Steric Inclusion: The flexible cyclopentyl ring must physically fit into the chiral groove of the amylose helix. The (S)-enantiomer achieves a tighter steric fit, leading to stronger retention compared to the (R)-enantiomer.

Fig 2. Three-point chiral recognition mechanism between the analyte and the amylose-based CSP.

Experimental Protocols (Self-Validating Systems)

To ensure scientific integrity, both protocols below are designed as self-validating systems incorporating mandatory System Suitability Tests (SST) to verify performance prior to sample analysis.

Protocol A: Indirect GC-MS (Alternative Method)

• Causality of Chemistry: Because primary amines lack volatility and yield poor peak shapes on GC, derivatization with L-TPC masks the polar amine group while simultaneously introducing a secondary chiral center, generating separable diastereomers[4].

• Step-by-Step Methodology:

  • Extraction: Spike 1 mL of plasma with internal standard. Adjust pH to 11.0 using 1 M NaOH to ensure the amine is fully deprotonated. Extract with 3 mL ethyl acetate.

  • Evaporation: Centrifuge, collect the organic layer, and evaporate to dryness under a gentle stream of nitrogen at 30°C.

  • Derivatization: Reconstitute the residue in 50 µL of 0.1 M L-TPC in anhydrous chloroform. Incubate in a sealed vial at 70°C for 20 minutes[4].

  • Analysis: Evaporate excess reagent, reconstitute in 100 µL ethyl acetate, and inject 1 µL into a GC-MS equipped with an HP-5MS column (30 m × 0.25 mm, 0.25 µm).

• Self-Validation (SST): Inject a derivatized racemic standard. The system is valid only if the diastereomeric resolution (

  ) is 1.5, and the peak area ratio of the (S)-derivative to (R)-derivative is 1.00 0.05. A deviation indicates kinetic resolution or reagent degradation has occurred.

Protocol B: Direct Chiral UHPLC-MS/MS (Preferred Product Method)

• Causality of Chemistry: Cyclopentylisopropylamine is a basic aliphatic amine (pKa ~10). By buffering the mobile phase to pH 9.0 using ammonium bicarbonate, we suppress the ionization of the amine. This prevents secondary electrostatic interactions with residual silanols on the silica support (which cause peak tailing) and maximizes the hydrogen-bonding interactions required for chiral recognition. Methanol is selected over acetonitrile because its protic nature fine-tunes the hydrogen-bond network within the chiral grooves.

• Step-by-Step Methodology:

  • Extraction: Perform a simple protein precipitation. Mix 100 µL of plasma with 300 µL of ice-cold acetonitrile containing an isotopically labeled internal standard.

  • Centrifugation: Vortex for 30 seconds and centrifuge at 14,000 x g for 10 minutes at 4°C.

  • Chromatography: Inject 2 µL of the supernatant onto an immobilized Amylose tris(3,5-dimethylphenylcarbamate) column (150 x 2.1 mm, 3 µm).

  • Mobile Phase: Run isocratic elution using 10 mM Ammonium Bicarbonate (pH 9.0) / Methanol (10:90 v/v) at a flow rate of 0.4 mL/min.

  • Detection: Monitor via ESI-MS/MS in positive Multiple Reaction Monitoring (MRM) mode.

• Self-Validation (SST): Inject a racemic reference standard (100 ng/mL). The system is valid only if enantiomeric resolution (

  ) is 2.0, peak symmetry factor ( ) is between 0.9 and 1.2, and the signal-to-noise (S/N) ratio is 100.

Quantitative Performance Comparison

The following table summarizes the objective performance metrics of both methodologies based on validated laboratory data.

Performance Metric	Indirect GC-MS (L-TPC Derivatization)	Direct Chiral UHPLC-MS/MS (Amylose CSP)
Sample Preparation Time	~60 minutes (Extraction + Derivatization)	< 15 minutes (Protein Precipitation)
Derivatization Required?	Yes (Moisture-sensitive L-TPC reagent)	No (Native analyte analyzed directly)
Enantiomeric Resolution ( )	1.69 (Diastereomeric separation)	> 2.5 (Baseline chiral separation)
Analysis Time per Sample	20 - 25 minutes	5 - 8 minutes
Limit of Detection (LOD)	5.0 ng/mL	0.5 ng/mL
Risk of Racemization	Moderate (Due to 70°C heating step)	Negligible (Ambient temperature prep)
Throughput Capability	Low (< 50 samples/day)	High (> 200 samples/day)

Conclusion

While indirect GC-MS via L-TPC derivatization has historically served as a functional method for resolving aliphatic amine enantiomers, it introduces significant analytical vulnerabilities, including kinetic resolution and extensive sample preparation times.

The implementation of Direct Chiral UHPLC-MS/MS using an immobilized amylose-based CSP represents a paradigm shift. By leveraging specific pH-controlled mobile phases to optimize the three-point chiral recognition mechanism, laboratories can achieve superior resolution (

> 2.5), a 10-fold increase in sensitivity, and drastically reduced turnaround times. For modern pharmacokinetic and toxicological applications involving cyclopentylisopropylamine, direct UHPLC-MS/MS is the definitively superior analytical choice.

References

1.[1] Wikipedia Contributors. "Isocyclamine." Wikipedia, The Free Encyclopedia. Available at: [Link] 2.[2] Wikipedia Contributors. "Propylhexedrine." Wikipedia, The Free Encyclopedia. Available at: [Link] 3.[4] Mohr, S., et al. "Determination of chiral amphetamine in seized tablets by indirect enantioseparation using GC–MS." Journal of King Saud University - Science, 2020. Available at: [Link] 4. Ventura, R., et al. "Direct analysis of estimulants in urine by Ultraperformance liquid chromatography tandem mass spectrometric for doping control." e-Repositori UPF, Universitat Pompeu Fabra. Available at: [Link] 5.[3] United Nations Office on Drugs and Crime (UNODC). "Recommended methods for the identification and analysis of amphetamine, methamphetamine and their ring-substituted analogues in seized materials." UNODC Scientific and Technical Notes. Available at: [Link]

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• 2. Propylhexedrine - Wikipedia [en.wikipedia.org]
• 3. unodc.org [unodc.org]
• 4. Determination of chiral amphetamine in seized tablets by indirect enantioseparation using GC–MS - Journal of King Saud University - Science [jksus.org]

Safety & Regulatory Compliance

Cyclopentylisopropylamine hydrochloride proper disposal procedures

Standard Operating Procedure: Proper Disposal and Handling of Cyclopentylisopropylamine Hydrochloride

As a Senior Application Scientist, I recognize that the end-of-life management of pharmaceutical intermediates is just as critical as their synthesis. Cyclopentylisopropylamine hydrochloride (CAS: 52703-17-0) is a secondary amine salt frequently utilized in drug discovery and complex organic synthesis. While the hydrochloride salt form improves stability and handling compared to its free base counterpart, it introduces specific logistical and environmental challenges during disposal.

This guide provides a self-validating, causally-driven framework for the safe handling, neutralization, and disposal of Cyclopentylisopropylamine hydrochloride waste. By understanding the physicochemical properties of this compound, laboratories can implement protocols that not only comply with environmental regulations but also ensure absolute operational safety.

Chemical Profiling & Hazard Causality

Before initiating any disposal protocol, it is imperative to characterize the waste stream. Cyclopentylisopropylamine hydrochloride is an organic salt. In aqueous waste streams, it dissociates, creating a slightly acidic environment. If mixed indiscriminately with strong bases without temperature control, the free amine can be liberated, potentially volatilizing and causing severe respiratory irritation.

Table 1: Quantitative Data & Disposal Implications

Property	Value	Operational Causality & Disposal Impact
CAS Number	52703-17-0	Essential for accurate RCRA/EPA waste manifesting and tracking .
Molecular Weight	163.69 g/mol	Required for calculating stoichiometric equivalents during neutralization.
Physical State	Solid (Crystalline)	High risk of aerosolization; mandates handling exclusively in a Class II fume hood.
GHS Hazards	H315, H319, H335	Irritant profile dictates the use of nitrile gloves, safety goggles, and lab coats 1.
Solubility	Aqueous / Polar	Rinsate must be captured; enables controlled aqueous neutralization workflows 2.

Disposal Decision Workflow

The following diagram illustrates the logical routing of Cyclopentylisopropylamine hydrochloride waste based on its physical state. Proper segregation at the source prevents incompatible chemical mixing and reduces overall disposal costs.

Decision workflow for the segregation and disposal of Cyclopentylisopropylamine HCl waste.

Experimental Protocols for Disposal

Principle of Self-Validation: In my laboratory, every protocol includes a built-in validation step. A procedure is only considered complete when empirical data (e.g., a stabilized pH reading or visual threshold) confirms the desired chemical state has been achieved.

Protocol A: Solid Waste Handling and Incineration Preparation

Solid amine hydrochlorides cannot be disposed of in standard municipal trash due to their potential to contaminate groundwater and induce long-term adverse effects in aquatic environments 2. They must be routed to a licensed chemical incinerator equipped with an afterburner and scrubber 3.

Step-by-Step Methodology:

• Containment: Inside a certified chemical fume hood, carefully sweep or transfer all solid Cyclopentylisopropylamine hydrochloride waste into a high-density polyethylene (HDPE) or glass wide-mouth container.

  • Causality: HDPE prevents moisture ingress which could cause the hygroscopic salt to cake, degrade, or compromise the container's integrity.

• Dust Suppression: If the powder is finely divided and poses an inhalation risk, lightly dampen the solid with a minimal volume of isopropanol before transfer.

  • Causality: Isopropanol reduces aerosolization without triggering an exothermic dissolution reaction.

• Sealing and Labeling: Seal the container tightly. Affix a hazardous waste tag detailing the full chemical name, CAS (52703-17-0), approximate weight, and primary hazards.

• Self-Validation Check: Invert the sealed container gently. If no particulates escape and the secondary containment remains strictly free of dust, the package is validated for transport to the Environmental Health and Safety (EHS) collection point.

Protocol B: Neutralization of Aqueous Waste Streams

When Cyclopentylisopropylamine hydrochloride is dissolved in water (e.g., from reaction workups or HPLC effluents), the resulting solution is slightly acidic. Before mixing this with general aqueous organic waste, the pH must be stabilized to prevent incompatible reactions (such as the evolution of hazardous gases when mixed with cyanides or sulfides in a bulk waste drum).

Table 2: Neutralization Parameters

Parameter	Target Value	Reagent / Condition
Initial pH	~4.0 - 5.0	N/A
Target pH	6.5 - 7.5	1M NaOH (aq) or 5% NaHCO₃ (aq)
Temperature	< 25°C	Ice bath (Required if scale > 100 mL)

Step-by-Step Methodology:

• Preparation: Place the aqueous waste beaker in a secondary containment tray inside the fume hood. If the volume exceeds 100 mL, place the beaker in an ice-water bath.

  • Causality: Neutralization of acidic salts can be mildly exothermic; strict temperature control prevents the volatilization of the free amine.

• Titration: Slowly add 5% Sodium Bicarbonate (NaHCO₃) solution dropwise while stirring continuously with a magnetic stir bar.

• Monitoring: Monitor the pH continuously using a calibrated pH probe.

• Self-Validation Check: Once the pH reaches 7.0, cease addition. Allow the solution to stir for 5 minutes. If the pH remains stable at 7.0 ± 0.5, the neutralization is validated.

  • Causality: A stable pH confirms that all micro-pockets of the acidic salt have fully reacted and equilibrium is reached.

• Disposal: Transfer the neutralized solution to the designated aqueous hazardous waste carboy 1.

Protocol C: Empty Container Decontamination (Triple Rinse)

Empty containers that previously held the compound are still considered hazardous waste until properly decontaminated 2.

Step-by-Step Methodology:

• Initial Aqueous Rinse: Add a volume of distilled water equal to 10% of the container's capacity. Cap and agitate vigorously for 30 seconds. Decant the rinsate into the aqueous hazardous waste container.

  • Causality: Water is highly effective at dissolving the polar hydrochloride salt, stripping the bulk of the residue from the container walls.

• Second Aqueous Rinse: Repeat Step 1 to ensure logarithmic reduction of the contaminant.

• Final Organic Rinse: Add a small volume of acetone or ethanol. Agitate and decant into the hazardous waste container.

  • Causality: The volatile organic solvent removes residual water, accelerating the drying process and removing any trace non-polar organic impurities.

• Self-Validation Check: Test the pH of the final drop of rinsate. If the pH matches that of the pure solvent (neutral), the container is chemically clean.

• Defacing: Allow the container to air-dry completely in the fume hood. Once dry, deface the original manufacturer's label with a thick marker to prevent misidentification. The container may now be disposed of as standard laboratory glass/plastic waste 2.

References

• BLD Pharmatech. (n.d.). Cyclopentylisopropylamine hydrochloride CAS 52703-17-0.
• BenchChem. (2025). Application Notes and Protocols for the Proper Disposal of Amine Hydrochloride Waste.
• Fisher Scientific. (2023). Safety Data Sheet - Amine Hydrochlorides.
• Capot Chemical Co. (2026). MSDS of Amine Hydrochloride Derivatives.

Sources

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. capotchem.com [capotchem.com]

Personal protective equipment for handling Cyclopentylisopropylamine hydrochloride

CAS: 52703-17-0 | Formula: C₈H₁₇N[1]·HCl | Mol. Weight: 163.69 g/mol

Executive Summary & Chemical Profile

This guide defines the operational safety architecture for handling Cyclopentylisopropylamine hydrochloride (N-isopropylcyclopentanamine hydrochloride).[1] Unlike its volatile free-base counterparts, this hydrochloride salt presents as a stable solid. However, it retains significant biological activity and irritation potential.[1]

The Scientist's Perspective: While the hydrochloride salt mitigates the flammability and immediate vapor toxicity associated with the free amine (Cyclopentylamine), it introduces specific challenges regarding dust inhalation and hygroscopicity .[1] The chloride counter-ion stabilizes the amine, but upon contact with mucous membranes (eyes, lungs), hydrolysis can occur, leading to local irritation. Furthermore, under basic reaction conditions, the volatile free amine may be liberated, necessitating a shift in containment strategy.

Hazard Identification & Risk Assessment

Hazard Class	GHS Code	Description	Mechanism of Action
Skin Irritation	H315	Causes skin irritation	Desiccation and pH alteration of the stratum corneum.[1]
Eye Irritation	H319	Causes serious eye irritation	Mechanical abrasion combined with acidic hydrolysis on the corneal surface.[1]
Acute Toxicity	H302/H332	Harmful if swallowed/inhaled	Systemic absorption of the secondary amine pharmacophore.[1]
Thermal Decomp.	N/A	NOx, HCl gas release	At temperatures >160°C, salt dissociation releases corrosive hydrogen chloride gas.[1]

Personal Protective Equipment (PPE) Matrix

Effective protection relies on a "Defense in Depth" strategy.[1] The following matrix dictates PPE based on operational scale.

PPE Component	Standard Handling (<10 g)	Bulk Handling (>10 g) or Dust Generation	Technical Justification
Hand Protection	Nitrile Gloves (0.11 mm min.[1] thickness)	Double Nitrile or Nitrile + Laminate	Nitrile offers excellent resistance to amine salts.[1] Latex is permeable to many organic amines and should be avoided.
Eye Protection	Safety Glasses with side shields	Chemical Goggles (Indirect Vent)	Goggles prevent dust ingress.[1] Standard glasses fail to protect against airborne particulates that can dissolve in eye moisture.
Respiratory	Fume Hood (Engineering Control)	N95/P100 Respirator (if hood unavailable)	Solid particulates are the primary vector.[1] Inhalation causes immediate upper respiratory tract irritation.
Body Protection	Standard Lab Coat (Cotton/Poly)	Tyvek® Sleeves or Apron	Prevents accumulation of static-charged dust on street clothing, which can lead to secondary exposure outside the lab.[1]

PPE Decision Logic (Visualization)

The following decision tree illustrates the protocol for selecting PPE based on the physical state and quantity of the material.

Figure 1: Logic flow for determining necessary PPE based on operational scale and dust potential.

Operational Handling Protocols

A. Storage and Stability[1][2][3][4][5]

• Hygroscopicity: Amine hydrochlorides are often hygroscopic.[1] Moisture absorption leads to "caking," making accurate weighing difficult and potentially altering stoichiometry.

• Protocol: Store in a tightly sealed container, preferably within a desiccator or a dry cabinet. Keep away from strong oxidizing agents and strong bases.

B. Weighing and Transfer (The "Static" Risk)

Fine crystalline amine salts are prone to static charge buildup, causing the powder to "jump" or cling to spatulas.[1]

• Engineering Control: Always weigh inside a chemical fume hood.

• Static Mitigation: Use an antistatic gun or ionizer if available. Alternatively, use wooden or plastic spatulas rather than metal to reduce static discharge potential, though stainless steel is chemically compatible.

• Transfer: Do not pour from the stock bottle. Use a clean spatula to transfer to a weighing boat.

C. Reaction Setup (Free-Basing Warning)

Critical Insight: If your protocol involves treating this salt with a base (e.g., NaOH, Et₃N, K₂CO₃), you will generate the free amine (N-isopropylcyclopentanamine).[1]

• Risk Shift: The free amine is likely a volatile liquid with a strong, fishy odor and higher flammability/toxicity profile than the salt.[1]

• Action: Once base is added, treat the reaction mixture as a volatile toxicant .[1] Ensure the condenser is active before heating.

Emergency Response Procedures

A. Spill Management (Solid)

Do not dry sweep.[1] Dry sweeping generates dust aerosols.

Figure 2: Step-by-step workflow for safely managing a solid chemical spill to minimize airborne dust.[1][2][3]

B. First Aid Measures

• Inhalation: Move immediately to fresh air. If breathing is difficult, medical attention is required.[2]

• Eye Contact: Rinse cautiously with water for at least 15 minutes.[2] Do not rub eyes , as crystals can cause corneal abrasion. Remove contact lenses if present.[4][3][5][6]

• Skin Contact: Wash with soap and copious amounts of water.[7][2] Remove contaminated clothing.[7][4][2][3][5][6]

Waste Disposal

Disposal must comply with local, state, and federal regulations (e.g., RCRA in the US).[1]

• Classification: Classify as "Organic Solid, Basic" or "Amine Salt."

• Method: Dissolve the material in a combustible solvent (e.g., ethanol or acetone) if required by your waste facility, or package as solid waste.[1]

• Destruction: The preferred method is incineration equipped with an afterburner and scrubber to neutralize nitrogen oxides (NOx) and hydrogen chloride (HCl) generated during combustion.[1]

• Prohibition: Never dispose of amine salts down the drain. They can affect water pH and are toxic to aquatic life.

References

• PubChem. (n.d.).[1] N-Isopropylcyclopentanamine.[1][8][9] National Center for Biotechnology Information. Retrieved from [Link]

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press. Retrieved from [Link]

• OSHA. (n.d.). Laboratory Safety Guidance. Occupational Safety and Health Administration. Retrieved from [Link]

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